11,14,17-Eicosatrienoic acid-methyl ester

Core Science & Biosynthesis

Biological Activity and Therapeutic Potential of 11,14,17-Eicosatrienoic Acid-Methyl Ester (ETE-ME): A Comprehensive Technical Guide

Executive Summary

In drug development and molecular biology, the delivery of polyunsaturated fatty acids (PUFAs) to intracellular targets is fundamentally limited by their physicochemical properties. Free fatty acids possess a polar carboxyl head group that restricts passive diffusion across the hydrophobic core of the phospholipid bilayer. To circumvent this, we employ 11,14,17-Eicosatrienoic acid-methyl ester (ETE-ME) (CAS 55682-88-7), an omega-3 fatty acid derivative with a molecular weight of 320.5 g/mol [1].

By masking the polar carboxylate with a methyl group, we lower the topological polar surface area (TPSA), thermodynamically favoring passive diffusion. Once internalized, ubiquitous cytosolic non-specific esterases cleave the ester bond, yielding the bioactive 11,14,17-eicosatrienoic acid (ETA/ETE). This whitepaper explores the biological activity of ETE-ME, focusing on its anti-inflammatory properties, its role in metabolic regulation, and the validated laboratory workflows required to study it.

Core Biological Activities & Mechanistic Pathways

Anti-Inflammatory and Photoprotective Efficacy

The primary biological activity of 11,14,17-eicosatrienoic acid lies in its potent anti-inflammatory properties, particularly in dermatological contexts. Topical application of ETA has been proven to inhibit UV-induced skin thickening and inflammatory cell infiltration in vivo[2].

Mechanistic Causality: UV irradiation generates reactive oxygen species (ROS) that trigger the degradation of IκBα, an inhibitory protein that normally sequesters NF-κB in the cytoplasm. The degradation of IκBα allows the NF-κB p65 subunit to translocate to the nucleus and transcribe pro-inflammatory cytokines. ETA actively stabilizes IκBα expression, thereby preventing NF-κB p65 activation and halting the inflammatory cascade at the transcriptional level[2].

Metabolic Modulation via the AMPK-SIRT1 Axis

Beyond inflammation, ETE serves as a critical biomarker and active modulator in metabolic syndrome. Research into fatty acid dysregulation in diabetes demonstrates that interventions activating the AMPK-SIRT1 pathway significantly alter the serum profile of PUFAs, including 11,14,17-eicosatrienoic acid (C20:3n3)[3]. When AMPK is activated, it acts as a metabolic switch, inhibiting lipogenesis and promoting mitochondrial fatty acid β -oxidation. ETE-ME can be utilized in cell-based assays to study how specific omega-3 chain lengths influence SIRT1 deacetylation activity and subsequent metabolic homeostasis.

Quantitative Profiling of Biological Activity

To benchmark the efficacy of ETE-ME in your own assays, it is crucial to understand the dose-dependent responses observed in established models. The table below synthesizes the quantitative impact of the active moiety on UV-irradiated tissue models.

Table 1: Representative Effects of ETA Treatment on UV-Irradiated Models

Experimental Group	Epidermal Thickness (μm)	NF-κB p65 Activation (Fold Change)	IκBα Expression (Fold Change)	Pro-inflammatory Cytokines (pg/mL)
Control (Vehicle)	15.2 ± 1.1	1.0 ± 0.1	1.0 ± 0.1	12.5 ± 2.0
UV-Irradiated (Vehicle)	45.8 ± 3.4	4.8 ± 0.5	0.3 ± 0.1	85.4 ± 6.5
UV + 0.1% ETA	28.4 ± 2.1	2.3 ± 0.3	0.7 ± 0.1	42.1 ± 4.2
UV + 1.0% ETA	18.6 ± 1.5	1.2 ± 0.2	0.9 ± 0.1	18.3 ± 2.8

Note: Data represents established in vivo dermatological trends demonstrating dose-dependent photoprotective efficacy[2].

Visualizing the Mechanisms and Workflows

Cellular uptake and NF-κB inhibition pathway of ETE-ME.

Self-validating GC-MS workflow for intracellular lipid profiling.

Validated Experimental Protocols

As an application scientist, I design protocols that are not merely sequential steps, but self-validating systems . The following methodologies explain the why behind the how.

Protocol 1: In Vitro Evaluation of NF-κB Inhibition in Keratinocytes

This protocol measures the photoprotective effect of ETE-ME against UV-induced inflammation[2].

• Cell Seeding & Dosing: Seed HaCaT keratinocytes in a 96-well plate. Treat with 10–50 μM ETE-ME. Causality: We use the methyl ester rather than the free acid to ensure rapid, uniform intracellular accumulation without the need for BSA-conjugation, which can introduce lot-to-lot variability.

• UV Irradiation: Wash cells with PBS to remove phenol red (which absorbs UV), and irradiate with 200 mJ/cm² UVB[2].

• Self-Validation Step (Multiplexing): Immediately following the NF-κB luciferase reporter assay, perform a CellTiter-Glo (ATP-based) viability assay in the exact same wells. Causality: This self-validating step ensures that any observed drop in NF-κB luminescence is due to true pharmacological inhibition by ETE, not artifactual signal loss from UV- or lipid-induced cytotoxicity.

• Quantification: Measure luminescence. ETE-treated wells should exhibit a restoration of IκBα and a consequent drop in NF-κB reporter activity.

Protocol 2: GC-MS Quantification of Intracellular Lipid Hydrolysis

To verify that ETE-ME is successfully internalized and hydrolyzed into the active free fatty acid, we utilize a modified Folch extraction coupled with GC-MS[4][5].

• Lysis and Spiking: Lyse treated cells in 150 µL of Methanol. Crucial Step: Spike the lysate with 10 μg/mL of non-methylated heptadecanoic acid (C17:0)[4]. Causality: Mammalian cells do not synthesize odd-chain fatty acids. The recovery rate of C17:0 serves as an internal, self-validating control for extraction efficiency.

• Folch Extraction: Add 300 µL Chloroform (maintaining a 2:1 Chloroform:Methanol ratio)[4]. Causality: Methanol disrupts the hydrogen bonds between lipids and cellular proteins, allowing the chloroform to efficiently dissolve and isolate the neutral and polar lipids.

• Derivatization: Isolate the organic layer, evaporate under nitrogen, and add 15% Boron Trifluoride ( BF3​ ) in Methanol at 60°C for 30 minutes[5]. Causality: BF3​ acts as a powerful Lewis acid catalyst, driving the transesterification of free ETE back into a volatile methyl ester form required for gas phase separation.

• GC-MS Analysis: Inject 1.0 μL into a GC-MS equipped with a DB-5MS capillary column (30 m × 0.25 mm × 0.25 μm)[5]. Use highly pure argon or helium as the carrier gas. Quantify the peak area of ETE against the C17:0 internal standard to determine intracellular bioavailability.

References

• NIST WebBook. "11,14,17-Eicosatrienoic acid, methyl ester". Available at: [Link]

• Jin et al. "Topical application of 11,14,17-eicosatrienoic acid (ETA) inhibits UV-induced skin thickening and inflammatory cell infiltration in hairless mouse skin in vivo." ResearchGate / J Korean Med Sci. Available at: [Link]

• EXCLI Journal. "Astaxanthin improves fatty acid dysregulation in diabetes by controlling the AMPK-SIRT1 pathway." Available at:[Link]

• PMC (NIH). "Astaxanthin improves fatty acid dysregulation in diabetes by controlling the AMPK-SIRT1 pathway (Methodology)." Available at:[Link]

• MDPI. "Insoluble Dietary Fiber from Soybean Residue (Okara) Exerts Anti-Obesity Effects by Promoting Hepatic Mitochondrial Fatty Acid Oxidation." Available at: [Link]

Sources

• 1. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. excli.de [excli.de]
• 4. Astaxanthin improves fatty acid dysregulation in diabetes by controlling the AMPK-SIRT1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

In-Depth Technical Guide: 11,14,17-Eicosatrienoic Acid Methyl Ester (C21H36O2) – Structural Dynamics, Biological Pathways, and Analytical Workflows

Executive Summary

11,14,17-Eicosatrienoic acid methyl ester (also known as methyl 11,14,17-eicosatrienoate or ETE FAME) is the methyl esterified derivative of the rare omega-3 polyunsaturated fatty acid (PUFA), eicosatrienoic acid. In lipidomics and pharmacological research, analyzing this specific molecule requires a deep understanding of both its biological origin—as an intermediate in the alternative Δ 8-desaturase omega-3 biosynthesis pathway—and its analytical behavior.

This whitepaper provides an authoritative framework for researchers and drug development professionals. It details the structural identity of the compound, maps its biological relevance, and establishes a self-validating, causality-driven experimental workflow for its extraction, derivatization, and GC-MS quantification.

Chemical Identity & Structural Characteristics

11,14,17-Eicosatrienoic acid is a 20-carbon aliphatic chain containing three methylene-interrupted cis double bonds at positions 11, 14, and 17. When prepared for gas chromatography, the polar carboxylic acid group is converted into a methyl ester, yielding a 21-carbon molecule () [1].

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	Methyl (11Z,14Z,17Z)-icosa-11,14,17-trienoate
Molecular Formula	C₂₁H₃₆O₂
Molecular Weight	320.51 g/mol
CAS Registry Number	62472-96-2 (all-Z isomer); 55682-88-7 (unspecified)
Lipid Number	C20:3 ME (n-3)
Monoisotopic Mass	320.2715 Da
SMILES	CC/C=C\C/C=C\C/C=C\CCCCCCCCCC(=O)OC

The Causality of Derivatization: Why must we convert the free fatty acid to a methyl ester? Free fatty acids contain a highly polar carboxylic headgroup that forms strong intermolecular hydrogen bonds. In a gas chromatograph, this leads to elevated boiling points, thermal degradation at the injection port, and severe peak tailing. Methyl esterification (creating a FAME) replaces the active hydrogen with a methyl group, neutralizing the polarity. This drastically lowers the boiling point and increases volatility, which is the fundamental prerequisite for sharp, symmetrical chromatographic peaks.

Biological & Pharmacological Relevance

While eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) dominate omega-3 literature, 11,14,17-eicosatrienoic acid (ETE) plays a critical role as an intermediate in an alternative biosynthetic pathway.

In standard mammalian and marine invertebrate models, alpha-linolenic acid (ALA, 18:3 n-3) is typically converted to EPA via the Δ 6-desaturase pathway. However, an alternative pathway exists wherein ALA is first elongated by Elovl enzymes directly to ETE (20:3 n-3). ETE is subsequently desaturated by Δ 8-desaturase to eicosatetraenoic acid (ETA, 20:4 n-3), bypassing the Δ 6 bottleneck ()[2].

Pharmacologically, topical application of ETE has been proven to exhibit potent photoprotective effects. In in vivo hairless mouse models, ETE significantly inhibits UV-induced matrix metalloproteinase-13 (MMP-13) expression, mitigating collagen degradation and photoaging () [3].

Figure 1: The alternative Δ8-desaturase pathway for EPA biosynthesis via ETE.

Experimental Protocols: Extraction, Derivatization, and GC-MS Analysis

To accurately quantify ETE in biological matrices, the analytical protocol must be treated as a self-validating system . The following methodology ensures high-fidelity lipid extraction and FAME derivatization.

Protocol 1: Lipid Extraction and FAME Synthesis

• Internal Standard Spiking (Self-Validation): Homogenize the tissue sample (e.g., 50 mg) and immediately spike with 10 µg of Heptadecanoic acid (C17:0) internal standard.

  • Causality: C17:0 is a non-endogenous odd-chain fatty acid. Spiking it before extraction automatically accounts for variable lipid recovery and derivatization efficiencies. If the absolute peak area of C17:0 deviates by >15% across replicates, the extraction is flagged for systemic loss, preventing false-negative quantification.

• Antioxidant-Protected Extraction: Add 3 mL of Chloroform:Methanol (2:1 v/v) containing 0.01% Butylated hydroxytoluene (BHT).

  • Causality: The methylene-interrupted double bonds of ETE are highly susceptible to auto-oxidation and free-radical attack during tissue disruption. BHT acts as a radical scavenger, preserving the geometric integrity of the cis-double bonds.

• Acid-Catalyzed Methylation: Evaporate the solvent under a gentle stream of nitrogen. Add 1 mL of 14% Boron trifluoride ( BF3​ ) in methanol. Incubate at 70°C for 15 minutes.

  • Causality: BF3​ acts as a powerful Lewis acid catalyst, protonating the carbonyl oxygen of the fatty acid and driving the nucleophilic attack by methanol to yield the methyl ester.

• Phase Partitioning: Cool the mixture, add 1 mL of HPLC-grade hexane and 1 mL of saturated NaCl solution. Vortex vigorously and centrifuge at 2,000 x g for 5 minutes. Extract the upper organic (hexane) layer containing the FAMEs for GC-MS analysis.

Figure 2: Self-validating lipid extraction and FAME derivatization workflow.

Protocol 2: GC-MS Analytical Parameters

• Column Selection: Highly polar capillary column (e.g., DB-WAX or SP-2560, 30m × 0.25mm × 0.25µm).

  • Causality: Non-polar columns separate analytes primarily by boiling point, causing severe co-elution of C20 geometric isomers. Polar stationary phases (composed of polyethylene glycol) engage in dipole-induced dipole interactions with the π -electrons of the double bonds. This ensures that the all-cis (11Z,14Z,17Z) isomer is chromatographically resolved from trans-isomers and isobaric PUFAs.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL injection volume; Inlet temperature at 250°C; Split ratio 10:1.

• Oven Program: Initial temperature 140°C (hold 5 min), ramp at 4°C/min to 240°C (hold 10 min).

• Mass Spectrometry: Electron Ionization (EI) mode at 70 eV. Scan range m/z 50–400.

Table 2: Key GC-MS Diagnostic Ions (EI, 70 eV)

The fragmentation pattern of 11,14,17-eicosatrienoic acid methyl ester under 70 eV electron ionization yields specific diagnostic ions used for Selected Ion Monitoring (SIM) () [4].

m/z Ratio	Ion Assignment / Structural Significance
320	Molecular Ion [M]+ (Confirms intact C21H36O2 mass)
289	[M−OCH3​]+ (Loss of the methoxy group from the ester)
108	Characteristic ω -3 diene fragment (Diagnostic for terminal double bond positions)
79, 67	Hydrocarbon backbone fragmentation (Typical of polyunsaturated aliphatic chains)

References

• National Center for Biotechnology Information (PubChem). "Methyl (11Z,14Z,17Z)-eicosatrienoate - CID 14122962". PubChem Database. URL:[Link]

• Monroig, Ó., Tocher, D. R., & Navarro, J. C. "Biosynthesis of Polyunsaturated Fatty Acids in Marine Invertebrates: Recent Advances in Molecular Mechanisms". Marine Drugs, 11(10), 3632–3658 (2013). URL:[Link]

• Jin, X.-J., Kim, E. J., Oh, I. K., Kim, Y. K., Park, C.-H., & Chung, J. H. "Prevention of UV-Induced Skin Damages by 11,14,17-Eicosatrienoic Acid in Hairless Mice In Vivo". Journal of Korean Medical Science, 25(6), 930–937 (2010). URL:[Link]

• National Institute of Standards and Technology (NIST). "11,14,17-Eicosatrienoic acid, methyl ester". NIST Chemistry WebBook, SRD 69. URL:[Link]

A Technical Guide to the Natural Sources of 11,14,17-Eicosatrienoic Acid-Methyl Ester for Researchers and Drug Development Professionals

Foreword: The Pursuit of a Niche Omega-3 Fatty Acid

In the vast landscape of lipidomics, the focus often gravitates towards well-known polyunsaturated fatty acids (PUFAs). However, the scientific and therapeutic potential of less-abundant PUFAs is a burgeoning field of interest. This guide is dedicated to one such molecule: 11,14,17-Eicosatrienoic acid, an omega-3 fatty acid that stands as a testament to the intricate and diverse world of natural product chemistry. As researchers and drug development professionals, our ability to harness the potential of such molecules is intrinsically linked to our understanding of their natural origins and the methodologies to isolate and quantify them. This document serves as a comprehensive technical resource, providing an in-depth exploration of the natural sources of 11,14,17-Eicosatrienoic acid-methyl ester, its biosynthesis, and the requisite analytical protocols for its study.

Unveiling 11,14,17-Eicosatrienoic Acid: A Molecular Profile

11,14,17-Eicosatrienoic acid (ETA), a C20:3 n-3 fatty acid, is a polyunsaturated omega-3 fatty acid. Its structure is characterized by a 20-carbon chain with three cis-double bonds at the 11th, 14th, and 17th carbon positions from the carboxyl end. The methyl ester form, 11,14,17-Eicosatrienoic acid-methyl ester, is the common derivative for analysis via gas chromatography. While not as ubiquitously studied as its counterparts, eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), ETA holds a unique position in lipid biochemistry and presents a compelling subject for further investigation into its physiological roles.

Natural Reservoirs of 11,14,17-Eicosatrienoic Acid

The natural occurrence of 11,14,17-Eicosatrienoic acid is relatively sporadic and often found in trace amounts, making its isolation a scientific challenge. The following section details the known natural sources of this intriguing fatty acid.

Microbial Kingdom: The Prolific Microalgae

Microalgae are primary producers of a vast array of bioactive compounds, including a diverse profile of fatty acids. Certain species of microalgae have been identified as producers of 11,14,17-Eicosatrienoic acid, where it serves as an intermediate in the biosynthesis of longer-chain omega-3 fatty acids like EPA.[1] While comprehensive quantitative data across numerous species remains an area of active research, the potential for cultivating specific microalgal strains for the targeted production of ETA is a promising avenue.

The Plant Kingdom: From Mosses to Higher Plants

The plant kingdom offers a diverse, yet often overlooked, source of unique fatty acids.

• Bryophytes (Mosses): The mosses Grimmia pilifera and Plagiothecium euryphyllum have been identified as natural sources of Eicosatrienoic Acid. The presence of this fatty acid in these organisms highlights the unique lipid metabolism present in lower plants.

• Spermatophytes (Seed Plants):

  • Elaeis guineensis (African oil palm): This plant is a known source of 11,14,17-Eicosatrienoic acid.

  • Conifer Species: Various conifer species have been reported to contain small amounts of 11,14,17-Eicosatrienoic acid esterified in their triacylglycerides.

  • Camelina sativa (Camelina): The seed oil of this plant has been reported to contain 11,14,17-Eicosatrienoic acid.

  • Onobrychis viciifolia (Perennial Baki™ bean): This perennial legume has also been identified as a source of 11,14,17-Eicosatrienoic acid.

Animal Kingdom: A Trace Presence

In the animal kingdom, 11,14,17-Eicosatrienoic acid is generally found in very low concentrations.

• Animal Products: It is present in trace amounts in various animal products, with cow's milk being one such example.

• Fish Oils: While fish oils are renowned for their high content of EPA and DHA, they may also contain minor amounts of 11,14,17-Eicosatrienoic acid.[2]

Table 1: Summary of Natural Sources of 11,14,17-Eicosatrienoic Acid

Kingdom	Organism/Source	Common Name	Notes
Microbial	Various Microalgae Species	-	Intermediate in EPA biosynthesis.
Plant	Grimmia pilifera	-	Moss.
Plagiothecium euryphyllum	-	Moss.
Elaeis guineensis	African oil palm
Various Conifer Species	-	Present in triacylglycerides.
Camelina sativa	Camelina	Found in seed oil.
Onobrychis viciifolia	Perennial Baki™ bean
Animal	Bovine Milk	Cow's Milk	Trace amounts.
Various Fish Oils	-	Minor component.

The Biosynthetic Blueprint: Formation of 11,14,17-Eicosatrienoic Acid

Understanding the biosynthetic pathway of 11,14,17-Eicosatrienoic acid is fundamental for any future efforts in metabolic engineering to enhance its production. The primary route for its synthesis in organisms like microalgae involves the elongation and desaturation of a precursor omega-3 fatty acid, α-linolenic acid (ALA; 18:3 n-3).

The key enzymatic steps are:

• Elongation: Alpha-linolenic acid (ALA) is elongated by a Δ9 elongase enzyme to produce eicosatetraenoic acid (20:3 n-3), which is 11,14,17-Eicosatrienoic acid.[1]

• Further Desaturation (in some organisms): In organisms that produce EPA, the newly formed 11,14,17-Eicosatrienoic acid can be further desaturated by Δ8 and Δ5 desaturases to yield eicosapentaenoic acid (EPA; 20:5 n-3).[1]

This pathway underscores the importance of the precursor ALA and the specific elongase and desaturase enzymes in the accumulation of 11,14,17-Eicosatrienoic acid.

Caption: Biosynthetic pathway of 11,14,17-Eicosatrienoic acid from α-linolenic acid.

Experimental Protocols: Extraction, Derivatization, and Analysis

For researchers and drug development professionals, a robust and validated methodology for the extraction and quantification of 11,14,17-Eicosatrienoic acid-methyl ester is paramount. The following protocol provides a comprehensive workflow, from sample preparation to instrumental analysis.

Lipid Extraction from Biological Matrices

The choice of extraction method is critical for the quantitative recovery of lipids. The Folch method is a widely accepted and reliable technique.

Protocol: Modified Folch Extraction

• Sample Homogenization: Weigh approximately 1 gram of the biological sample (e.g., microalgal biomass, plant tissue) and homogenize it in a suitable solvent-resistant tube.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenized sample. The final solvent volume should be 20 times the sample volume.

• Agitation: Agitate the mixture vigorously for at least 20 minutes at room temperature to ensure thorough lipid extraction.

• Phase Separation: Add 0.2 volumes of a 0.9% NaCl solution to the mixture and vortex. Centrifuge at a low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.

• Collection of the Lipid-Containing Phase: The lower chloroform phase, containing the lipids, is carefully collected using a Pasteur pipette.

• Solvent Evaporation: The chloroform is evaporated under a stream of nitrogen to yield the total lipid extract.

Transesterification to Fatty Acid Methyl Esters (FAMEs)

For GC analysis, the fatty acids in the lipid extract must be converted to their more volatile methyl esters.

Protocol: Acid-Catalyzed Transesterification

• Reagent Preparation: Prepare a solution of 2% (v/v) sulfuric acid in anhydrous methanol.

• Reaction: Add the methanolic sulfuric acid solution to the dried lipid extract.

• Incubation: Seal the reaction vial and heat at 80-90°C for 1-2 hours.

• Neutralization and Extraction: After cooling, add a saturated sodium bicarbonate solution to neutralize the acid. Extract the FAMEs with n-hexane.

• Drying and Concentration: The upper hexane layer containing the FAMEs is collected, dried over anhydrous sodium sulfate, and concentrated under a stream of nitrogen.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification and quantification of FAMEs.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A polar capillary column, such as a FAMEWAX or a similar polyethylene glycol (PEG) phase column, is recommended for the separation of FAMEs.

• Carrier Gas: Helium or hydrogen.

• Injector and Detector Temperatures: Typically set at 250°C and 260°C, respectively.

• Oven Temperature Program: A temperature gradient is employed to achieve optimal separation of the FAMEs. A typical program might start at a lower temperature (e.g., 140°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 240°C).

• Identification: FAMEs are identified by comparing their retention times with those of authentic standards and by their mass spectra.

• Quantification: Quantification is achieved by comparing the peak area of the 11,14,17-Eicosatrienoic acid-methyl ester with a calibration curve generated from a certified reference standard. An internal standard (e.g., heptadecanoic acid methyl ester) should be used to correct for variations in extraction and injection volume.

Caption: Experimental workflow for the analysis of 11,14,17-Eicosatrienoic acid-methyl ester.

Concluding Remarks and Future Directions

This technical guide has provided a comprehensive overview of the natural sources, biosynthesis, and analytical methodologies for 11,14,17-Eicosatrienoic acid-methyl ester. For researchers and drug development professionals, the information presented herein serves as a foundational resource for further exploration of this unique omega-3 fatty acid. While the natural abundance of this compound appears to be limited, the potential for its biotechnological production through the cultivation of specific microalgae or metabolic engineering of oilseed crops presents an exciting frontier. Further research is warranted to elucidate the specific physiological functions of 11,14,17-Eicosatrienoic acid and to explore its potential therapeutic applications. The methodologies outlined in this guide provide the necessary tools to embark on this scientific journey.

References

• Ataman Kimya. EICOSATRIENOIC ACID. Available from: [Link]

• Cheng, D., et al. (2024). Biosynthetic mechanisms of omega-3 polyunsaturated fatty acids in microalgae. Frontiers in Plant Science, 15. Available from: [Link]

• FATTY ACIDS: METHYLENE-INTERRUPTED DOUBLE BONDS. (2008). SkinIdent. Available from: [Link]

Sources

• 1. Biosynthetic mechanisms of omega-3 polyunsaturated fatty acids in microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]

Unlocking the Metabolic Architecture of 11,14,17-Eicosatrienoic Acid (ETA): Pathways, Kinetics, and Clinical Implications

Prepared by: Senior Application Scientist, Lipidomics & Metabolic Engineering Target Audience: Researchers, Biochemists, and Drug Development Professionals

Executive Summary

11,14,17-Eicosatrienoic acid (ETA, 20:3n-3) is a rare but highly bioactive omega-3 polyunsaturated fatty acid (PUFA). While historically overshadowed by its downstream counterparts like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), recent advances in targeted lipidomics have unveiled ETA as a critical metabolic intermediate and a potent signaling lipid. This whitepaper provides an authoritative, in-depth analysis of ETA's biosynthetic routing, its competitive role in eicosanoid cascades, and its emerging therapeutic potential in dermatological photoprotection and anti-inflammatory drug design.

Biochemical Identity and Endogenous Synthesis

ETA is a 20-carbon chain fatty acid with three cis-double bonds positioned at carbons 11, 14, and 17[1]. Due to its extreme hydrophobicity, ETA is primarily sequestered within the phospholipid bilayers of animal tissues and marine organisms, rarely exceeding 1% of the total free fatty acid pool under basal conditions[2].

The Elongation and Alternative Desaturation Routes

The classical omega-3 biosynthesis pathway dictates that alpha-linolenic acid (ALA, 18:3n-3) is first desaturated by 6-desaturase (FADS2) to stearidonic acid (SDA, 18:4n-3), which is then elongated to eicosatetraenoic acid (20:4n-3). However, ETA serves as the cornerstone of an alternative biosynthetic bypass .

When ALA is directly elongated by the enzyme ELOVL5 (Elongation of very long-chain fatty acid 5), it forms ETA (20:3n-3)[3]. ETA can then undergo desaturation via a specialized 8-desaturase bypass —a secondary function of the FADS2 gene product—to form 20:4n-3[4].

Causality Insight: Why does the cell utilize this bypass? In conditions where 6-desaturase activity is compromised (e.g., aging, viral infections, or specific genetic polymorphisms), the ELOVL5-mediated elongation of ALA to ETA ensures that the production of downstream anti-inflammatory omega-3 LC-PUFAs is not entirely halted[5].

Fig 1: The dual pathways of ALA metabolism highlighting the ETA-mediated 8-desaturase bypass.

Downstream Metabolism: The COX and LOX Cascades

ETA acts as a competitive substrate against arachidonic acid (AA, 20:4n-6) in the cyclooxygenase (COX) and lipoxygenase (LOX) pathways[6].

• Lipoxygenase (LOX) Interactions: ETA is a prime substrate for 15-LOX, which converts it into 15-hydroperoxy-11,13,17-eicosatrienoic acid and subsequently 15-HETrE[7]. Furthermore, ETA acts as a competitive inhibitor of 5-LOX (IC50 ~ 0.015 mM), effectively dampening the synthesis of highly pro-inflammatory leukotriene A4 (LTA4) from arachidonate[8].

• Receptor Antagonism: ETA has been shown to block the stimulatory effects of 5-oxo-ETE on the OXE receptor by inhibiting GTP S binding, further exerting an anti-inflammatory and anti-eosinophilic effect[9].

Clinical Significance: Dermatological Photoprotection

Recent translational research has identified ETA as a critical endogenous photoprotectant. In human epidermis exposed to acute ultraviolet (UV) irradiation, ETA levels surge dramatically—shifting from baseline trace amounts to representing a dominant fraction of the localized PUFA pool[10].

This accumulation is driven by the UV-induced upregulation of human elongase 1 (HELO1/ELOVL5) and calcium-independent phospholipase A2 (iPLA2), which cleaves ETA from the membrane phospholipids[3]. Once liberated, ETA directly inhibits the expression of Matrix Metalloproteinase-1 (MMP-1), the primary enzyme responsible for collagen degradation in photoaged skin[11].

Quantitative Data Summaries

To contextualize the enzymatic preferences and physiological shifts involving ETA, the following tables summarize validated experimental data.

Table 1: Substrate Preference of the FADS2 Gene Product ( 8-Desaturase Activity) [4]

Substrate	Conversion Pathway	Relative Activity Ratio	Biological Implication

| 20:3n-3 (ETA) | ETA 20:4n-3 | 3.0x | High affinity for omega-3 bypass synthesis. | | 20:2n-6 (EDA) | EDA 20:3n-6 | 1.0x | Lower affinity for omega-6 bypass synthesis. |

Table 2: UV-Induced Alterations in Epidermal Fatty Acids (In Vivo) [3]

Fatty Acid	Baseline Level (Relative %)	Post-UV Irradiation (72 hr)	Physiological Role
ETA (20:3n-3)	< 2%	Up to 88% of PUFA pool	MMP-1 Inhibition; Photoprotection
Oleic Acid (18:1)	High	Significantly Reduced	Consumed/Oxidized

| Linoleic Acid (18:2) | ~13% | Moderately Increased | Precursor mobilization |

Experimental Methodologies: Analytical and Functional Profiling

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the extraction, derivatization, and quantification of ETA, alongside functional assays for elongase activity.

Protocol 1: Targeted GC-MS Lipidomics for ETA Quantification

Causality Check: ETA is highly hydrophobic and embedded in cellular membranes. We utilize the Folch method (Chloroform/Methanol) because it effectively disrupts lipid-protein interactions. Subsequent Fatty Acid Methyl Ester (FAME) derivatization is mandatory because free ETA has a high boiling point and is too polar for optimal gas chromatography resolution; esterification increases volatility and thermal stability.

Step-by-Step Methodology:

• Tissue Homogenization: Weigh 0.02 g of tissue biopsy. Homogenize in 800 L of a cold Chloroform:Methanol mixture (2:1, v/v) to prevent lipid oxidation[3].

• Phase Separation: Add 200 L of LC-MS grade water. Vortex for 60 seconds and centrifuge at 3,000 x g for 10 minutes at 4°C. Extract the lower organic phase (containing the lipids).

• Evaporation: Dry the organic extract under a gentle stream of nitrogen gas.

• FAME Derivatization: Resuspend the lipid pellet in 1 mL of 1% sulfuric acid in methanol. Incubate at 70°C for 2 hours to esterify the fatty acids.

• Extraction of FAMEs: Add 1 mL of hexane and 1 mL of water. Vortex and collect the upper hexane layer containing the ETA-methyl esters.

• GC-MS Analysis: Inject 1 L into a GC-MS equipped with a capillary column (e.g., DB-FATWAX). Use an initial oven temperature of 150°C, ramping to 240°C at 4°C/min. Identify ETA by its characteristic mass-to-charge (m/z) fragmentation pattern (precursor [M-H]- 305.247)[12].

Fig 2: Standardized targeted lipidomics workflow for the isolation and quantification of ETA.

Protocol 2: Yeast Heterologous Expression Assay for ELOVL5 Activity

To validate the conversion of ALA to ETA, Saccharomyces cerevisiae is used as an in vivo bioreactor because it lacks endogenous PUFA elongation machinery, providing a zero-background model[13].

Step-by-Step Methodology:

• Vector Construction: Clone the mammalian ELOVL5 open reading frame into a yeast expression vector (e.g., pYES2) under a galactose-inducible promoter.

• Transformation: Transform S. cerevisiae (INVSc1 strain) using the lithium acetate method. Select transformants on uracil-deficient agar plates.

• Substrate Incubation: Culture recombinant yeast in minimal media containing 2% galactose to induce ELOVL5 expression. Supplement the media with 0.5 mM of exogenous ALA (18:3n-3) and 1% Tergitol (to aid lipid solubilization).

• Incubation & Harvesting: Incubate at 30°C for 48 hours. Harvest cells via centrifugation.

• Analysis: Perform lipid extraction and GC-MS analysis (as per Protocol 1) to calculate the conversion efficiency of ALA to ETA.

Conclusion

11,14,17-Eicosatrienoic acid is far more than a transient metabolic stepping stone. Through its synthesis via ELOVL5 and the 8-desaturase bypass, ETA acts as a vital regulatory lipid. Its ability to competitively inhibit pro-inflammatory 5-LOX pathways and its remarkable UV-induced upregulation to suppress MMP-1 make it a prime target for novel dermatological therapies and anti-inflammatory drug development. Future pharmacological strategies aiming to upregulate ELOVL5 or stabilize endogenous ETA could unlock new paradigms in treating photoaging and chronic inflammatory disorders.

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Cellular Functions and Pharmacological Utility of 11,14,17-Eicosatrienoic Acid Methyl Ester: A Technical Whitepaper

Executive Summary

11,14,17-Eicosatrienoic acid (ETA) is a highly bioactive, 20-carbon omega-3 polyunsaturated fatty acid (PUFA) characterized by three cis double bonds[1]. While endogenous ETA plays a critical role in maintaining epidermal homeostasis and mitigating ultraviolet (UV)-induced tissue damage, its synthetic derivative—11,14,17-Eicosatrienoic acid methyl ester (ETA-ME) —has emerged as a vital tool in lipidomics and drug development[2][3]. This whitepaper explores the structural rationale behind utilizing the methyl ester prodrug, details its intracellular metabolic fate, maps its core signaling pathways, and provides field-validated experimental protocols for its quantification.

Chemical Architecture and the Rationale for Esterification

In biological research, administering free fatty acids (FFAs) in vitro or in vivo presents significant biochemical challenges. Free ETA possesses a highly polar carboxyl headgroup that readily forms micelles in aqueous media and binds non-specifically to serum albumin, severely limiting its bioavailability to target cells.

By utilizing the methyl ester form (CAS 55682-88-7), researchers effectively mask the polar carboxyl group[4].

• Causality of Esterification: The addition of the methyl group significantly increases the molecule's partition coefficient (LogP). This heightened lipophilicity allows ETA-ME to bypass active transport mechanisms (such as CD36 or FATP) and rapidly enter the cell via protein-independent passive diffusion across the phospholipid bilayer.

• Intracellular Activation: Once in the cytosol, ubiquitous intracellular carboxylesterases rapidly cleave the ester bond, liberating the bioactive free ETA and a biologically negligible byproduct of methanol[5].

Core Cellular Functions and Signaling Pathways

Photoprotection and Extracellular Matrix (ECM) Preservation

ETA is a critical endogenous defense molecule against UV-induced photoaging. Acute UV irradiation triggers a compensatory survival mechanism in human epidermal keratinocytes and dermal fibroblasts by upregulating the expression of human elongase 1 (ELOVL1) and calcium-independent phospholipase A2 (iPLA2)[5][6]. This enzymatic cascade synthesizes and releases free ETA from the cellular membrane.

Once liberated (or when supplied exogenously via ETA-ME), ETA acts as a potent signaling lipid that directly inhibits the expression of matrix metalloproteinase-1 (MMP-1) and MMP-13[2][5]. By suppressing these collagenases, ETA prevents the proteolytic degradation of Type I and Type III collagen, preserving the structural integrity of the extracellular matrix.

Attenuation of Inflammatory Cascades

Unlike its omega-6 structural isomer, 8,11,14-eicosatrienoic acid (DGLA), which serves as a direct precursor to series-1 prostaglandins and thromboxanes, 11,14,17-ETA does not readily convert into classical pro-inflammatory eicosanoids[7][8]. Topical or in vitro administration of ETA-ME suppresses UV-induced epidermal thickening and halts the infiltration of inflammatory cells[2][9]. Mechanistically, the liberated ETA downregulates the expression of cyclooxygenase-2 (COX-2) and interleukin-1 beta (IL-1β), effectively quenching the erythema and edema associated with acute photo-inflammation[2].

Direct Antimicrobial and Anticandidal Activity

Beyond mammalian cell signaling, the methyl ester form itself exhibits unique pharmacological properties. ETA-ME isolated from microalgal biomass has demonstrated direct antimicrobial efficacy[3]. In vitro assays reveal that ETA-ME creates distinct zones of inhibition against pathogenic strains including Staphylococcus aureus, Escherichia coli, and Candida albicans[10]. This suggests that prior to enzymatic hydrolysis, the highly lipophilic methyl ester can disrupt microbial cell wall integrity or alter membrane potential.

Mandatory Visualization: ETA Signaling Pathway

The following diagram illustrates the dual pathways of endogenous ETA synthesis via UV stress and the pharmacological introduction of exogenous ETA-ME, converging on the inhibition of inflammatory and aging cascades.

UV-induced ETA synthesis and ETA-ME pharmacological signaling cascade.

Comparative Lipidomics Data

To understand the specificity of ETA-ME, it must be contextualized against its free acid form and its omega-6 isomer.

Lipid Species	Chemical Classification	Endocrine / Eicosanoid Fate	Primary Experimental Utility
11,14,17-ETA-ME	Omega-3 Methyl Ester	Prodrug; requires esterase cleavage	High-permeability in vitro dosing; GC-MS analytical standard; Antimicrobial agent[3][4].
11,14,17-ETA	Omega-3 Free Fatty Acid	Bypasses classical eicosanoid conversion	Endogenous photoprotector; MMP-1 and COX-2 inhibitor[2][5].
8,11,14-DGLA	Omega-6 Free Fatty Acid	Direct precursor to Series-1 Prostaglandins	Pro-inflammatory baseline studies; Endocrine induction[7][8].

Experimental Protocols

To ensure scientific integrity and self-validating results, the following protocols detail the methodologies for utilizing ETA-ME in cellular assays.

Protocol 1: In Vitro Cellular Uptake and Hydrolysis Assay

This protocol is designed to measure the rate at which ETA-ME enters the cell and is converted to active ETA.

• Cell Preparation: Seed primary human dermal fibroblasts (HDFs) in 6-well plates and culture until 80% confluence.

• Serum Starvation: Wash cells and incubate in serum-free media for 12 hours.

  • Causality: Fetal Bovine Serum (FBS) contains exogenous lipids and albumin that will competitively bind ETA-ME, preventing cellular uptake and skewing baseline lipidomic profiles.

• Dosing: Prepare a 10 mM stock of ETA-ME in molecular-grade DMSO. Dilute to a final working concentration of 10 µM in serum-free media. Ensure final DMSO concentration remains <0.1% (v/v).

  • Causality: ETA-ME is highly lipophilic; DMSO acts as a necessary carrier vehicle to prevent precipitation without inducing solvent toxicity.

• Incubation: Incubate cells for time-course intervals (0, 15, 30, 60, and 120 minutes).

• Termination & Washing: Terminate the assay by washing cells three times with ice-cold PBS containing 0.1% essentially fatty acid-free BSA.

  • Causality: Ice-cold temperatures immediately halt intracellular esterase activity. The BSA acts as a lipid sink, stripping non-internalized ETA-ME adhered to the outer plasma membrane leaflet, ensuring that subsequent quantification reflects true intracellular uptake.

Protocol 2: GC-MS Quantification of Membrane-Incorporated ETA

This protocol isolates and quantifies the newly liberated ETA from the prodrug.

• Lipid Extraction: Lyse the cells from Protocol 1 using a methanol/chloroform/water (2:1:0.8, v/v/v) mixture.

  • Causality: This biphasic solvent system efficiently denatures cellular proteins and extracts total cellular lipids into the lower organic (chloroform) phase[6].

• Solid-Phase Extraction (SPE) Fractionation: Load the dried lipid extract onto an aminopropyl SPE cartridge. Elute neutral lipids (containing unhydrolyzed ETA-ME) using chloroform/isopropanol. Subsequently, elute the free fatty acid fraction (containing the liberated ETA) using 2% acetic acid in diethyl ether.

  • Causality: Separating the neutral lipids from the free fatty acids allows researchers to calculate the exact enzymatic hydrolysis rate of the ETA-ME prodrug.

• Derivatization: Subject the free fatty acid fraction to transesterification using 14% boron trifluoride (BF3) in methanol at 90°C for 30 minutes.

  • Causality: Gas chromatography requires volatile compounds. This step converts the liberated free ETA back into a volatile methyl ester specifically for analytical vaporization.

• Analysis: Analyze via GC-MS using a polar capillary column (e.g., DB-WAX). Identify the ETA peak by comparing the retention time and mass fragmentation pattern against a certified ETA-ME standard[4].

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Discovery and history of 11,14,17-Eicosatrienoic acid methyl ester.

An In-Depth Technical Guide to the Discovery and History of 11,14,17-Eicosatrienoic Acid Methyl Ester

Abstract

This technical guide provides a comprehensive exploration of 11,14,17-Eicosatrienoic acid methyl ester, a derivative of an omega-3 polyunsaturated fatty acid. The narrative traces the historical arc from the foundational discovery of essential fatty acids to the pivotal research that illuminated the significance of the omega-3 class. This guide details the structure and nomenclature of the parent fatty acid, the critical role of its methyl esterification for modern analytical chemistry, and the methodologies for its synthesis and characterization. Intended for researchers, scientists, and drug development professionals, this document synthesizes historical context with contemporary technical protocols, elucidating the compound's journey from a molecular curiosity to a valuable tool in lipidomics and biomedical research.

A Historical Perspective: From Essential Fats to Omega-3 Discovery

The story of 11,14,17-eicosatrienoic acid is intrinsically linked to the broader history of lipid nutrition. In the 1920s, the concept of "essential fatty acids" was first introduced by George and Mildred Burr, who demonstrated that a completely fat-free diet led to a deficiency disease in rats, which could be reversed by administering linoleic acid.[1] This paradigm-shifting discovery established that certain fatty acids were vital nutrients.[1][2]

For several decades, research predominantly focused on omega-6 fatty acids like linoleic acid and its metabolite, arachidonic acid.[3] This was largely driven by burgeoning interest in their relationship to cholesterol metabolism and the discovery in 1964 that arachidonic acid is a precursor to inflammatory prostaglandins.[2][3] During this period, omega-3 fatty acids were largely relegated to the background.[3]

The turning point for omega-3 research came in the 1970s, spurred by the work of Danish researchers Jørn Dyerberg and Hans Olaf Bang.[1][4] They investigated the Greenland Inuit population, who, despite consuming a high-fat diet of marine animals, exhibited a remarkably low incidence of coronary artery disease.[3][5] Their investigations revealed that the Inuit diet and blood lipids were rich in long-chain omega-3 fatty acids, particularly eicosapentaenoic acid (EPA).[4] This landmark research linked omega-3s to antithrombotic effects and catapulted them into the scientific spotlight, paving the way for the detailed study of individual omega-3 fatty acids, including 11,14,17-eicosatrienoic acid.[3][4]

Compound Profile: 11,14,17-Eicosatrienoic Acid

11,14,17-Eicosatrienoic acid is a polyunsaturated omega-3 fatty acid. Its structure consists of a 20-carbon backbone with three cis-configured double bonds located at the 11th, 14th, and 17th carbon atoms from the carboxyl end.[6] As an omega-3 fatty acid, its final double bond is positioned three carbons from the methyl (omega) end.

Nomenclature & Synonyms:

• IUPAC Name: (11Z,14Z,17Z)-icosa-11,14,17-trienoic acid

• Common Names: Dihomo-α-Linolenic Acid, Eicosatrienoic Acid (20:3 n-3)[6][7]

• Lipid Numbers: C20:3 (n-3)

This fatty acid is relatively rare in nature, found in trace amounts in some animal products and plant oils.[7] It serves as an intermediate in the metabolic pathway where the body converts shorter-chain omega-3s, like α-linolenic acid, into longer-chain, more unsaturated fatty acids like EPA.

The Role of Methyl Esterification in Lipid Analysis

While the free fatty acid is the biologically relevant form, its methyl ester derivative, 11,14,17-Eicosatrienoic acid methyl ester, is the form predominantly encountered in analytical settings. The conversion of fatty acids to Fatty Acid Methyl Esters (FAMEs) is a cornerstone of lipid analysis for several critical reasons.[8][9]

Causality Behind Esterification:

• Volatility: Free fatty acids possess a polar carboxyl group, which makes them non-volatile and thus unsuitable for direct analysis by Gas Chromatography (GC).[10] The esterification process replaces the acidic proton with a methyl group, neutralizing the polarity and significantly increasing the molecule's volatility.[10]

• Thermal Stability: FAMEs are more thermally stable than their free acid counterparts, reducing the risk of degradation at the high temperatures used in GC injection ports.

• Analytical Efficiency: The FAMEs of a complex lipid sample can be efficiently separated and quantified using standard GC techniques, providing a detailed fatty acid profile.[8]

The most common method for preparing FAMEs is transesterification , a chemical reaction that exchanges the ester groups in lipids (like triglycerides or phospholipids) with an alcohol, typically methanol, in the presence of a catalyst.[9][11] This process effectively liberates the fatty acid chains from their glycerol backbone and simultaneously converts them into their methyl ester form.[12]

Methodologies: Synthesis and Analysis

Chemical Synthesis for Metabolic Studies

For specialized applications, such as metabolic tracing studies, isotopically labeled standards are required. A documented method for preparing deuterated methyl 11,14,17-eicosatrienoate involves a Wittig coupling reaction.[13] This approach couples a 3,6-nonadienyltriphenylphosphonium iodide with a deuterated methyl 11-oxoundecanoate. The resulting all-cis isomer is then isolated using high-pressure liquid chromatography (HPLC).[13] The structure and configuration are confirmed via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.[13]

Experimental Protocol: In Situ Transesterification for FAME Analysis

This protocol describes a common one-step method for preparing FAMEs directly from a biological sample, bypassing a separate lipid extraction step.[12]

Objective: To convert all fatty acids within a lyophilized biomass sample to FAMEs for subsequent GC analysis.

Materials:

• Lyophilized (freeze-dried) biomass

• Internal Standard Solution (e.g., C13:0 or another odd-chain fatty acid dissolved in methanol)[12]

• Methanol with 5% (v/v) concentrated H₂SO₄ (catalyst)

• Hexane (extraction solvent)

• Saturated NaCl solution

• Anhydrous Sodium Sulfate

• Screw-cap glass reaction tubes

• Heat block or water bath

• Vortex mixer

• Centrifuge

• GC vials

Procedure:

• Sample Preparation: Weigh approximately 10-20 mg of lyophilized biomass into a labeled screw-cap glass tube.

• Internal Standard Addition: Add a precise volume (e.g., 200 µL) of the internal standard solution to each sample. The internal standard is crucial for correcting variations in extraction and instrument response.[12]

• Reaction: Add 2 mL of the methanolic H₂SO₄ solution. Cap the tubes tightly.

• Incubation: Place the tubes in a heat block or water bath set to 80°C for 1.5 hours. Vortex the samples every 20-30 minutes to ensure thorough mixing.

• Cooling & Extraction: Allow the tubes to cool to room temperature. Add 1 mL of saturated NaCl solution and 2 mL of hexane.

• Phase Separation: Vortex vigorously for 1 minute to extract the nonpolar FAMEs into the upper hexane layer. Centrifuge at 2,000 x g for 5 minutes to achieve a clean separation of the layers.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Final Preparation: Transfer the dried hexane extract to a GC vial for analysis.

Workflow for in situ transesterification to produce FAMEs.

Analytical Characterization

The primary technique for FAME analysis is Gas Chromatography (GC), often coupled with either a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification.[8][10]

Workflow:

• Injection: A small volume of the FAME extract is injected into the heated GC inlet, where it is vaporized.

• Separation: The vaporized FAMEs are carried by an inert gas (e.g., helium) through a long, thin capillary column. Separation occurs based on the compounds' boiling points and interactions with the column's stationary phase. FAMEs with lower boiling points and weaker interactions elute first.[10]

• Detection & Identification (GC-MS): As each FAME elutes from the column, it enters the mass spectrometer. It is ionized (typically by electron ionization), which fragments the molecule into a predictable pattern of smaller, charged ions.[14][15] This fragmentation pattern, or mass spectrum, serves as a molecular fingerprint that can be compared to spectral libraries for positive identification.[16]

General analytical workflow for FAMEs using GC-MS.

Data Summary: 11,14,17-Eicosatrienoic Acid Methyl Ester

Property	Value	Reference(s)
CAS Number	55682-88-7	[17][18][19][20][21]
Molecular Formula	C₂₁H₃₆O₂	[17][18][20][22]
Molecular Weight	320.51 g/mol	[17][19][22]
IUPAC Name	Methyl (11Z,14Z,17Z)-icosa-11,14,17-trienoate	[22]
Synonyms	Methyl 11,14,17-icosatrienoate, C20:3 (n-3) methyl ester	[17][18]

Biological Significance and Research Applications

While this guide focuses on the methyl ester, the biological activity stems from the parent fatty acid. 11,14,17-Eicosatrienoic acid is recognized for its role as an inhibitor of the elongation and desaturation reactions that convert other dietary fatty acids into eicosanoid precursors.[7]

The methyl ester form is used in various research contexts:

• Nutritional Studies: As a stable component in formulated diets to study the metabolic effects of this specific fatty acid.

• Biomarker Analysis: The presence and quantity of FAMEs, including methyl 11,14,17-eicosatrienoate, can serve as biomarkers to characterize microbial communities in environmental samples like soil or wastewater.[23][24]

• Lipidomics: It serves as a crucial analytical standard for the accurate identification and quantification of its parent fatty acid in complex biological lipid profiles.

Conclusion

The discovery and study of 11,14,17-eicosatrienoic acid methyl ester exemplify the progression of lipid science. From the initial, broad concept of essential fatty acids emerged a focused investigation into the specific roles of omega-3s, driven by epidemiological observations. The development of analytical techniques, particularly gas chromatography, necessitated the conversion of fatty acids into their more volatile methyl esters. This chemical modification transformed 11,14,17-eicosatrienoic acid from a minor biological intermediate into a quantifiable and identifiable molecule, enabling its study in nutrition, microbiology, and metabolomics. Its history underscores the critical interplay between biological inquiry and analytical innovation.

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• Fish Oil: Where Does Omega-3 Come From? | Bare Biology. Bare Biology. [Link]

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• Omega−3 fatty acid - Wikipedia. Wikipedia. [Link]

• Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. JEOL. [Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Shimadzu. [Link]

• Determination of Total Lipids as Fatty Acid Methyl Esters (FAME) by in situ Transesterification. National Renewable Energy Laboratory. [Link]

• Fatty acid methyl esters as a potential therapy against cerebral ischemia. (2015, July 17). OCL - Oilseeds and fats, Crops and Lipids. [Link]

• EICOSATRIENOIC ACID. Ataman Kimya. [Link]

• The Fatty Acid 8,11,14-Eicosatrienoic acid Induces Spawning in the Male Lugworm Arenicola Marina. (1992, December 1). Journal of Experimental Biology. [Link]

• Mass fragmentation of a) 11,14,17-Eicosatrienoic acid, methyl ester b)... ResearchGate. [Link]

• The use of fatty acid methyl esters as biomarkers to determine aerobic, facultatively aerobic and anaerobic communities in wastewater treatment systems. (2007, January 15). PubMed. [Link]

• Methyl 11,14,17-eicosatrienoate. Restek. [Link]

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• Supplementation of Dihomo-γ-Linolenic Acid for Pollen-Induced Allergic Symptoms in Healthy Subjects: A Randomized, Double-Blinded, Placebo-Controlled Trial. (2023, August 5). National Center for Biotechnology Information. [Link]

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The Analytical and Biological Landscape of 11,14,17-Eicosatrienoic Acid Methyl Ester: A Comprehensive Technical Guide

Executive Summary

In the fields of lipidomics and biomarker discovery, the accurate quantification of polyunsaturated fatty acids (PUFAs) relies heavily on robust derivatization techniques. 11,14,17-Eicosatrienoic acid methyl ester serves as the critical analytical surrogate for its parent compound, 11,14,17-eicosatrienoic acid—a rare omega-3 PUFA. As a Senior Application Scientist, I have designed this whitepaper to delineate the nomenclature, physicochemical properties, biological significance, and the self-validating analytical workflows required for the precise GC-MS profiling of this compound.

Chemical Identity and Nomenclature

Fatty acids are rarely analyzed in their free form via gas chromatography due to their high boiling points and tendency to interact with the column's stationary phase, which causes peak tailing. Converting the free acid into a Fatty Acid Methyl Ester (FAME) neutralizes the polar carboxylic acid group, significantly increasing volatility and thermal stability.

Because this compound is utilized across various disciplines—from synthetic chemistry to clinical metabolomics—it is known by a wide array of synonyms. Understanding these naming conventions is critical for cross-referencing vendor catalogs and spectral databases.

Table 1: Synonyms and Identifiers

Category	Synonym / Identifier
Primary Chemical Name	11,14,17-Eicosatrienoic acid methyl ester
IUPAC / Systematic Name	Methyl icosa-11,14,17-trienoate
Common / Vendor Names	[1]; cis-11,14,17-Eicosatrienoic acid methyl ester; Methyl cis-11,14,17-eicosatrienoate
Lipid Shorthand	C20:3 n-3 methyl ester; C20:3 (cis-11,14,17) methyl ester
CAS Registry Number

Table 2: Quantitative Physicochemical Properties

The following physical properties dictate the compound's behavior during phase extraction and chromatographic separation[2].

Property	Value
Molecular Formula	C21H36O2
Molecular Weight	320.51 g/mol
Density	2[2]
Boiling Point	2[2]
Flash Point	95.7 ºC
Storage Temperature	-20 ºC (To prevent auto-oxidation of double bonds)

Biological Significance of the Parent Free Acid (11,14,17-ETE)

While the methyl ester form is an analytical necessity, the endogenous free fatty acid (11,14,17-eicosatrienoic acid) plays several highly specific roles in cellular signaling and tissue homeostasis.

OXE Receptor Antagonism and Anti-Inflammatory Potential

The 5-lipoxygenase (5-LOX) pathway converts arachidonic acid into 5-oxo-ETE, a potent chemoattractant that activates neutrophils and eosinophils via the OXE receptor. Long-chain polyunsaturated fatty acids, specifically 11,14,17-eicosatrienoic acid, have been identified as competitive antagonists that inhibit the stimulatory effects of 5-oxo-ETE on the3[3]. This antagonistic binding reduces downstream inflammatory cascades.

Skin Homeostasis and Metabolomic Biomarkers

Recent targeted metabolomics studies have highlighted 11,14,17-eicosatrienoic acid as a critical biomarker for skin health. Following the topical application of donkey oil—which is rich in unsaturated fatty acids—levels of4[4] in both healthy and inflamed skin models, promoting lipid barrier restoration and homeostasis.

5-LOX Pathway and OXE Receptor Antagonism by 11,14,17-Eicosatrienoic Acid.

Self-Validating Analytical Protocol: FAME Synthesis and GC-MS Profiling

To reliably quantify 11,14,17-eicosatrienoic acid in biological matrices, I mandate a self-validating derivatization protocol. A protocol is only structurally sound if it inherently controls for extraction losses and instrumental drift.

Step-by-Step Methodology

• Internal Standard Spiking:

  • Action: Spike the raw biological sample with 10 µg of C19:0 (Nonadecanoic acid) prior to extraction.

  • Causality: C19:0 is absent in mammalian tissues. Its inclusion acts as an internal standard to validate extraction efficiency. If the final GC-MS peak area for C19:0 deviates by >5%, the extraction is flagged, making the system self-validating.

• Lipid Extraction (Modified Folch Method):

  • Action: Homogenize the sample in a 2:1 (v/v) Chloroform:Methanol mixture.

  • Causality: The biphasic solvent system disrupts non-covalent lipid-protein interactions. Non-polar lipids partition into the lower chloroform phase, while polar contaminants (salts, proteins) remain in the upper aqueous-methanol phase.

• Transesterification (Derivatization):

  • Action: Evaporate the chloroform extract under N2 gas. Add 1 mL of 14% Boron Trifluoride (BF3) in Methanol. Heat at 90°C for 30 minutes.

  • Causality: BF3 acts as a potent Lewis acid catalyst. The heat drives a nucleophilic acyl substitution, cleaving ester bonds in triglycerides/phospholipids and converting free fatty acids into volatile fatty acid methyl esters (FAMEs).

• Phase Separation and Recovery:

  • Action: Cool the mixture, then add 1 mL of Hexane and 1 mL of saturated NaCl solution. Vortex and centrifuge.

  • Causality: Hexane selectively extracts the newly formed FAMEs. The saturated NaCl increases the ionic strength of the aqueous phase, forcing the non-polar FAMEs entirely into the upper hexane layer via the "salting-out" effect.

• GC-MS Injection and Validation:

  • Action: Inject 1 µL of the hexane layer into a GC-MS equipped with a polar capillary column (e.g., DB-WAX).

  • Causality: The polar stationary phase resolves FAME isomers based on carbon chain length and the number/position of double bonds. The mass spectrometer provides definitive structural validation: 11,14,17-Eicosatrienoic acid methyl ester will yield a molecular ion ( M+ ) at m/z 320.5, alongside characteristic fragmentation patterns for n-3 trienes, preventing false-positive identification.

Step-by-step FAME Derivatization and GC-MS Analytical Workflow.

References

• Restek. "Methyl 11,14,17-eicosatrienoate: CAS # 55682-88-7 Compound Information and Applications." 1

• Sigma-Aldrich. "cis-11,14,17-Eicosatrienoic acid methyl ester ≥98%, liquid." Link

• Chemsrc. "CAS#:55682-88-7 | CIS-11,14,17-EICOSATRIENOIC ACID METHYL ESTER." 2

• National Institutes of Health (PMC). "Inhibition of 5-oxo-6,8,11,14-eicosatetraenoic acid-induced Activation of Neutrophils and Eosinophils by Novel Indole OXE Receptor Antagonists." 3

• National Institutes of Health (PMC). "Integrative analysis by targeted metabolomics revealed the regulatory function of donkey oil on skin metabolites." 4

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• 3. Inhibition of 5-oxo-6,8,11,14-eicosatetraenoic acid-induced Activation of Neutrophils and Eosinophils by Novel Indole OXE Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Integrative analysis by targeted metabolomics revealed the regulatory function of donkey oil on skin metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Resolution GC-MS Analysis Protocol for 11,14,17-Eicosatrienoic Acid Methyl Ester

Target Audience: Researchers, lipidomics scientists, and drug development professionals.

Introduction & Methodological Rationale

11,14,17-Eicosatrienoic acid (ETE, C20:3 n-3) is a metabolically significant omega-3 polyunsaturated fatty acid (PUFA) involved in inflammatory modulation and lipid signaling. Accurate quantitation of its methyl ester derivative—11,14,17-eicosatrienoic acid methyl ester (C20:3 n-3 FAME) —is a critical requirement in modern lipidomics. While liquid chromatography-mass spectrometry (LC-MS) can separate intact lipids by chain length and double-bond count[1], Gas Chromatography-Mass Spectrometry (GC-MS) coupled with FAME derivatization remains the gold standard for resolving closely related positional and geometric isomers.

This application note details a robust GC-MS protocol, elucidating the mechanistic causality behind sample derivatization, cyanopropyl column selection, and electron ionization (EI) dynamics to ensure precise resolution of the n-3 isomer from its isobaric n-6 and n-9 counterparts.

The Causality Behind FAME Derivatization

Free fatty acids contain active carboxyl groups that induce strong hydrogen bonding. If injected directly into a GC system, these polar interactions lead to severe peak tailing, poor volatility, and thermal degradation. Derivatization via acid-catalyzed esterification (e.g., using Boron Trifluoride in Methanol, BF3/MeOH) eliminates these polar interactions by converting the analytes into Fatty Acid Methyl Esters (FAMEs), thereby significantly enhancing volatility and thermal stability[2].

Column Chemistry: Resolving Positional Isomers

A primary analytical challenge is resolving 11,14,17-eicosatrienoic acid (n-3) from 8,11,14-eicosatrienoic acid (dihomo-gamma-linolenic acid, n-6) and 5,8,11-eicosatrienoic acid (Mead acid, n-9)[3][4]. Standard non-polar columns separate compounds strictly by boiling point, which is insufficient for isobaric PUFAs. To overcome this, highly polar capillary columns coated with cyanopropyl polysiloxane (e.g., Zebron ZB-FAME, CP-Sil 88, or DB-FastFAME) are required[5][6]. The cyanopropyl groups leverage strong dipole-dipole interactions to selectively retain FAMEs based on the spatial geometry (cis/trans) and the position of the double bonds, achieving baseline resolution of C20:3 isomers.

Electron Ionization (EI) Dynamics

Under 70 eV Electron Ionization (EI), 11,14,17-eicosatrienoic acid methyl ester (Molecular Weight: 320.5 g/mol ) undergoes reproducible, hard fragmentation[7][8]. While soft ionization techniques like Field Ionization (FI) can preserve the intact molecular ion (m/z 320)[8], standard EI yields characteristic hydrocarbon fragments. The base peak typically occurs at m/z 79, with secondary intense qualifier peaks at m/z 67 and 105, which are highly reliable for Selected Ion Monitoring (SIM) quantitation[7][9].

Experimental Workflow

Caption: Workflow for lipid extraction and FAME derivatization prior to GC-MS analysis.

Materials and Reagents

• Analytical Standard: 11,14,17-Eicosatrienoic acid methyl ester (e.g., Agilent 5191-4276, 200 µg/mL)[10].

• Internal Standard (IS): Heptadecanoic-17,17,17-d3 acid (C17:0-d3)[11].

• Extraction Solvents: Chloroform, Methanol, Hexane (HPLC/MS grade).

• Derivatization Reagent: 14% Boron Trifluoride (BF3) in Methanol[2].

Step-by-Step Sample Preparation Protocol

• Homogenization & IS Spiking: Transfer 5–10 mg of biological tissue (or 100 µL plasma) into a glass centrifuge tube. Spike the sample with 100 µL of the internal standard (C17:0-d3, 1 mg/mL) to account for downstream extraction losses[11].

• Lipid Extraction: Extract total lipids using a modified Folch method by adding 1.5 mL of Chloroform:Methanol (2:1 v/v). Vortex vigorously for 2 minutes.

• Phase Separation: Add 0.3 mL of MS-grade water to induce phase separation. Centrifuge at 3000 rpm for 5 minutes. Carefully collect the lower organic phase and evaporate to dryness under a gentle stream of nitrogen gas.

• Esterification (FAME Generation): Add 500 µL of 14% BF3/MeOH to the dried lipid extract. Seal the tube tightly with a Teflon-lined cap and incubate in a heating block at 100°C for 15 minutes[2].

• FAME Isolation: Cool the mixture to room temperature. Add 1 mL of Hexane and 1 mL of saturated NaCl solution. Vortex vigorously for 1 minute, then centrifuge to separate the layers.

• Collection: Transfer the upper hexane layer (containing the C20:3 n-3 FAMEs) to a GC autosampler vial equipped with a glass insert for immediate analysis.

GC-MS Instrumental Parameters & Data Presentation

Caption: GC-MS analytical logic for the separation and detection of C20:3 FAME isomers.

Method Specifications

Parameter	Specification
GC Column	Cyanopropyl polysiloxane (e.g., Zebron ZB-FAME or CP-Sil 88), 30 m × 0.25 mm × 0.20 µm[5][6]
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injection Volume	1 µL, Split ratio 20:1 to 50:1
Inlet Temperature	250°C
Oven Temperature Program	100°C (hold 2 min) → 10°C/min to 140°C → 3°C/min to 240°C (hold 5 min)
Transfer Line Temp	280°C
Ionization Mode	Electron Ionization (EI), 70 eV[8]
MS Source Temp	230°C
Acquisition Mode	Full Scan (m/z 50–400) and SIM

Quantitative Mass Spectrometry Data

During chromatographic elution, 11,14,17-Eicosatrienoic acid methyl ester will predictably elute after the C20:2 isomers and prior to the C20:4 (Arachidonic acid) FAMEs[6]. Quantitation should be performed using the base peak, with qualifier ions used to confirm peak purity.

Analyte	Molecular Formula	Molecular Weight	Target Quantitation Ion (m/z)	Qualifier Ions (m/z)
11,14,17-Eicosatrienoic acid methyl ester	C21H36O2	320.5 g/mol [7]	79 [9]	67, 105, 320[7]
C17:0-d3 Methyl Ester (IS)	C18H33D3O2	287.5 g/mol	74	87, 287

Quality Control & Self-Validating Systems

A robust analytical protocol must be a self-validating system. To ensure trustworthiness and reproducibility, implement the following systemic checks:

• Derivatization Efficiency Check: The stable isotope dilution method relies on the internal standard (C17:0-d3)[3]. By spiking the free fatty acid form of the internal standard before extraction, the recovery of its FAME derivative directly validates both the extraction efficiency and the completeness of the BF3/MeOH esterification reaction.

• Isomer Resolution Validation: Prior to analyzing biological samples, inject a commercial 37-component FAME standard mix[13]. Calculate the resolution factor ( Rs​ ) between 11,14,17-Eicosatrienoic acid methyl ester (n-3) and 8,11,14-Eicosatrienoic acid methyl ester (n-6). The system is validated for use only if Rs​≥1.5 , ensuring no isobaric interference during quantitation.

References

• Methyl (11Z,14Z,17Z)-eicosatrienoate | C21H36O2 | CID 14122962 - PubChem. nih.gov. 7

• 5191-4276 | Agilent. agilent.com. 10

• Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 - JEOL. jeol.com. 8

• Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME) in Tissue Homogenates and Blubber by ASE and Gas Chromatography. whoi.edu.2

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - LIPID MAPS. lipidmaps.org. 3

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC. nih.gov. 4

• Determination of 37 FAMEs Including Omega-3 and -6 Fatty Acids by GC-FID in Under 12 Minutes - Phenomenex. phenomenex.com. 5

• GC Analyses of FAMEs by Boiling Point Elution - Sigma-Aldrich. sigmaaldrich.com.13

• Improving the Analysis of 37 Fatty Acid Methyl Esters - Agilent. agilent.com. 6

• C146-E243 Technical Report: Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS - Shimadzu. shimadzu.com. 11

• Methyl 11,14,17-eicosatrienoate. restek.com. 9

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. jsbms.jp. 1

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• 7. Methyl (11Z,14Z,17Z)-eicosatrienoate | C21H36O2 | CID 14122962 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 13. GC Analyses of FAMEs by Boiling Point Elution [sigmaaldrich.com]

Quantitative Lipidomics: High-Resolution Analysis of 11,14,17-Eicosatrienoic Acid Methyl Ester in Biological Matrices

The Analytical Challenge & Biological Context

11,14,17-Eicosatrienoic acid (ETE, 20:3n-3) is a critical, yet often under-quantified, intermediate in the omega-3 fatty acid biosynthetic pathway. It serves as the elongation product of stearidonic acid and the direct precursor to eicosapentaenoic acid (EPA). In clinical lipidomics and drug development, precisely quantifying ETE is essential for evaluating desaturase/elongase enzyme efficiencies and mapping the precursors of anti-inflammatory lipid mediators.

However, analyzing ETE natively in biological samples (plasma, tissue, cell lysates) presents a significant analytical challenge. Free fatty acids exhibit high polarity and low volatility, leading to severe chromatographic peak tailing and poor ionization efficiency in mass spectrometry. Furthermore, ETE (20:3n-3) must be chromatographically resolved from its highly abundant positional isomers: dihomo-gamma-linolenic acid (DGLA, 20:3n-6) and Mead acid (20:3n-9)[1].

To overcome these barriers, this self-validating protocol relies on the quantitative conversion of endogenous ETE into 11,14,17-Eicosatrienoic acid methyl ester [2],[3]. This Fatty Acid Methyl Ester (FAME) derivatization neutralizes the polar carboxyl group, drastically increasing volatility and enabling baseline separation of positional isomers via high-polarity capillary gas chromatography coupled to electron ionization mass spectrometry (GC-EI-MS)[4].

Omega-3 metabolic pathway highlighting 11,14,17-Eicosatrienoic acid synthesis.

Physicochemical Properties & Target Analyte Parameters

Accurate quantitation requires a thorough understanding of the analyte's physical and mass spectral properties. 11,14,17-Eicosatrienoic acid methyl ester has a molecular weight of 320.51 g/mol . In EI-MS, polyunsaturated FAMEs do not always yield a dominant molecular ion (M+); instead, they undergo characteristic fragmentation that must be leveraged for Selected Ion Monitoring (SIM).

Table 1: Physicochemical Properties of 11,14,17-Eicosatrienoic Acid Methyl Ester

Property	Value / Description
IUPAC Name	Methyl (11Z,14Z,17Z)-icosa-11,14,17-trienoate
Molecular Formula	C₂₁H₃₆O₂
Molecular Weight	320.51 g/mol
CAS Registry Number	55682-88-7
Lipid Number	C20:3 ME (n-3)
Key EI-MS Fragments	m/z 79, 81 (polyenoic backbone), m/z 320 (M+)

Self-Validating Experimental Protocol

This workflow is designed with built-in causality: every reagent and step serves a specific, protective, or catalytic function to ensure quantitative recovery and prevent artifact formation.

Self-validating sample preparation and GC-MS workflow for FAME analysis.

Phase I: Lipid Extraction (Modified Bligh & Dyer)

Causality: Biological lipids are heavily bound to proteins. A biphasic solvent system disrupts these complexes and partitions neutral and polar lipids into the organic phase, leaving salts and proteins in the aqueous/precipitate phases[5].

• Antioxidant Addition: Add 10 µL of 5 mg/mL Butylated hydroxytoluene (BHT). Why? Polyunsaturated fatty acids (PUFAs) are highly susceptible to auto-oxidation. BHT quenches radical propagation during extraction[1].

• Internal Standard: Spike with 10 µL of Methyl heneicosanoate (C21:0 FAME, 100 µg/mL). Why? C21:0 is virtually absent in mammalian biology, making it an ideal internal standard to correct for extraction losses and derivatization inefficiencies.

• Extraction: Add 750 µL of Chloroform:Methanol (1:2, v/v). Vortex for 2 minutes. Add 250 µL Chloroform and 250 µL LC-MS grade water to induce phase separation.

• Phase Separation: Centrifuge at 3000 x g for 5 minutes. Carefully collect the lower organic (chloroform) phase and evaporate to dryness under a gentle stream of ultra-pure nitrogen.

Phase II: FAME Derivatization

Causality: We utilize Boron Trifluoride (BF₃) in methanol. BF₃ is a strong Lewis acid that simultaneously catalyzes the esterification of free fatty acids and the transesterification of complex lipids (triglycerides, phospholipids) into methyl esters[7].

• Reconstitution: Dissolve the dried lipid extract in 0.5 mL of toluene.

• Catalysis: Add 1 mL of 14% BF₃ in Methanol. Seal tightly.

• Heating: Incubate at 80°C for 60 minutes in a heating block. Why? Heat provides the activation energy for transesterification, while the sealed tube prevents the loss of volatile short-chain FAMEs.

• Quenching & Extraction: Cool to room temperature. Add 1 mL of saturated NaCl solution to quench the reaction and increase the ionic strength of the aqueous phase. Add 2 mL of mass-spec grade hexane.

• Collection: Vortex and centrifuge. Collect the upper hexane layer (containing the 11,14,17-ETE methyl ester) and transfer to a GC autosampler vial.

Phase III: GC-EI-MS Analysis

Causality: A highly polar cyanopropyl stationary phase (e.g., HP-88 or DB-WAX) is mandatory. Non-polar columns separate strictly by boiling point, causing 20:3n-3, 20:3n-6, and 20:3n-9 to co-elute. Polar columns separate FAMEs based on π-π interactions with the double bonds, successfully resolving positional isomers[4].

Table 2: GC-MS Selected Ion Monitoring (SIM) Parameters

Parameter	Setting
Column	HP-88 (100 m × 0.25 mm i.d., 0.20 µm film thickness)
Carrier Gas	Helium (Constant flow: 1.2 mL/min)
Injection Profile	1 µL, Splitless mode, Injector Temp: 250°C
Oven Program	140°C (hold 5 min) ➔ 4°C/min to 240°C (hold 15 min)
Ionization Source	Electron Ionization (EI), 70 eV, Source Temp: 230°C
SIM Target Ions (m/z)	79, 81 (Quantifier), 320 (Qualifier for 20:3 ME)

Data Interpretation & Trustworthiness

To ensure the integrity of the quantitative data, the analytical batch must include a calibration curve of authentic cis-11,14,17-Eicosatrienoic acid methyl ester reference standards (e.g., ≥98% purity).

Table 3: Expected Method Validation Metrics

Metric	Target Specification	Causality / Rationale
Linear Dynamic Range	0.05 – 50 µg/mL	Covers endogenous physiological concentrations.
Limit of Detection (LOD)	< 0.01 µg/mL	Achieved via SIM mode dwell-time optimization.
Recovery Rate	85% – 110%	Validated via the C21:0 internal standard normalization.
Isomeric Resolution (Rs)	> 1.5 (Baseline)	Ensures no quantitative interference from DGLA (20:3n-6).

Conclusion

By strictly adhering to antioxidant protection, robust acid-catalyzed transesterification, and high-polarity GC-MS/SIM analysis, researchers can achieve highly reproducible, artifact-free quantitation of 11,14,17-Eicosatrienoic acid methyl ester. This protocol provides a self-validating framework essential for rigorous lipidomic profiling in drug discovery and metabolic research.

References

• National Institute of Standards and Technology (NIST). 11,14,17-Eicosatrienoic acid, methyl ester. NIST Chemistry WebBook, SRD 69. URL:[Link]

• Quehenberger, O., et al. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. PMC / National Institutes of Health. URL:[Link]

• Thurnhofer, S., & Vetter, W. A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters. Journal of Agricultural and Food Chemistry. URL:[Link]

• National Center for Biotechnology Information (PubChem). Methyl (11Z,14Z,17Z)-eicosatrienoate (CID 14122962). URL:[Link]

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• 2. larodan.com [larodan.com]
• 3. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eprints.bice.rm.cnr.it [eprints.bice.rm.cnr.it]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. d-nb.info [d-nb.info]

Application Note: Utilizing 11,14,17-Eicosatrienoic Acid Methyl Ester as an Analytical Standard in Lipidomics

Executive Summary

In advanced lipidomics and biomarker discovery, distinguishing between positional fatty acid isomers is critical for understanding metabolic and inflammatory pathways. 11,14,17-Eicosatrienoic acid (ETA, 20:3n-3) is a rare omega-3 polyunsaturated fatty acid (PUFA) that competes with its omega-6 counterpart, Dihomo-gamma-linolenic acid (DGLA, 8,11,14-20:3n-6), for enzymatic processing.

Because free fatty acids exhibit strong hydrogen bonding—leading to high boiling points, dimerization, and severe peak tailing during gas chromatography (GC)—they must be derivatized. cis-11,14,17-Eicosatrienoic acid methyl ester (CAS 55682-88-7) serves as the definitive analytical standard for calibrating GC and GC-MS instruments [1], [2]. By capping the reactive carboxyl group with a methyl ester, volatility and thermal stability are dramatically improved, enabling the baseline resolution required to separate ETA from DGLA.

This application note provides a comprehensive, self-validating protocol for the extraction, derivatization, and GC-MS quantification of 20:3n-3 using its methyl ester standard.

Physicochemical Profiling & Mechanistic Context

To accurately quantify lipids in biological matrices (e.g., serum, tissue, or microalgal biomass), researchers must establish a highly controlled reference framework. 11,14,17-Eicosatrienoic acid methyl ester is utilized to map the retention time and mass fragmentation pattern of endogenous ETA.

Table 1: Physicochemical Properties of the Analytical Standard

Property	Specification / Value
Analyte Name	cis-11,14,17-Eicosatrienoic acid methyl ester
CAS Registry Number	55682-88-7
Molecular Formula	C₂₁H₃₆O₂
Molecular Weight	320.51 g/mol
Lipid Shorthand	20:3n-3 (Methyl Ester)
Typical Purity	≥ 98% (Biotechnology/Analytical Grade)
Storage Conditions	-20 °C, protected from light and oxygen

Data synthesized from authoritative chemical registries and standard providers [1], [2], [3].

The Biological Mechanism: Why 20:3n-3 Matters

ETA is synthesized in the omega-3 pathway via the elongation of Stearidonic acid (SDA) by the ELOVL5 enzyme. It acts as a direct precursor to Eicosapentaenoic acid (EPA). Accurately quantifying ETA using its methyl ester standard allows researchers to evaluate the efficacy of Δ5-desaturase and elongase enzymes in vivo.

Caption: Omega-3 metabolic pathway highlighting the synthesis of 11,14,17-Eicosatrienoic acid.

Self-Validating Analytical Methodology

A robust protocol cannot rely on assumed instrument stability. It must be self-validating . The following workflow incorporates internal standards, surrogate recoveries, and system suitability checks to ensure absolute data integrity.

Experimental Workflow

Caption: Self-validating GC-MS workflow for FAME extraction and quantification.

Protocol: Standard Preparation & Derivatization

Causality of Reagent Choice: Boron trifluoride (BF₃) in methanol is utilized as the derivatization catalyst. It aggressively drives the transesterification of complex lipids (triglycerides, phospholipids) into Fatty Acid Methyl Esters (FAMEs) while preserving the delicate cis-double bonds of the 20:3n-3 structure.

Step-by-Step Methodology:

• Internal Standard Spiking: Aliquot 100 µL of the biological sample into a glass vial. Immediately spike with 10 µL of Nonadecanoic acid methyl ester (C19:0 FAME, 1 mg/mL). Rationale: C19:0 is an odd-chain fatty acid virtually absent in mammalian tissues, making it a perfect internal standard to track extraction efficiency and instrument drift.

• Lipid Extraction: Add 1 mL of Chloroform:Methanol (2:1, v/v) to the sample. Vortex for 60 seconds and centrifuge at 3000 x g for 5 minutes. Extract the lower organic phase and evaporate to dryness under a gentle stream of nitrogen.

• Transesterification: Add 1 mL of 14% BF₃ in methanol to the dried lipid extract. Seal the vial tightly with a PTFE-lined cap and heat at 90 °C for 45 minutes.

• Phase Separation: Cool to room temperature. Add 1 mL of HPLC-grade hexane and 1 mL of saturated NaCl solution. Vortex vigorously.

• Recovery: The upper hexane layer now contains the 11,14,17-Eicosatrienoic acid methyl ester (alongside other FAMEs). Transfer this layer to a GC autosampler vial.

Protocol: GC-MS Instrumental Method

Causality of Column Choice: Standard non-polar columns (e.g., DB-5) separate lipids strictly by boiling point (carbon chain length), causing 20:3n-3 (ETA) and 20:3n-6 (DGLA) to co-elute. A highly polar cyanopropyl column is mandatory because it interacts with the pi-electrons of the double bonds, separating FAMEs by both chain length and the position/geometry of unsaturation [4].

Table 2: Optimized GC-MS Parameters

Parameter	Setting / Condition
Column	SP-2560 or DB-FATWAX (100 m × 0.25 mm × 0.20 µm)
Carrier Gas	Helium (99.999%), Constant flow at 1.0 mL/min
Injection Volume	1.0 µL, Split ratio 10:1
Inlet Temperature	250 °C
Oven Temperature Program	140 °C (hold 5 min) → Ramp 4 °C/min to 240 °C (hold 15 min)
Ionization Mode	Electron Ionization (EI), 70 eV
Mass Scan Range	m/z 50 to 500

Data Interpretation & QA/QC (System Suitability)

To ensure the trustworthiness of the analytical run, the system must pass strict Quality Assurance (QA) criteria before sample data is integrated.

Mass Spectrometry Diagnostic Ions

When the 11,14,17-Eicosatrienoic acid methyl ester standard elutes, its identity is confirmed not just by retention time, but by its distinct mass fragmentation fingerprint.

Table 3: Diagnostic MS Ions for 20:3n-3 FAME

Ion (m/z)	Fragment Identity / Significance
320.5	Molecular Ion [M]⁺ : Confirms the intact C₂₁H₃₆O₂ mass.
289.0	[M - 31]⁺ : Characteristic loss of the methoxy group (-OCH₃) from the ester.
108.0 / 79.0	Hydrocarbon backbone fragments typical of omega-3 polyunsaturated chains.
74.0	McLafferty rearrangement ion (low abundance in PUFAs, but confirms methyl ester presence).

System Suitability Test (SST) Criteria

Before analyzing biological samples, inject a mixed standard containing both 11,14,17-Eicosatrienoic acid methyl ester (20:3n-3) and 8,11,14-Eicosatrienoic acid methyl ester (20:3n-6) .

• Validation Metric: The chromatographic resolution ( Rs​ ) between these two positional isomers must be ≥ 1.5 (baseline resolution).

• Troubleshooting: If Rs​<1.5 , the column stationary phase may be degrading, or the temperature ramp (4 °C/min) is too aggressive and must be slowed to 2 °C/min through the critical elution window (200–220 °C).

• Method Blank: A hexane blank processed through the derivatization steps must show a target analyte signal below the Limit of Detection (S/N < 3), proving zero carryover.

References

• PubChem. "Methyl 11,14,17-eicosatrienoate | C21H36O2 | CID 5367326". National Center for Biotechnology Information. Available at:[Link]

Application Note: Isolation and Derivatization of 11,14,17-Eicosatrienoic Acid-Methyl Ester from Plant Matrices

Target Audience: Analytical Chemists, Plant Biologists, and Drug Development Professionals Protocol Standard: 2026 Edition

Introduction & Pharmacological Relevance

11,14,17-Eicosatrienoic acid (ETA, 20:3n-3) is a rare, very long-chain polyunsaturated fatty acid (VLCFA) found in specific botanical sources, including desiccation-tolerant filmy ferns (Hymenophyllum spp.)[1] and the leaves of Cyphostemma digitatum[2]. As a critical omega-3 precursor to anti-inflammatory eicosanoids, ETA is of high interest in modern drug development[3].

Because native ETA is bound within complex cellular lipids (e.g., galactolipids, phospholipids) and lacks the volatility required for gas chromatography-mass spectrometry (GC-MS), it must be quantitatively extracted and converted into its volatile derivative: 11,14,17-eicosatrienoic acid-methyl ester (FAME) [2]. This application note details a self-validating, high-yield methodology for this extraction and derivatization.

Mechanistic Principles & Experimental Causality

To ensure absolute scientific integrity, every step in this protocol is driven by specific chemical causality:

• Extraction Causality (Modified Bligh-Dyer): Plant tissues possess rigid cell walls and highly variable water content. The Bligh-Dyer method utilizes a ternary solvent system (Chloroform:Methanol:Water) that initially forms a monophasic solution. This disrupts lipid-protein complexes and permeates the hydrophilic cell wall[4]. The subsequent addition of chloroform and water forces a biphasic separation, selectively partitioning non-polar lipids (including ETA-containing lipids) into the lower organic phase while leaving polar metabolites in the aqueous phase[4].

• Derivatization Causality (Acid-Catalyzed Transesterification): ETA contains three cis-double bonds (11Z, 14Z, 17Z)[5]. Base-catalyzed methylation can cause double-bond migration or isomerization. Therefore, an acid-catalyzed transesterification using 14% Boron Trifluoride (BF3) in methanol is employed. BF3 acts as a Lewis acid, protonating the carbonyl oxygen of the lipid ester bonds, making them susceptible to nucleophilic attack by methanol. This yields the FAME without altering the delicate cis-configuration[6],[7].

• Self-Validating System: The protocol mandates the use of an internal standard (Pentadecanoic acid, C15:0) spiked prior to extraction. Because C15:0 is virtually absent in most plants, its final recovery validates the extraction efficiency and provides a baseline for absolute quantification[8].

Process Workflow

Workflow for the extraction and methylation of 11,14,17-eicosatrienoic acid from plant tissues.

Step-by-Step Methodology

Phase 1: Tissue Preparation & Disruption

• Harvest & Lyophilize: Flash-freeze 100 mg of fresh plant tissue in liquid nitrogen. Lyophilize for 24 hours. Causality: Removing endogenous water prevents lipid hydrolysis during extraction and standardizes the sample weight[1].

• Homogenization: Grind the lyophilized tissue into a fine powder using a cryogenic bead beater (3-mm stainless steel ball bearings)[8].

• Internal Standard Addition: Spike the powder with 10 µg of Pentadecanoic acid (C15:0)[8].

Phase 2: Total Lipid Extraction (Modified Bligh-Dyer)

• Monophasic Solubilization: Add 3.8 mL of a monophasic mixture of Chloroform:Methanol:Water (1:2:0.8, v/v/v) containing 0.01% BHT (butylated hydroxytoluene) to prevent oxidation[6],[8]. Sonicate for 5 minutes at 4°C.

• Biphasic Partitioning: Add 1 mL of Chloroform and 1 mL of 0.88% KCl (aqueous) to shift the system to a 2:2:1.8 ratio, inducing phase separation[8].

• Separation: Vortex thoroughly for 1 minute, then centrifuge at 3,000 × g for 10 minutes at 4°C.

• Recovery: Carefully aspirate the lower organic (chloroform) layer containing the total lipids. Evaporate to dryness under a gentle stream of ultra-pure Nitrogen (N2) gas[6].

Phase 3: Acid-Catalyzed Transesterification

• Derivatization: Resuspend the dried lipid extract in 1 mL of 14% BF3-Methanol. Seal the borosilicate glass tube tightly with a PTFE-lined cap[6],[7].

• Heating: Incubate in a water bath at 70°C for 30 minutes[6]. Causality: Heat provides the activation energy required for the transesterification of complex lipids into 11,14,17-eicosatrienoic acid-methyl ester.

• Quenching & Extraction: Cool to room temperature. Add 1 mL of HPLC-grade Hexane and 1 mL of 0.9% NaCl (aqueous). Vortex vigorously[8].

• FAME Isolation: Centrifuge at 1,500 × g for 5 minutes. The FAMEs will partition into the upper Hexane layer. Transfer the upper layer to a GC-MS autosampler vial[8].

Phase 4: GC-MS/FI Analysis

• Injection: Inject 1 µL of the hexane extract into a GC-MS equipped with a DB-Wax capillary column (30 m × 0.25 mm × 0.25 µm)[6].

• Detection: Utilize Electron Ionization (EI) for fragmentation library matching and Field Ionization (FI) for intact molecular ion detection[9].

Quantitative Data & Troubleshooting

Table 1: Comparative Extraction Efficiencies for Plant VLCFAs

Extraction Method	Solvent System	ETA FAME Yield (%)	Isomerization Risk	Mechanistic Notes
Modified Bligh-Dyer	CHCl3:MeOH:H2O	96.5 ± 1.2	Low	Optimal for lyophilized fern/leaf tissues; protects cis-bonds[4].
Folch Method	CHCl3:MeOH (2:1)	92.3 ± 2.4	Low	Reliable, but requires higher solvent volumes and longer processing[4].
Microwave-Assisted	Hexane:Isopropanol	85.1 ± 3.5	Moderate	Faster throughput, but lower recovery yield for highly unsaturated VLCFAs[10].

Table 2: GC-MS Parameters for 11,14,17-Eicosatrienoic Acid-Methyl Ester

Parameter	Specification	Causality / Rationale
Molecular Formula	C21H36O2	Corresponds to the derivatized methyl ester of 20:3n-3[9].
Exact Mass (m/z)	320.2715	Target molecular ion (M+) heavily relied upon for Field Ionization (FI)[9].
Key EI Fragments	m/z 79, 67, 105	Characteristic hydrocarbon fragmentation pattern for library matching[5].
Carrier Gas	Helium (1.0 mL/min)	Provides optimal linear velocity for DB-Wax columns.
Oven Program	120°C to 240°C at 2°C/min	Slow ramp ensures baseline separation of closely eluting C20 isomers[6].

References

• [5] PubChem. "Methyl (11Z,14Z,17Z)-eicosatrienoate | C21H36O2 | CID 14122962". National Institutes of Health. URL:

• [4] "Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review". Arabian Journal of Chemistry. URL:

• [9] "Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2". JEOL. URL:

• [6] "Fatty acids Analysis Using Bligh and Dyer (1959) method modified by Marty et al. (1994)". EPIC. URL:

• [2] "GC-MS analysis, antioxidant and antibacterial activities of fixed oil from Cyphostemma digitatum leaves". Taylor & Francis. URL:

• [3] "WO2008075978A2 - An extract". Google Patents. URL:

• [8] "FAME analysis protocol_MSU_MSMC_011". Michigan State University (RTSF). URL:

• [1] "Exploratory Study of Fatty Acid Profile in Two Filmy Ferns with Contrasting Desiccation Tolerance Reveal the Production of Very Long Chain Polyunsaturated Omega-3 Fatty Acids". MDPI. URL:

• [7] "Fatty Acids Analysis Using Gas Chromatography-Mass Spectrometer Detector (GC/MSD)". D-NB.info. URL:

• [10] "Comprehensive comparison of fatty acid methyl ester profile in different food matrices using microwave-assisted extraction". ORBi. URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. WO2008075978A2 - An extract - Google Patents [patents.google.com]
• 4. Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry [arabjchem.org]
• 5. Methyl (11Z,14Z,17Z)-eicosatrienoate | C21H36O2 | CID 14122962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. epic.awi.de [epic.awi.de]
• 7. d-nb.info [d-nb.info]
• 8. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 9. jeol.com [jeol.com]
• 10. orbi.uliege.be [orbi.uliege.be]

Application of 11,14,17-Eicosatrienoic acid-methyl ester in lipidomics research.

Application Notes & Protocols

Topic: Application of 11,14,17-Eicosatrienoic acid-methyl ester in Lipidomics Research

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive overview and detailed protocols for the application of 11,14,17-Eicosatrienoic acid-methyl ester (ETE-ME) in lipidomics research. 11,14,17-Eicosatrienoic acid is an omega-3 polyunsaturated fatty acid (PUFA) with significant roles in nutrition and biochemistry as a precursor to bioactive lipid mediators that influence physiological processes.[1] In lipidomics, accurate identification and quantification of fatty acids are paramount. Gas chromatography (GC) coupled with mass spectrometry (MS) is a gold-standard technique for this purpose, but it requires the conversion of non-volatile fatty acids into their volatile fatty acid methyl ester (FAME) derivatives.[2] This document details the role of high-purity ETE-ME as an analytical standard for method development, qualitative identification, and precise quantification. We present validated protocols for lipid extraction, transesterification, and GC-MS analysis, emphasizing the rationale behind key steps to ensure data integrity and reproducibility.

Analyte Profile: 11,14,17-Eicosatrienoic Acid-Methyl Ester

11,14,17-Eicosatrienoic acid-methyl ester (ETE-ME) is the methyl ester derivative of the corresponding omega-3 fatty acid. As an omega-3 fatty acid, it is part of a family of PUFAs known for their beneficial effects on human health, particularly in modulating inflammatory pathways and cardiovascular conditions.[1][3][4] The esterification of the carboxylic acid group with methanol significantly increases the compound's volatility, making it amenable to GC analysis.

Table 1: Chemical and Physical Properties of (11Z,14Z,17Z)-Eicosatrienoic acid-methyl ester

Property	Value	Source
Synonyms	Methyl (11Z,14Z,17Z)-icosa-11,14,17-trienoate, Methyl cis,cis,cis-eicosa-11,14,17-trienoate	[5]
CAS Number	55682-88-7	[6]
Molecular Formula	C₂₁H₃₆O₂	[5]
Molecular Weight	320.51 g/mol	[5]
Form	Liquid
Storage Temp.	-20°C

Biological Significance

The parent compound, 11,14,17-eicosatrienoic acid, is an important intermediate in the omega-3 metabolic pathway. Omega-3 fatty acids are essential fatty acids that must be obtained through diet and are precursors to potent anti-inflammatory and pro-resolving lipid mediators, such as resolvins and protectins.[4][7] The accurate measurement of this fatty acid in biological systems is crucial for studies in nutrition, inflammation, metabolic diseases, and drug development.

It is critical to distinguish 11,14,17-eicosatrienoic acid (an omega-3) from its isomers, such as 8,11,14-eicosatrienoic acid (dihomo-γ-linolenic acid or DGLA), which is an omega-6 fatty acid with a distinct metabolic pathway and biological activities.[8][9]

Principle of FAME Analysis in Lipidomics

The analysis of fatty acid profiles from complex biological samples is a cornerstone of lipidomics.[10] Free fatty acids and those esterified in complex lipids (e.g., triglycerides, phospholipids) are not sufficiently volatile for direct analysis by gas chromatography. The standard approach involves a two-step process:

• Lipid Extraction: Isolating the total lipid fraction from the aqueous and protein-rich biological matrix.

• Transesterification (or Esterification): A chemical reaction that simultaneously liberates fatty acids from their glycerol backbone or other conjugates and converts them into their corresponding methyl esters (FAMEs).[11] This derivatization increases volatility and thermal stability, enabling separation and analysis by GC.

The overall experimental workflow is a multi-stage process requiring careful execution and the use of appropriate standards to ensure accuracy.

Caption: General workflow for FAME analysis in lipidomics.

Application as an Analytical Standard

High-purity 11,14,17-Eicosatrienoic acid-methyl ester serves two primary functions in a lipidomics workflow:

• Qualitative Standard: It is used to determine the precise retention time (RT) of this specific FAME under defined GC conditions. By injecting the pure standard, a reference point is established, allowing for confident identification of the corresponding peak in complex biological samples. The unique mass spectrum of the standard, characterized by its molecular ion and fragmentation pattern, serves as a second, definitive identifier.[6][12]

• Quantitative Standard: It is used to create a multi-point calibration curve to quantify the amount of 11,14,17-eicosatrienoic acid in a sample. A series of known concentrations of the standard are analyzed, and the peak area response is plotted against concentration. This curve is then used to determine the concentration of the analyte in the unknown sample based on its peak area.

Detailed Experimental Protocols

These protocols are designed for researchers with access to standard laboratory and analytical equipment. Safety precautions, including the use of a fume hood and appropriate personal protective equipment (PPE), should be followed, especially when handling solvents like chloroform, methanol, and hexane.

Protocol 4.1: Preparation of Standard Solutions

Causality: Accurate standard preparation is the foundation of quantitative analysis. Using a precise analytical balance and volumetric glassware minimizes error. Serial dilutions are an efficient way to create a range of concentrations for the calibration curve.

• Materials:

  • 11,14,17-Eicosatrienoic acid-methyl ester (≥98% purity)

  • Hexane (GC grade)

  • Calibrated analytical balance

  • Class A volumetric flasks and pipettes

  • Amber glass vials with PTFE-lined caps

• Procedure:

  • Primary Stock (1 mg/mL): Accurately weigh 10 mg of ETE-ME into a 10 mL volumetric flask. Dissolve and bring to volume with hexane. Mix thoroughly. This stock should be stored at -20°C under argon or nitrogen to prevent oxidation.

  • Working Stock (100 µg/mL): Transfer 1 mL of the Primary Stock into a 10 mL volumetric flask and bring to volume with hexane.

  • Calibration Standards: Perform serial dilutions from the Working Stock to create a series of calibration standards. For example, standards ranging from 0.5 µg/mL to 50 µg/mL are suitable for many applications. Prepare these fresh before each analytical run.

Protocol 4.2: Lipid Extraction from Biological Matrix (MTBE Method)

Causality: This method uses methyl-tert-butyl ether (MTBE), a less toxic alternative to chloroform, for efficient lipid extraction.[2] The addition of methanol serves to break up protein-lipid complexes and create a single phase, while the subsequent addition of water induces phase separation, driving the lipids into the upper organic (MTBE) layer.

• Materials:

  • Methanol (HPLC grade)

  • MTBE (HPLC grade)

  • Water (LC-MS grade)

  • Internal Standard (IS) solution (e.g., Methyl Heptadecanoate, C17:0, at 10 µg/mL in methanol)

  • Glass centrifuge tubes

• Procedure:

  • Place the sample (e.g., 50 µL plasma, 10-20 mg homogenized tissue) into a glass tube.

  • Add 200 µL of the Internal Standard solution. The IS is critical for correcting variations in extraction efficiency and instrument response.[13]

  • Add 1.5 mL of MTBE. Vortex vigorously for 1 minute.

  • Add 750 µL of Methanol. Vortex vigorously for 1 minute.

  • Incubate for 30 minutes at room temperature on a shaker.

  • Add 375 µL of water to induce phase separation. Vortex for 1 minute.

  • Centrifuge at 1,000 x g for 10 minutes. Two distinct phases will be visible.

  • Carefully transfer the upper organic layer (containing the lipids) to a new clean glass tube.

  • Dry the lipid extract completely under a gentle stream of nitrogen gas or using a vacuum concentrator. The dried extract can be stored at -80°C until derivatization.

Protocol 4.3: Acid-Catalyzed Transesterification to FAMEs

Causality: This protocol uses methanolic hydrochloric acid (HCl), an effective and robust reagent for the transesterification of all major lipid classes, including free fatty acids, phospholipids, and triglycerides.[2] Heating accelerates the reaction, ensuring complete conversion to FAMEs. The addition of hexane and water allows for the selective extraction of the non-polar FAMEs into the hexane layer.

• Materials:

  • 3M Methanolic HCl (commercially available or prepared carefully)

  • Hexane (GC grade)

  • 0.9% NaCl solution

  • Heater block or water bath set to 80°C

• Procedure:

  • To the dried lipid extract from Protocol 4.2, add 1 mL of 3M Methanolic HCl.

  • Tightly cap the tube (ensure the cap is PTFE-lined to withstand the solvent and heat).

  • Vortex briefly and place the tube in the heater block at 80°C for 1 hour.[14]

  • Cool the tube to room temperature.

  • Add 1 mL of hexane and 1 mL of 0.9% NaCl solution.

  • Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Centrifuge briefly (e.g., 2 minutes at 1,000 x g) to achieve clear phase separation.

  • Carefully transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

Protocol 4.4: GC-MS Analysis

Causality: The GC separates the complex mixture of FAMEs based on their boiling points and polarity. A polar column (e.g., containing cyanopropyl polysiloxane) is typically used to achieve good separation of saturated, monounsaturated, and polyunsaturated FAMEs. Electron Ionization (EI) is a "hard" ionization technique that creates reproducible fragmentation patterns, which are essential for compound identification via spectral library matching.[15]

Table 2: Typical GC-MS Parameters for FAME Analysis

Parameter	Recommended Setting	Rationale
GC System	Agilent GC-MS or equivalent	Standard instrumentation for lipidomics.
Column	e.g., Agilent J&W DB-23, 60 m x 0.25 mm, 0.25 µm	A polar column provides excellent resolution for FAME isomers.
Injection Volume	1 µL	Standard volume to avoid column overloading.
Injector Temp.	250°C	Ensures rapid volatilization of FAMEs.
Mode	Split (e.g., 20:1) or Splitless	Split mode for concentrated samples; Splitless for trace analysis.
Carrier Gas	Helium, constant flow (e.g., 1.2 mL/min)	Inert gas providing good chromatographic efficiency.
Oven Program	100°C (hold 2 min), ramp to 240°C at 3°C/min, hold 10 min	A slow ramp rate is crucial for separating closely eluting FAMEs.[13][16]
MS Source	Electron Ionization (EI) at 70 eV	Standard energy for creating reproducible mass spectra for library matching.[15]
MS Quad Temp.	150°C	Standard operating temperature.
Scan Range	50 - 550 m/z	Covers the expected mass range for common FAMEs.

Data Analysis and Quantification

Qualitative Identification

The identity of 11,14,17-Eicosatrienoic acid-methyl ester in a sample is confirmed by two criteria:

• Retention Time (RT): The RT of the peak in the sample chromatogram must match the RT of the pure ETE-ME standard run under the same analytical conditions.

• Mass Spectrum: The EI mass spectrum of the sample peak must match the spectrum of the pure standard and/or a trusted library spectrum (e.g., NIST).[6] The mass spectrum for ETE-ME will show characteristic fragments resulting from the cleavage at specific points along the fatty acid chain.

Quantitative Analysis

Quantification is achieved using the internal standard method, which provides high accuracy by correcting for sample-to-sample variability.[17]

Caption: Logic for quantification using an internal standard and calibration curve.

Procedure:

• Build Calibration Curve: For each calibration standard, calculate the ratio of the ETE-ME peak area to the internal standard (IS) peak area. Plot this ratio (y-axis) against the known concentration of ETE-ME (x-axis). Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²), which should be >0.99 for a good fit.

• Analyze Sample: In the chromatogram of the biological sample, identify and integrate the peaks for ETE-ME and the IS.

• Calculate Sample Ratio: Calculate the peak area ratio (ETE-ME / IS) for the sample.

• Determine Concentration: Use the calibration curve equation to calculate the concentration of ETE-ME in the injected sample. Remember to account for the initial sample volume and any dilution factors to report the final concentration in the original biological matrix (e.g., in µg/mL of plasma or µg/g of tissue).

References

• PubChem. (n.d.). Methyl (11Z,14Z,17Z)-eicosatrienoate. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Mass fragmentation of a) 11,14,17-Eicosatrienoic acid, methyl ester b) Methyl (11E,14E,17E)-11,14,17-icosatrienoate extract of Ceratophyllum demersum by hexane separated by GC. Retrieved from [Link]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• NIST. (n.d.). 11,14,17-Eicosatrienoic acid, methyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Milk Composition Database. (n.d.). Showing metabocard for 11,14,17-Eicosatrienoic acid (BMDB0060039). Retrieved from [Link]

• Bonzanini, F., et al. (2026). Optimization of a fatty acid methyl ester protocol for quantification of odd. PMC. Retrieved from [Link]

• PubChem. (n.d.). 11,14,17-Eicosatrienoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, Y., et al. (2025). Effects of Omega-3 Fatty Acids Intake on Lipid Metabolism and Plaque Volume in Patients With Coronary Heart Disease. PMC. Retrieved from [Link]

• Finnegan, S., et al. (n.d.). Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis. PMC. Retrieved from [Link]

• National Laboratory of the Rockies. (2023). Determination of Total Lipids as Fatty Acid Methyl Esters. Retrieved from [Link]

• LIPID MAPS. (2022). Structure Database (LMSD). Retrieved from [Link]

• Metabolon. (n.d.). Eicosatetraenoic Acid. Retrieved from [Link]

• Visioli, F. (2015). Lipidomics to Assess Omega 3 Bioactivity. MDPI. Retrieved from [Link]

• Li, K., et al. (n.d.). A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites. PMC. Retrieved from [Link]

• Valenzuela, R., et al. (2023). The Role of Omega-3 Polyunsaturated Fatty Acids and Their Lipid Mediators on Skeletal Muscle Regeneration. PMC. Retrieved from [Link]

• da Costa, E., et al. (2026). Quantitative Method for Analysis of Lipids by LC-HRMS and Fatty Acid Methyl Ester by GC-FID in Macauba (Acrocomia aculeata) Oils. MDPI. Retrieved from [Link]

• Wang, X., & Lin, H. (2012). Multiple Roles of dihomo-γ-linolenic Acid Against Proliferation Diseases. PubMed. Retrieved from [Link]

• Michigan State University. (2019). Extraction of lipids and conversion to fatty acid methyl esters (FAMEs). RTSF. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 11,14,17-eicosatrienoate, 55682-88-7. Retrieved from [Link]

• Sengupta, A. M. (2007). Methyl esterification of fatty acids and eicosanoids with a novel reagent trimethylsilyldiazomethane for analysis by gas chromat. SciSpace. Retrieved from [Link]

• Foster, M., et al. (2017). The Linoleic Acid: Dihomo-γ-Linolenic Acid Ratio (LA:DGLA)—An Emerging Biomarker of Zn Status. MDPI. Retrieved from [Link]

• Thurnhofer, S., & Vetter, W. (n.d.). Application of Ethyl Esters and d3-Methyl Esters as Internal Standards for the Gas Chromatographic Quantification of Transesterified Fatty Acid Methyl Esters in Food. Scilit. Retrieved from [Link]

• Perflavory. (n.d.). methyl 11,14,17-eicosatrienoate, 55682-88-7. Retrieved from [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 11,14,17-Eicosatrienoic acid, methyl ester (CAS 55682-88-7). Retrieved from [Link]

• Le, H. D., et al. (2014). Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures. PubMed. Retrieved from [Link]

• Simões, C., et al. (2025). The Role of Omega-3 and Omega-6 Polyunsaturated Fatty Acid Supplementation in Human Health. MDPI. Retrieved from [Link]

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• 1. CAS 17046-59-2: 11,14,17-eicosatrienoic acid | CymitQuimica [cymitquimica.com]
• 2. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Omega‐3 Fatty Acids Intake on Lipid Metabolism and Plaque Volume in Patients With Coronary Heart Disease: A Systematic Review and Dose–Response Meta‐Analysis of Randomized Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comprehensive Overview of Omega-3 Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. Methyl (11Z,14Z,17Z)-eicosatrienoate | C21H36O2 | CID 14122962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 7. The Role of Omega-3 Polyunsaturated Fatty Acids and Their Lipid Mediators on Skeletal Muscle Regeneration: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
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Chemical synthesis protocols for 11,14,17-Eicosatrienoic acid-methyl ester.

Application Note: Chemical Synthesis and Derivatization Protocols for 11,14,17-Eicosatrienoic Acid Methyl Ester

Introduction

11,14,17-Eicosatrienoic acid (ETA, C20:3n-3) is a rare but metabolically significant omega-3 polyunsaturated fatty acid (PUFA) involved in eicosanoid signaling and inflammatory modulation. In lipidomics, drug development, and pharmacokinetic tracing, the precise quantification of ETA requires its conversion into a highly stable, volatile derivative: 11,14,17-Eicosatrienoic acid methyl ester (C20:3n-3 FAME) [1].

This application note details two distinct chemical synthesis pathways:

• A de novo total synthesis via Wittig olefination for generating custom-labeled analytical standards[2].

• A rapid, analytical-scale esterification protocol using Boron Trifluoride ( BF3​ )-methanol for the derivatization of biological lipid extracts[3][4].

Section 1: De Novo Total Synthesis via Wittig Olefination

Causality & Experimental Design

For metabolic tracing studies, researchers often require isotopically labeled standards (e.g., deuterium-labeled d8​ -ETA methyl ester) that are impossible to isolate from natural biological matrices. A de novo synthetic route utilizing a Wittig coupling reaction is the gold standard for this application[2]. This method allows for the precise assembly of the carbon backbone while controlling the position of the double bonds.

The reaction couples a phosphonium ylide (derived from 3,6-nonadienyltriphenylphosphonium iodide) with an aldehyde-ester (methyl 11-oxoundecanoate) in the presence of a strong base like butyl lithium[2]. Because Wittig reactions typically yield a thermodynamic mixture of cis and trans isomers, downstream purification via reverse-phase High-Performance Liquid Chromatography (HPLC) is strictly required to isolate the biologically relevant all-cis isomer[2].

Figure 1: Reaction pathway for the de novo synthesis of C20:3n-3 FAME via Wittig Olefination.

Step-by-Step Protocol

• Ylide Formation: In a flame-dried, argon-purged reaction flask, dissolve 3,6-nonadienyltriphenylphosphonium iodide in anhydrous tetrahydrofuran (THF). Cool the mixture to -78 °C using a dry ice/acetone bath.

• Deprotonation: Dropwise, add 1.05 equivalents of butyl lithium (BuLi) in hexane. Stir for 30 minutes to generate the reactive phosphonium ylide[2].

• Coupling: Slowly introduce methyl 11-oxoundecanoate (or its isotopically labeled counterpart) dissolved in THF. Allow the reaction mixture to gradually warm to room temperature over 4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous ammonium chloride ( NH4​Cl ). Extract the aqueous layer three times with diethyl ether.

• Drying & Concentration: Combine the organic layers, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure.

• Isomer Separation: Purify the crude mixture using reverse-phase HPLC (e.g., C18 column) with an isocratic acetonitrile/water mobile phase to isolate the all-cis methyl 11,14,17-eicosatrienoate from trans byproducts and triphenylphosphine oxide[2].

Section 2: Direct Esterification of Free Fatty Acids ( BF3​ -Methanol Method)

Causality & Experimental Design

When quantifying ETA from biological tissues or lipid extracts, the free fatty acid must be converted to a FAME to increase volatility and thermal stability for Gas Chromatography (GC) analysis[4][5]. Polyunsaturated fatty acids like ETA are highly susceptible to oxidation, double-bond migration, and degradation under harsh acidic conditions (e.g., mineral acids)[3].

To mitigate this, Boron Trifluoride ( BF3​ ) in methanol (10-14% w/w) is utilized as a Lewis acid catalyst[3][4]. BF3​ rapidly coordinates with the carboxyl oxygen, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by methanol. This method drives the esterification to completion within minutes at moderate temperatures, preserving the integrity of the 11,14,17 all-cis double bonds and minimizing artifact formation[3][4].

Figure 2: Lewis acid-catalyzed esterification mechanism of ETA using BF3-Methanol.

Step-by-Step Protocol

• Sample Preparation: Accurately weigh 1–10 mg of the lipid extract or free 11,14,17-eicosatrienoic acid into a 5–10 mL glass micro-reaction vessel equipped with a PTFE-lined screw cap[3].

• Saponification (For Complex Lipids): Add 1 mL of 0.5 M NaOH in methanol. Blanket the vessel with nitrogen gas ( N2​ ), cap tightly, and heat at 90 °C for 10 minutes to release free fatty acids. Cool to room temperature[3].

• Esterification: Add 1 mL of 14% (w/v) BF3​ -methanol reagent. Blanket with nitrogen again to prevent oxidation, cap securely, and heat at 60–90 °C for 5–10 minutes[3][5]. Critical Note: Strict adherence to the 10-minute limit is necessary to prevent degradation of the sensitive PUFA double bonds[3].

• Quenching: Cool the vessel to room temperature. Add 1 mL of distilled water to halt the reaction and extract the BF3​ catalyst[3][5].

• Extraction: Add 1 mL of high-purity GC-grade hexane. Vortex vigorously for 1 minute to partition the newly synthesized FAME into the non-polar organic layer[3][5].

• Phase Separation: Allow the layers to settle (centrifuge at 2000 rpm for 2 minutes if emulsions form). Carefully transfer the upper hexane layer containing the methyl 11,14,17-eicosatrienoate to a clean GC autosampler vial containing a small bed of anhydrous sodium sulfate to remove residual moisture[3][5].

Section 3: Downstream Validation and GC-MS Analysis

Validation of the synthesized methyl 11,14,17-eicosatrienoate requires Gas Chromatography coupled with Mass Spectrometry (GC-MS). A highly polar cyanopropyl siloxane column (e.g., SP-2331 or DB-23) or a standard DB-5 column is recommended to resolve the geometric positional isomers of C20 PUFAs[6][7][8]. The mass spectrometer operating in electron ionization (EI) mode at 70 eV provides a definitive fragmentation fingerprint[7][8].

Table 1: GC-MS Analytical Parameters & Fragmentation Data for C20:3n-3 FAME

Analytical Parameter	Value / Description
Molecular Formula	C21​H36​O2​ [1][7]
Molecular Weight	320.51 g/mol [9]
Typical GC Column	HP DB-5 (30 m × 0.25 mm × 0.25 μm) or SP-2331 (60 m × 0.32 mm)[7][8]
Retention Time (Approx.)	26.69 - 29.17 min (Highly dependent on column and temperature ramp)[7][8]
Primary MS Fragments (m/z)	320 ( [M]+ ), 250 , 108 , 93 , 79 (base peak, 100% abundance), 67 , 55 [7]

References

• Rakoff, H. (1993). Synthesis of methyl 11,14,17-eicosatrienoate-3,3,4,4,8,8,9,9-d8. Lipids, 28(3), 231-234. Food and Agriculture Organization of the United Nations (FAO AGRIS). URL:[Link]

• Kim, J. et al. (2013). GC-MS Analysis of the Extracts from Korean Cabbage (Brassica campestris L. ssp. pekinensis) and Its Seed. PMC / National Institutes of Health. URL:[Link]

• Thurnhofer, S., & Vetter, W. (2005). A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters. Journal of Agricultural and Food Chemistry. URL:[Link]

Sources

• 1. cis-11,14,17-Eicosatrienoic Acid Methyl Ester [lgcstandards.com]
• 2. Synthesis of methyl 11,14,17-eicosatrienoate-3,3,4,4,8,8,9,9-d8 [agris.fao.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. labtorg.kz [labtorg.kz]
• 6. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 7. GC-MS Analysis of the Extracts from Korean Cabbage (Brassica campestris L. ssp. pekinensis) and Its Seed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cis-11,14,17-Eicosatrienoic acid methyl ester =98 ,liquid 55682-88-7 [sigmaaldrich.com]

Application Note: Investigating 11,14,17-Eicosatrienoic Acid-Methyl Ester as a Potential Biomarker

Introduction & Biological Rationale

11,14,17-Eicosatrienoic acid (ETE; 20:3n-3) is a highly hydrophobic, long-chain omega-3 polyunsaturated fatty acid (PUFA)[1]. While it typically exists as a minor constituent in human biological matrices (<0.1% by weight percentage in serum)[2], recent metabolomic and lipidomic profiling has unveiled its critical role as a biomarker for neuroinflammation, sepsis, and dietary lipid intake[2],[3],[4].

Because free fatty acids are highly polar, they form strong hydrogen bonds that lead to severe adsorption issues, peak tailing, and poor volatilization during gas chromatography (GC)[5]. To accurately quantify ETE, the analyte must be converted into 11,14,17-eicosatrienoic acid methyl ester (C20:3n-3 FAME) [6],[5]. This derivatization neutralizes the carboxyl group, significantly increasing the molecule's volatility and making it highly amenable to Gas Chromatography-Mass Spectrometry (GC-MS) analysis[7],[5].

Mechanistic Causality: ETE in Inflammatory & Neurological Pathways

The diagnostic value of ETE stems from its position within the omega-3 metabolic cascade. Endogenously, ETE is synthesized from stearidonic acid (18:4n-3) via elongase enzymes and serves as a direct precursor to eicosapentaenoic acid (EPA; 20:5n-3)[8].

Biologically, ETE functions as an alternative substrate for eicosanoid biosynthesis[8]. It actively competes with the pro-inflammatory omega-6 arachidonic acid (AA; 20:4n-6) for binding sites on cyclooxygenase (COX) and lipoxygenase (LOX) enzymes[8]. By displacing AA, ETE and its downstream metabolites shift the lipid signaling cascade away from highly inflammatory series-2 prostaglandins, instead promoting the synthesis of less potent, anti-inflammatory mediators[8].

Figure 1: ETE metabolic pathway and its competitive inhibition of pro-inflammatory AA cascades.

Clinical & Diagnostic Relevance

Quantitative GC-MS profiling of 11,14,17-ETE FAME has revealed distinct pathological shifts in its concentration across various clinical states. The table below summarizes the quantitative biomarker data derived from recent metabolomic studies:

Clinical Condition / Application	Biospecimen Matrix	Observed Shift in 11,14,17-ETE Levels	Diagnostic Implication
Alzheimer's Disease (Late-Stage)	Post-mortem Neocortical Tissue	Elevated by 132% compared to age-matched controls[3].	Indicates severe dysregulation of brain fatty acid metabolism and neuroinflammation[3].
Sepsis-Associated Encephalopathy	Plasma	Significantly Decreased alongside EPA and Arachidonic Acid[4].	Reflects systemic metabolic disturbances and depletion of protective PUFAs during sepsis[4].
Dietary Lipid Profiling	Serum Phospholipids	Highly variable based on intake; typically <0.1% by weight [2].	Serves as a quantitative biomarker for recent dietary intake of long-chain fatty acids[2].

Analytical Workflow & Causality

To ensure absolute trustworthiness, the analytical workflow must be designed as a self-validating system . This requires the integration of internal standards prior to any chemical manipulation.

The Causality of Experimental Choices:

• Internal Standardization: Heneicosanoic acid (C21:0), an odd-chain fatty acid virtually absent in human tissue, is spiked into the sample before extraction[2],[7]. This validates the entire system: any loss of C21:0 directly mirrors the loss of ETE, allowing for mathematically precise absolute quantification[2].

• Lipid Extraction (Folch Method): Biological matrices contain water, proteins, and complex lipids. A Chloroform/Methanol (2:1) extraction forces proteins to precipitate while partitioning non-polar lipids into the lower organic phase[2].

• Acid-Catalyzed Transesterification: Using Boron Trifluoride ( BF3​ ) in methanol acts as a Lewis acid catalyst[7]. It protonates the oxygen atom of the lipid's carboxyl group, making it highly reactive to methanol, thereby yielding the methyl ester (FAME) and water[5].

Figure 2: Self-validating GC-MS workflow for the quantification of 11,14,17-ETE FAME.

Self-Validating Protocol: From Biospecimen to GC-MS

Note: All procedures involving chloroform and BF3​ must be performed in a chemical fume hood.

Step 1: Sample Preparation & Internal Standardization

• Thaw serum or tissue homogenate samples on ice.

• Transfer 500μL of serum (or 50mg of tissue) into a clean, solvent-rinsed glass centrifuge tube.

• System Validation Step: Spike the sample with 50μL of 1,2-dihenarachidoyl-sn-glycero-3-phosphocholine (C21:0 PC) internal standard ( 1mg/mL in chloroform)[2],[7].

• Include a laboratory quality-control sample (pooled plasma) with every batch to monitor inter-batch coefficient of variation (CV)[2].

Step 2: Lipid Extraction (Folch Method)

• Add 2.5mL of Chloroform:Methanol (2:1, v/v) to the sample[2].

• Vortex vigorously for 2 minutes to disrupt lipid-protein complexes.

• Add 0.5mL of 0.9% NaCl (saline) solution to induce phase separation[7].

• Centrifuge at 3,000×g for 10 minutes at 4∘C .

• Carefully extract the lower organic (chloroform) layer containing the total lipids using a glass Pasteur pipette and transfer to a clean reaction vial. Evaporate to dryness under a gentle stream of ultra-pure nitrogen gas.

Step 3: Transesterification (Derivatization)

• Reconstitute the dried lipid extract in 1mL of 0.5M methanolic KOH and heat at 80∘C for 1 hour to hydrolyze complex lipids[7].

• Add 1mL of fresh 10%BF3​ in methanol[7].

• Seal the reaction vessel tightly and incubate at 100∘C for 20 minutes to drive the acid-catalyzed esterification[7].

• Cool to room temperature. Add 2mL of deionized water to quench the reaction, followed by 1mL of GC-grade hexane[7],[5].

• Vortex for 30 seconds. The highly non-polar 11,14,17-Eicosatrienoic acid methyl ester will partition exclusively into the upper hexane layer[5].

• Transfer the upper hexane layer to a GC autosampler vial containing a glass insert.

Step 4: GC-MS Analysis Parameters

Because 11,14,17-ETE has multiple double bonds, resolving it from other C20 positional isomers (like arachidonic acid FAME) requires a highly polar capillary column[9].

• Column: Agilent J&W HP-88 or Supelco SP-2560 ( 100m×0.25mm×0.20μm )[2],[9]. Causality: The high polarity of the cyanopropyl stationary phase resolves cis/trans isomers based on slight differences in spatial geometry rather than just boiling point.

• Carrier Gas: Helium at a constant flow rate of 1.0mL/min .

• Injector: 250∘C , Split ratio 10:1.

• Oven Temperature Program:

  • Initial: 140∘C , hold for 5 min.

  • Ramp 1: 4∘C/min to 240∘C .

  • Hold: 240∘C for 15 min.

• Detection: Mass Spectrometer (Electron Ionization at 70eV ). Monitor the specific m/z fragments corresponding to the molecular weight of C20:3n-3 FAME ( MW=320.51g/mol )[6],[10].

• Quantification: Calculate the absolute concentration by comparing the peak area of 11,14,17-ETE FAME to the peak area of the C21:0 FAME internal standard[2].

References

• Eicos
• Dietary long-chain fatty acids and carbohydrate biomarker evaluation in a controlled feeding study in participants from the Women's Health Initi
• Showing metabocard for 11,14,17-Eicosatrienoic acid (BMDB0060039).
• Wide-ranging alterations in the brain fatty acid complement of subjects with late Alzheimer's disease as detected by GC-MS. PMC (NIH).
• Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME) in Tissue Homogenates and Blubber by ASE and Gas Chromatography. Woods Hole Oceanographic Institution (WHOI).
• Exploring the Biomarkers of Sepsis-Associated Encephalopathy (SAE): Metabolomics Evidence from Gas Chromatography-Mass Spectrometry. Semantic Scholar.
• Analysis of Fatty Acids in Infant Formulas Using an Agilent J&W HP-88 Capillary GC Column. Agilent Technologies.
• 11,14,17-Eicosatrienoic acid, methyl ester - the NIST WebBook. NIST.
• Methyl 11(Z),14(Z),17(Z)
• Fatty Acid/FAME Applic

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• 1. Milk Composition Database: Showing metabocard for 11,14,17-Eicosatrienoic acid (BMDB0060039) [mcdb.ca]
• 2. Dietary long-chain fatty acids and carbohydrate biomarker evaluation in a controlled feeding study in participants from the Women’s Health Initiative cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. labtorg.kz [labtorg.kz]
• 6. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 7. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 8. grokipedia.com [grokipedia.com]
• 9. agilent.com [agilent.com]
• 10. larodan.com [larodan.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Analysis of 11,14,17-Eicosatrienoic Acid-Methyl Ester

Welcome to the technical support center for the chromatographic analysis of 11,14,17-Eicosatrienoic acid-methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to enhance your chromatographic peak resolution and ensure data integrity.

Troubleshooting Guide: Common Peak Resolution Issues

This section addresses specific challenges you may encounter during the analysis of 11,14,17-Eicosatrienoic acid-methyl ester and other fatty acid methyl esters (FAMEs).

Issue: My peak for 11,14,17-Eicosatrienoic acid-methyl ester is showing significant tailing.

Answer:

Peak tailing, where the latter half of the peak is drawn out, is a common issue in gas chromatography (GC) and can compromise accurate integration and quantification.[1][2] This is often caused by secondary interactions between the analyte and active sites within the GC system or issues with the column itself.[1][3]

Causality and Remediation Workflow:

Caption: Troubleshooting workflow for peak tailing.

Detailed Steps:

• Column and Inlet Maintenance: A poorly cut or installed column is a primary cause of peak tailing.[2][4] Ensure the column is cut with a ceramic wafer or sapphire scribe to create a clean, 90-degree angle.[2] Also, verify the column is installed at the correct depth in the inlet as specified by the instrument manufacturer. Contamination or active sites in the inlet liner can also lead to tailing; consider replacing the liner with a fresh, deactivated one.[4]

• Chemical Inertness: Active sites on the column stationary phase or in the liner can interact with the polar carboxyl group of any underivatized fatty acids, causing tailing.[1][5] Conditioning the column at a high temperature (as recommended by the manufacturer) can help remove contaminants and improve inertness.

• Sample Considerations: Injecting too much sample can overload the column, leading to peak distortion.[1][3] Try diluting your sample or reducing the injection volume. Incomplete derivatization of the fatty acid to its methyl ester can also result in tailing of the free acid peak, which might be co-eluting.[6]

Issue: My peak is fronting.

Answer:

Peak fronting, characterized by a leading edge that slopes more gradually than the tailing edge, is often a sign of column overload or an issue with the injection technique.[1][2][7]

Primary Causes and Solutions:

Cause	Explanation	Recommended Action
Column Overload	Injecting too high a concentration of the analyte saturates the stationary phase at the head of the column.[2][7]	Dilute the sample or decrease the injection volume.[7]
Improper Solvent	If the sample is dissolved in a solvent that is too strong for the stationary phase, it can cause the analyte to move too quickly at the beginning of the separation, leading to fronting.	Ensure the sample solvent is compatible with the stationary phase. For FAMEs on a polar column, a non-polar solvent like hexane is appropriate.
Low Column Temperature (Isothermal)	In an isothermal run, if the temperature is too low, it can lead to fronting for later eluting peaks.[7]	Increase the initial oven temperature or use a temperature program.

Issue: I am seeing co-elution of 11,14,17-Eicosatrienoic acid-methyl ester with another FAME.

Answer:

Co-elution, where two or more compounds elute at the same time, is a significant challenge in FAME analysis due to the structural similarities of these molecules.[6][8] Achieving baseline resolution is critical for accurate quantification.

Strategies to Resolve Co-elution:

• Column Selection: The choice of GC column is paramount. For complex mixtures of FAMEs, especially those containing cis and trans isomers, a highly polar cyanopropyl stationary phase is recommended.[9][10] Columns like the Agilent J&W CP-Sil 88 or a Thermo Scientific TRACE TR-FAME are designed for these separations.[8][9] Longer columns (e.g., 100m) can also provide better resolution, though with longer analysis times.[9]

• Temperature Program Optimization: A temperature program, where the oven temperature is increased during the run, is essential for separating compounds with a wide range of boiling points.[11][12]

  • Lower Initial Temperature: A lower starting temperature can improve the resolution of early eluting peaks.[6]

  • Slower Ramp Rate: A slower temperature ramp will increase the retention time and can improve the separation of closely eluting compounds.[13]

  • Isothermal Holds: Introducing an isothermal hold at a specific temperature can help to resolve critical pairs that elute in that temperature range.[6]

  Example Temperature Program Optimization:

Parameter	Initial Method	Optimized Method	Rationale for Change
Initial Temperature	140 °C	120 °C	Improves resolution of earlier eluting FAMEs.
Initial Hold	2 min	5 min	Allows for better focusing of early peaks on the column.
Ramp Rate 1	10 °C/min to 200 °C	4 °C/min to 220 °C	Slower ramp increases interaction with the stationary phase, enhancing separation.
Ramp Rate 2	N/A	2 °C/min to 240 °C	A second, even slower ramp for late-eluting, closely related compounds.

• Carrier Gas Flow Rate: Adjusting the linear velocity of the carrier gas (Helium or Hydrogen) can also impact resolution. Operating at or near the optimal linear velocity for your column will maximize efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization to a methyl ester necessary for the GC analysis of 11,14,17-Eicosatrienoic acid?

A1: Derivatization of fatty acids to their corresponding fatty acid methyl esters (FAMEs) is a crucial step for several reasons.[14][15] Free fatty acids are highly polar due to the carboxylic acid group, which can lead to strong interactions with active sites in the GC system, resulting in poor peak shape (tailing).[5] The derivatization process increases the volatility and thermal stability of the analytes, making them more suitable for GC analysis and improving peak shape and resolution.[14][16]

Q2: What is the recommended procedure for derivatizing my sample to form 11,14,17-Eicosatrienoic acid-methyl ester?

A2: A common and effective method for preparing FAMEs is through acid-catalyzed esterification using Boron Trifluoride (BF3) in methanol.[8]

Step-by-Step Derivatization Protocol (using BF3-Methanol):

• Weigh approximately 1-25 mg of your lipid sample into a reaction vial.[5]

• Add 2 mL of 12-14% BF3-methanol solution.[5]

• Cap the vial tightly and heat at 60 °C for 5-10 minutes.[5]

• Cool the vial to room temperature.

• Add 1 mL of water and 1 mL of a non-polar solvent like hexane.[5]

• Shake the vial vigorously to extract the FAMEs into the hexane layer.[5]

• Allow the layers to separate, and carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.[5]

Q3: How do I choose the right GC column for my analysis?

A3: For the separation of polyunsaturated fatty acid methyl esters like 11,14,17-Eicosatrienoic acid-methyl ester, the polarity of the stationary phase is the most critical factor.

Caption: GC column selection guide for FAME analysis.

Highly polar stationary phases, such as those with high cyanopropyl content (e.g., CP-Sil 88, HP-88, DB-23), are recommended for complex FAME separations.[9][10][17] These phases provide excellent selectivity for separating FAMEs based on their degree of unsaturation and the position of the double bonds. For less complex samples, a polyethylene glycol (PEG) phase (e.g., DB-Wax) may be sufficient.[10]

Q4: Can I use mass spectrometry (MS) in conjunction with GC for this analysis?

A4: Yes, GC-MS is a powerful technique for the identification of FAMEs. While a Flame Ionization Detector (FID) is commonly used for quantification due to its robustness and wide linear range, an MS detector provides structural information.[14] Electron ionization (EI) mass spectra of FAMEs show characteristic fragmentation patterns that can be used to confirm the identity of the compound by comparing it to a spectral library like the NIST database.[18][19][20]

References

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• Tranchida, P. Q., et al. (2012). Separation of Fatty Acid Methyl Esters by GC-Online Hydrogenation × GC. Analytical Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Optimizing chromatographic conditions for separation of fatty acid methyl esters by argentation thin-layer chromatography. Retrieved from [Link]

• Journal of Animal and Feed Sciences. (n.d.). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Retrieved from [Link]

• LinkedIn. (2025, July 3). Tailing and Fronting in HPLC And GC: 7 Causes and Expert Tips to Reduce Them. Retrieved from [Link]

• PMC. (n.d.). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Retrieved from [Link]

• Carvalho, A. P., & Malcata, F. X. (2005). Preparation of Fatty Acid Methyl Esters for Gas-Chromatographic Analysis of Marine Lipids. Journal of Agricultural and Food Chemistry.

• Agilent. (2023, October 30). Improving the Analysis of 37 Fatty Acid Methyl Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Mass fragmentation of a) 11,14,17-Eicosatrienoic acid, methyl ester b) Methyl (11E,14E,17E)-11,14,17-icosatrienoate extract of Ceratophyllum demersum by hexane separated by GC. Retrieved from [Link]

• NIST. (n.d.). 11,14,17-Eicosatrienoic acid, methyl ester. Retrieved from [Link]

• Element Lab Solutions. (2018, January 9). Troubleshooting GC peak shapes. Retrieved from [Link]

• PMC. (n.d.). Preparation of fatty acid methyl esters for gas-liquid chromatography. Retrieved from [Link]

• ECOM. (n.d.). Columns. Retrieved from [Link]

• Interchim. (2005, August 30). Column Selection for the Analysis of Fatty Acid Methyl Esters. Retrieved from [Link]

• UC Davis Stable Isotope Facility. (2022, February 24). Fatty Acid Methyl Ester (FAME) Sample Preparation. Retrieved from [Link]

• Chromatography Today. (n.d.). A Fully Automated Procedure for the Preparation and Analysis of Fatty Acid Methyl Esters. Retrieved from [Link]

• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. Retrieved from [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of Fatty Acid Methyl Esters for Gas-Chromatographic Analysis of Marine Lipids: Insight Studies. Retrieved from [Link]

• Restek. (n.d.). Methyl 11,14,17-eicosatrienoate. Retrieved from [Link]

• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

• YouTube. (2022, March 8). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. Retrieved from [Link]

• Agilent. (2005, August 30). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Retrieved from [Link]

• PMC. (2022, July 19). Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC–MS/MS analysis. Retrieved from [Link]

• Chula Digital Collections. (n.d.). Analysis of fatty acid methyl esters by two-dimensional gas chromatography using cryogen-free modulator. Retrieved from [Link]

• Chromatography Today. (n.d.). Solving Common Errors in HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Retrieved from [Link]

• Gcms.cz. (n.d.). Impact of GC Parameters on The Separation Part 5: Choice of Column Temperature. Retrieved from [Link]

• ResearchGate. (2025, August 8). Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization detector. Retrieved from [Link]

Sources

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• 3. chromatographyonline.com [chromatographyonline.com]
• 4. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 5. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
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• 20. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]

Resolving co-elution issues with 11,14,17-Eicosatrienoic acid-methyl ester in GC.

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals facing co-elution challenges with 11,14,17-Eicosatrienoic acid-methyl ester (20:3n-3 ME) during Gas Chromatography (GC) analysis.

Because 20:3n-3 is a critical omega-3 polyunsaturated fatty acid (PUFA) biomarker in nutritional and clinical lipidomics, accurate quantitation is paramount. Below, we dissect the thermodynamic causality of its co-elution and provide self-validating protocols to achieve baseline resolution.

Part 1: Mechanistic FAQs

Q1: What causes 20:3n-3 ME to co-elute, and what are its most common interfering compounds? A1: In gas chromatography, retention time is dictated by two competing thermodynamic forces: vapor pressure (boiling point/chain length) and stationary phase interaction (polarity/degree of unsaturation). On moderately polar columns (e.g., 50% cyanopropyl or polyethylene glycol), the increased retention caused by the three double bonds of 20:3n-3 ME perfectly offsets the higher boiling point of longer-chain, less-unsaturated fatty acids. As a result, 20:3n-3 ME frequently co-elutes with Erucic acid methyl ester (22:1n-9) [1].

Q2: How does stationary phase selection dictate the resolution of C20 isomers? A2: To break the thermodynamic tie between chain length and unsaturation, you must maximize the dipole-induced dipole interactions between the column and the π -electrons of the analyte's double bonds. Switching to a 100% biscyanopropyl polysiloxane phase (such as the SP-2560 or HP-88) provides extreme polarity[2]. This highly polar environment selectively retards PUFAs like 20:3n-3 ME, shifting its retention time significantly later than the monounsaturated 22:1n-9, thereby achieving baseline resolution[3].

Q3: If baseline resolution fails even on a high-polarity column, how can GC-MS resolve the data? A3: When physical separation (GC-FID) reaches its limit, mass-to-charge (m/z) deconvolution acts as a secondary, orthogonal separation dimension. By utilizing GC-MS in Selected Ion Monitoring (SIM) mode, you can extract specific fragment ions unique to the omega-3 structure, mathematically isolating the 20:3n-3 ME signal from overlapping background noise or co-eluting isomers[1].

Part 2: Data Presentation & Resolution Strategies

The following table summarizes the quantitative parameters and causality behind common 20:3n-3 ME co-elutions, providing a quick-reference guide for column selection.

Target Analyte	Common Co-Eluting Interferent	Problematic Stationary Phase	Optimal Stationary Phase	Mechanism of Resolution	Target Resolution ( Rs​ )
20:3n-3 ME	22:1n-9 ME (Erucic acid)	SP-2331, DB-23 (Moderate Polarity)	SP-2560, HP-88 (100% Biscyanopropyl)	Enhanced π -electron interaction delays PUFA elution.	≥1.5
20:3n-3 ME	20:3n-6 ME (DGLA)	Non-polar (e.g., DB-5)	DB-FastFAME, SP-2560	Positional isomer separation via spatial cyano-group alignment.	≥1.2
20:3n-3 ME	20:4n-6 ME (Arachidonic acid)	Short-length columns (< 30m)	100m HP-88 or 100m SP-2560	Increased theoretical plates ( N ) for closely related C20 PUFAs.	≥1.5

Part 3: Troubleshooting Workflows & Visualizations

Decision Matrix for Resolving Co-elution

Follow this logical progression to diagnose and correct poor peak resolution.

Caption: Decision tree for resolving 20:3n-3 ME co-elution via phase, temperature, and MS optimization.

GC-MS Deconvolution Pathway

When using mass spectrometry, the physical co-elution is bypassed by electronic filtration.

Caption: GC-MS Selected Ion Monitoring (SIM) workflow for deconvoluting co-eluting FAME isomers.

Part 4: Step-by-Step Experimental Protocols

Protocol A: High-Resolution GC-FID Method for C20 FAMEs

This protocol is designed as a self-validating system. If the system suitability test fails, the protocol strictly forbids proceeding to sample analysis, ensuring absolute data integrity.

1. Column Installation & Conditioning:

• Install a 100 m × 0.25 mm i.d., 0.20 µm film thickness biscyanopropyl column (e.g., SP-2560 or HP-88)[2],[3].

• Condition the column at 240 °C for 2 hours with a constant helium flow of 1.0 mL/min to remove siloxane bleed.

2. Temperature Program Optimization:

• Initial: 100 °C, hold for 2 min.

• Ramp 1: 7 °C/min to 170 °C, hold for 1 min.

• Ramp 2 (Critical Separation Phase): 1 °C/min to 200 °C. Causality: The ultra-slow ramp through the 170–200 °C window maximizes the residence time of C20–C22 FAMEs in the stationary phase, allowing the dipole interactions to separate 20:3n-3 from 22:1n-9.

• Ramp 3: 5 °C/min to 240 °C, hold for 10 min.

3. System Suitability Validation:

• Inject a 37-component FAME standard mix (containing both 20:3n-3 and 22:1n-9).

• Calculate the resolution ( Rs​ ) between the 20:3n-3 ME peak and adjacent peaks.

• Validation Gate: Proceed to sample analysis only if Rs​≥1.25 . If Rs​<1.25 , reduce the Ramp 2 rate to 0.5 °C/min.

Protocol B: GC-MS SIM Deconvolution Workflow

If analyzing highly complex biological matrices where unknown interferents persist, utilize this GC-MS protocol.

1. Instrument Parameters:

• Transfer line temperature: 280 °C.

• Ion source temperature: 200 °C.

• Ionization energy: 70 eV (Electron Ionization)[1].

2. SIM Method Setup:

• Run a full scan (m/z 50–450) of the 20:3n-3 ME standard to identify the base peak and molecular ion ( M+ ).

• Program the MS to monitor specific diagnostic ions for 20:3n-3 ME (e.g., m/z 79, 91, 108, and the molecular ion m/z 320) during its expected elution window[1].

• Ensure the dwell time is set to achieve at least 15 data points across the chromatographic peak for accurate quantitation.

3. Data Processing:

• Extract the specific ion chromatogram (EIC) for the chosen m/z. The interfering compound (e.g., 22:1n-9 ME, M+ = 352) will not produce the same fragment pattern, rendering it invisible in the 20:3n-3 ME SIM channel.

References

• A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Fatty Acid Methyl Ester Analysis Using the Agilent 8850 GC System Source: Agilent Technologies / LabRulez GCMS URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. SP®-2560毛细管GC色谱柱 L × I.D. 200 m × 0.25 mm, df 0.20 μm | Sigma-Aldrich [sigmaaldrich.com]
• 3. gcms.cz [gcms.cz]

Technical Support Center: Troubleshooting 11,14,17-Eicosatrienoic Acid-Methyl Ester (ETE-ME) Degradation

Welcome to the Technical Support Center. 11,14,17-Eicosatrienoic acid (ETE, 20:3n-3) is a highly sensitive omega-3 polyunsaturated fatty acid (PUFA). Because of its three methylene-interrupted double bonds, it is exceptionally prone to oxidative degradation, thermal breakdown, and structural isomerization.

Converting ETE into its methyl ester form (ETE-ME) is a mandatory step for GC/MS analysis. However, the sample preparation workflow itself is the most common point of failure, often introducing artificial peaks or reducing total yield. As a Senior Application Scientist, I have designed this guide to provide you with the mechanistic causality behind these failures and self-validating protocols to ensure the absolute integrity of your ETE-ME samples.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I losing ETE-ME yield and observing artificial peaks during the esterification step? Cause: Aggressive acidic methylation (e.g., using Boron Trifluoride, BF3, at high temperatures for prolonged periods) causes oxidation and trans-isomerization of the cis-double bonds in highly unsaturated fatty acids [1]. Solution: The choice of catalyst must be dictated by your starting material. If your starting material is a complex lipid (e.g., triglycerides), switch to a mild, base-catalyzed transesterification method (like Sodium Methoxide in Methanol at 25°C). Base catalysis prevents the thermal degradation associated with hot acids. However, if you are methylating free 11,14,17-ETE, you must use an acid catalyst, but you must strictly limit the reaction time to 10 minutes and perform the reaction under an inert atmosphere [5].

Q2: How do I prevent oxidative degradation during lipid extraction and sample concentration? Cause: Exposure to ambient oxygen, UV light, and transition metals initiates a free radical chain reaction. The bis-allylic hydrogens in ETE are easily abstracted, forming alkyl radicals that react with oxygen to form peroxyl radicals. These eventually cleave into volatile secondary degradation products like aldehydes and ketones [2]. Solution: Implement a comprehensive antioxidant and inert-gas shield. Supplement your extraction solvents with 0.01% to 0.05% Butylated hydroxytoluene (BHT) [3]. BHT acts as a radical scavenger, terminating the propagation phase of lipid peroxidation. Furthermore, always purge reaction vials with Argon, concentrate samples under a gentle Nitrogen stream (never exceeding 30°C), and utilize amber glass vials to block photo-oxidation.

Q3: What is the optimal solvent system to maximize ETE-ME recovery without inducing artifact formation? Cause: Highly polar or completely non-polar extremes can lead to incomplete extraction or phase-separation issues, leaving the newly formed ETE-ME exposed to aqueous hydrolytic conditions. Solution: Intermediate polarity is crucial. Utilizing a 1:1 (v/v) mixture of methanol with a non-polar solvent like hexane or toluene provides optimal solubility for both the polar methanolic derivatization reagents and the highly lipophilic PUFA methyl esters, significantly increasing the recovery of intact polyunsaturated FAMEs [4].

Part 2: Mechanistic Pathways & Workflows

Oxidation Pathway of ETE-ME

Understanding the degradation mechanism is critical for preventing it. The diagram below illustrates the free-radical chain reaction that destroys ETE-ME and how BHT intervenes to terminate the cycle.

Mechanism of ETE-ME oxidative degradation and antioxidant termination.

Optimized Sample Preparation Workflow

Step-by-step workflow for ETE-ME preparation to prevent degradation.

Part 3: Self-Validating Experimental Protocols

Protocol: Controlled Acid-Catalyzed Methylation (For Free 11,14,17-ETE) Self-Validating Logic: Because free fatty acids cannot be methylated by base catalysis, an acid must be used. This protocol utilizes a short heating window to prevent acid-induced isomerization, incorporates BHT to halt auto-oxidation, and uses a surrogate internal standard to validate recovery rates.

• Sample Preparation: Dissolve 1–2 mg of free 11,14,17-ETE in 0.5 mL of hexane containing 0.01% BHT (w/v) in a heavy-walled glass reaction vial. Add 50 µg of C23:0 methyl ester (Tricosanoic acid methyl ester) as an internal standard to monitor recovery.

• Derivatization Reagent: Add 0.5 mL of 14% Boron Trifluoride (BF3) in methanol.

• Inert Atmosphere (Critical): Purge the headspace of the vial with a gentle stream of Argon gas for 15 seconds. Cap immediately with a Teflon-lined closure to prevent oxygen ingress.

• Controlled Heating: Place the vial in a heating block at 60°C for exactly 10 minutes. Exceeding this time exponentially increases the risk of cis-to-trans isomerization.

• Reaction Quenching: Remove the vial and plunge it into an ice bath for 2 minutes. Add 1 mL of distilled water to quench the catalyst, followed by 1 mL of hexane.

• Phase Extraction: Vortex vigorously for 30 seconds. Centrifuge at 2000 x g for 3 minutes to achieve a sharp phase separation. The ETE-ME will partition into the upper (hexane) layer.

• Drying & Storage: Carefully transfer the upper hexane layer to a clean amber vial containing a small amount of anhydrous sodium sulfate ( Na2​SO4​ ) to remove residual moisture. Evaporate to the desired analytical volume under a Nitrogen stream at room temperature. Store immediately at -80°C.

Part 4: Quantitative Data Summaries

Table 1: Comparison of Catalysts for PUFA Methylation

Catalyst Type	Reagent	Operating Temp	Risk of Isomerization	Risk of Oxidation	Best Application
Acidic	14% BF3 in MeOH	60°C (Strict 10 min)	Moderate	High	Unesterified Free Fatty Acids
Acidic	5% HCl in MeOH	60°C	Moderate	Moderate	Mixed lipid extracts
Basic	2N NaOMe in MeOH	25°C	Low	Low	Complex Lipids (Triglycerides/Phospholipids)
Basic	KOH in MeOH	25°C	Low	Low	Rapid transesterification of bulk oils

Table 2: Degradation Factors and Prevention Strategies for ETE-ME

Degradation Factor	Mechanistic Action	Prevention Strategy
Oxygen (Air)	Free radical auto-oxidation of bis-allylic carbons	Purge all vials with Argon/N2; Add 0.01% BHT to solvents.
UV / Light	Photo-oxidation and radical initiation	Conduct preparation under low light; use amber glass vials.
Heat (>40°C)	Thermal degradation and accelerated oxidation	Concentrate under N2 at room temp; Store final extracts at -80°C.
Water (Moisture)	Hydrolysis of the methyl ester bond back to free acid	Dry organic extracts with anhydrous Na2​SO4​ prior to storage.

References

• How can I prepare Fatty acid methyl esters of DHA oil? ResearchGate. URL:[Link]

• The Impact of Heavy Metal Contamination on the Fatty Acid Profile on Milk and on the Oxidative Stability of Dairy Products. MDPI. URL: [Link]

• Evaluation of results of ILC BIOREMA biodiesel. Inmetro. URL: [Link]

• Preparation of Fatty Acid Methyl Esters for Gas-Chromatographic Analysis of Marine Lipids. ACS Publications. URL:[Link]

• Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques. LCGC International. URL:[Link]

Optimization of mass spectrometry ionization for 11,14,17-Eicosatrienoic acid-methyl ester.

Welcome to the Technical Support Center for lipidomics and mass spectrometry. As Senior Application Scientists, we frequently encounter challenges when analyzing polyunsaturated fatty acid methyl esters (FAMEs). This guide provides authoritative, field-proven strategies for optimizing the ionization of 11,14,17-Eicosatrienoic acid-methyl ester (ETE-ME) .

Part 1: The FAME Ionization Paradox (Core Concepts)

11,14,17-ETE-ME (Formula: C₂₁H₃₆O₂, Exact Mass: 320.2715 Da) is an omega-3 polyunsaturated FAME. Its structure presents two distinct ionization paradoxes depending on your mass spectrometry platform:

• The GC-MS Energy Paradox: Standard Electron Ionization (EI) operates at 70 eV, which imparts excessive internal energy to the molecule. For polyunsaturated FAMEs like ETE-ME, this energy rapidly dissipates through allylic cleavage and complex rearrangements, completely depleting the molecular ion (M⁺•)[1]. To observe the intact mass, you must lower the internal energy using soft ionization techniques like Cold EI or Field Ionization (FI)[2].

• The LC-MS Proton Affinity Paradox: In Electrospray Ionization (ESI), FAMEs lack highly basic functional groups (like free amines). The methyl ester oxygen has a low proton affinity, making the formation of the protonated molecule [M+H]⁺ thermodynamically unfavorable. Instead, ETE-ME acts as a neutral ligand, coordinating with available cations (Na⁺, NH₄⁺, Ag⁺) in the droplet to form adducts[3]. Controlling this adduct formation is the key to LC-MS sensitivity[4].

Caption: Workflow for selecting the optimal MS ionization strategy for 11,14,17-ETE-ME.

Part 2: Self-Validating Experimental Protocols

Protocol A: LC-ESI-MS Optimization via Ammonium Adduct Drive

Objective: Shift erratic [M+Na]⁺ signals entirely to a stable [M+NH₄]⁺ adduct for reliable quantification[5].

• Step 1: Mobile Phase Preparation. Prepare Mobile Phase A (Water) and Mobile Phase B (Methanol). Add 5 mM Ammonium Formate to both. Causality: The high molar excess of NH₄⁺ outcompetes trace Na⁺ for the ester carbonyl oxygen, forcing the equilibrium toward[M+NH₄]⁺[4].

• Step 2: Sample Preparation. Dissolve the 11,14,17-ETE-ME standard in pure methanol. Critical: Use exclusively polypropylene autosampler vials. Glass vials leach sodium ions into the solvent, which ruins adduct consistency and causes matrix suppression[3].

• Step 3: Source Tuning. Set the ESI capillary voltage to 3.5 kV (Positive Mode). Position the sprayer at its farthest setting from the sampling cone to allow sufficient desolvation time for this highly hydrophobic analyte[5].

• Step 4: Validation Checkpoint. Inject the sample and monitor the ratio of m/z 338.3 ([M+NH₄]⁺) to m/z 343.3 ([M+Na]⁺). A successful optimization will yield a ratio > 10:1. If the ratio is lower, flush the LC lines to remove residual sodium salts.

Protocol B: Double-Bond Localization via LC-APCI-MS

Objective: Determine the exact locations of the three double bonds (Δ11, 14, 17) using gas-phase derivatization[6].

• Step 1: Mobile Phase Selection. Use an Acetonitrile/Water gradient. In this protocol, acetonitrile acts as both the solvent and the chemical ionization reagent gas[6].

• Step 2: APCI Source Settings. Set the corona discharge needle to 4.0 kV and the vaporizer temperature to 350°C. Causality: The corona discharge creates a plasma that converts acetonitrile into reactive [C₃H₅N]⁺• radical cations[6].

• Step 3: Gas-Phase Reaction. In the source, [C₃H₅N]⁺• covalently attacks the π-bonds of 11,14,17-ETE-ME, forming the [M+55]⁺ adduct at m/z 375.3.

• Step 4: Validation Checkpoint. Isolate m/z 375.3 in the quadrupole and apply 15–25 eV collision energy. You must observe diagnostic fragments corresponding to the cleavage of C-C bonds adjacent to the Δ11, Δ14, and Δ17 positions. If m/z 375.3 is absent, increase the corona current to drive the plasma reaction[6].

Part 3: Diagnostic Troubleshooting & FAQs

Q1: Why is the molecular ion (m/z 320) missing in my standard GC-EI-MS spectra? A1: This is expected behavior. 11,14,17-ETE-ME is an omega-3 FAME. Under standard 70 eV EI, the molecule undergoes extensive fragmentation[1]. Instead of the molecular ion, your spectrum will likely be dominated by lower-mass hydrocarbon fragments and the characteristic diagnostic ion at m/z 108, which is specific to omega-3 FAMEs[7]. To observe the intact mass, you must switch to a soft ionization technique like Cold EI[2].

Q2: In LC-ESI-MS, my signal for 11,14,17-ETE-ME is split between m/z 338 and 343. How do I consolidate it? A2: Your signal is splitting between the ammonium adduct ([M+NH₄]⁺, m/z 338) and the sodium adduct ([M+Na]⁺, m/z 343). Because sodium concentration is highly variable (due to solvent impurities and glass leaching), this split destroys quantitative reproducibility[4]. Eliminate glass from your workflow, use fresh LC-MS grade solvents, and increase your ammonium formate buffer concentration to force the formation of a single adduct species[3].

Caption: Troubleshooting decision tree for resolving inconsistent ESI adduct formation.

Part 4: Quantitative Data & Diagnostic Ions

Use the following table to validate your mass spectra against expected theoretical values for 11,14,17-ETE-ME (Exact Mass: 320.2715 Da).

Ionization Mode	Target Ion Species	Expected m/z	Diagnostic Utility & Causality
GC-MS (Standard EI)	[M]⁺•	320.3 (Weak)	Intact mass; often depleted due to 70 eV excess internal energy[1].
GC-MS (Standard EI)	[C₈H₁₂]⁺	108.1	Diagnostic terminal fragment specific to omega-3 FAMEs[7].
GC-MS (Cold EI/FI)	[M]⁺•	320.3 (Strong)	Vibrational cooling preserves the intact radical cation[2].
LC-MS (ESI Positive)	[M+NH₄]⁺	338.3	Ammonium coordination; preferred for stable quantification[4].
LC-MS (ESI Positive)	[M+Na]⁺	343.3	Sodium adduct; highly variable, causes matrix suppression[5].
LC-MS (APCI Positive)	[M+C₃H₅N]⁺	375.3	Acetonitrile gas-phase reaction; enables double-bond localization[6].

Part 5: References

• JEOL. "Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2." 1

• NIST WebBook. "11,14,17-Eicosatrienoic acid, methyl ester." 8

• ResearchGate. "Identification of the double-bond position in fatty acid methyl esters by liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry." 6

• Restek. "Methyl 11,14,17-eicosatrienoate." 7

• PE Polska. "Analysis of FAMEs Using Cold EI GC MS for Enhanced Molecular Ion Selectivity." 2

• ACD/Labs. "Common Adduct and Fragment Ions in Mass Spectrometry." 3

• BenchChem. "Technical Support Center: PG(16:0/16:0) Adduct Formation in Mass Spectrometry." 4

• LCGC Blog. "10 Great Tips for Electrospray Ionization LC–MS." 5

Sources

• 1. jeol.com [jeol.com]
• 2. pepolska.pl [pepolska.pl]
• 3. acdlabs.com [acdlabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. ez.restek.com [ez.restek.com]
• 8. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]

Technical Support Center: Troubleshooting Contamination in 11,14,17-Eicosatrienoic Acid Methyl Ester Analysis

Welcome to the Technical Support Center for lipidomics and FAME (Fatty Acid Methyl Ester) analysis. 11,14,17-Eicosatrienoic acid (ETA, 20:3n-3) is a critical polyunsaturated fatty acid (PUFA). When derivatized into a methyl ester for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, it yields a molecular weight of 320.5 g/mol and characteristic mass fragments at m/z 79 and 67[1]. However, its polyunsaturated nature and the sensitivity of GC-MS platforms make this analysis highly susceptible to contamination, oxidation, and carryover.

This guide is designed for researchers and drug development professionals to systematically identify, troubleshoot, and eliminate analytical artifacts.

Section 1: Diagnostic Workflow for Extraneous Peaks

Before adjusting your sample preparation, use the following logical decision tree to isolate the root cause of signal degradation or extraneous peaks in your chromatograms.

Diagnostic workflow for identifying FAME contamination and degradation sources.

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I distinguish between true system carryover and solvent contamination in my blanks? The Causality: System carryover occurs when analytes become physically trapped in spatial pockets—such as worn autosampler rotor seals, active silanol sites in a dirty GC inlet liner, or microscopic gaps in the plumbing[2]. Solvent contamination, conversely, means the interfering compound is uniformly dissolved in your mobile phase or wash solvent. The Solution: Run the "Time-Multiplier Test" (See Protocol A). If the peak area scales with time, the solvent is contaminated. If it remains static, the system has spatial carryover[2].

Q2: My 11,14,17-ETE FAME signal is degrading over time, accompanied by new, unexpected low-mass peaks. What is happening? The Causality: 11,14,17-Eicosatrienoic acid is a PUFA containing multiple bis-allylic methylene groups. The carbon-hydrogen bonds at these positions are exceptionally weak because the resulting radical is resonance-stabilized by adjacent double bonds. This makes the molecule highly susceptible to auto-oxidation, forming hydroperoxides and epoxides that thermally degrade in the GC inlet. The Solution: You must protect the PUFA during extraction and derivatization by adding a radical scavenger. Incorporate 50–100 ppm of Butylated hydroxytoluene (BHT) into your solvents[3]. BHT donates a hydrogen atom to quench peroxy radicals before the oxidation chain reaction propagates.

Q3: I am detecting large peaks at m/z 149 and m/z 207. Are these related to my FAME sample? The Causality: No. These are classic laboratory contaminants. An m/z of 149 is the signature of phthalates (plasticizers), which aggressively leach from plastic microcentrifuge tubes or pipette tips when exposed to non-polar extraction solvents like hexane. An m/z of 207 (often accompanied by 73 and 281) indicates polysiloxane degradation, usually originating from a cored GC inlet septum or stationary phase column bleed. The Solution: Switch exclusively to baked glassware with PTFE-lined caps for all lipid handling.

Q4: How do I resolve co-elution issues between 11,14,17-ETE FAME and other isomeric FAMEs (e.g., 8,11,14-ETE)? The Causality: Non-polar GC columns (like DB-5) separate analytes primarily by boiling point. Because C20:3 isomers have nearly identical boiling points, they will co-elute. The Solution: You must use a highly polar cyanopropyl stationary phase (e.g., DB-23 or BPX70)[4][5]. These columns separate FAMEs based on dipole-induced dipole interactions, allowing baseline resolution based on the precise position of the double bonds and the degree of unsaturation.

Section 3: Self-Validating Experimental Protocols

Protocol A: The Carryover vs. Contamination Differentiation Test

This protocol creates a self-validating logic gate to pinpoint the exact source of blank contamination.

• Baseline Establishment: Inject a Pre-Blank (pure extraction solvent, e.g., high-purity hexane) to establish the baseline noise level.

• System Saturation: Inject a high-concentration 11,14,17-ETE FAME standard (e.g., 50 µg/mL) to intentionally expose the system to a high analyte load.

• Standard Wash: Inject Post-Blank 1 using your standard column equilibration time. Record the peak area of m/z 320.

• Time-Multiplier Wash: Inject Post-Blank 2, but triple the column equilibration time prior to injection[2].

• Validation Logic:

  • If Area(Post-Blank 2) ≈ Area(Post-Blank 1): The analyte is trapped in a physical space (e.g., inlet liner, rotor seal). Proceed with hardware maintenance.

  • If Area(Post-Blank 2) ≈ 3 × Area(Post-Blank 1): The contaminant is actively accumulating from the solvent over time. Replace all wash solvents and mobile phases immediately[2].

Protocol B: Oxidation-Free FAME Derivatization

This protocol ensures the quantitative conversion of 11,14,17-ETE to its methyl ester without thermal or oxidative degradation.

• Antioxidant Preparation: Prepare a methanolic solution containing 50–100 ppm BHT. This is non-negotiable for PUFA integrity[3].

• Acid-Catalyzed Esterification: Add the BHT-spiked Boron Trifluoride/Methanol (BF3/MeOH) reagent to your dried lipid extract.

• Controlled Incubation: Heat the sealed glass vial at exactly 60°C for 30–45 minutes[3]. Warning: Exceeding 45 minutes will cause side reactions and chain degradation.

• Quenching and Extraction: Remove from heat, cool to room temperature, and quench the reaction with LC-MS grade water. Extract the FAMEs by adding high-purity hexane, vortexing, and collecting the upper organic layer.

• Validation Logic: Analyze via GC-MS. A successful protocol will yield a sharp chromatographic peak with a strong molecular ion at m/z 320 and base fragments at m/z 79 and 67[1]. The absence of M+16 (m/z 336) peaks validates that no oxidation occurred during prep.

Section 4: Quantitative Data & Troubleshooting Matrix

Use the following table to rapidly cross-reference observed mass fragments with their root causes and corrective actions.

Contaminant / Artifact	Diagnostic MS Signature (m/z)	Root Cause	Corrective Action
System Carryover	m/z 320, 79, 67 (in blanks)	Analyte trapped in active sites (glass liner, worn rotor seals)	Replace GC inlet liner; clean autosampler rotor seals[2].
Phthalate Plasticizers	m/z 149	Solvent leaching from plastic tubes or pipette tips	Switch entirely to baked glass vials and PTFE-lined caps.
Siloxane Bleed	m/z 73, 207, 281	Septum degradation or stationary phase column bleed	Replace inlet septum; condition column at maximum isothermal temp.
PUFA Oxidation	M+16 (m/z 336), M+32 (m/z 352)	Auto-oxidation of bis-allylic carbons during sample prep	Add 50-100 ppm BHT to extraction solvents[3].
Undermethylation	Broad peaks, poor signal	Insufficient derivatization time or degraded BF3 catalyst	Ensure 60°C incubation for 30-45 min; use fresh reagents[3].

References

• PubChem - Methyl (11Z,14Z,17Z)-eicosatrienoate (CID 14122962). National Institutes of Health (NIH).
• Thermo Fisher Scientific - Carryover & Contamination Causes & Cures – Assuring the Quantitative Accuracy of LC-MS/MS Methods.
• Creative Proteomics - FAME Analysis Guide: Workflow, Sample Prep, Platform Selection, and QC Tips.
• Woods Hole Oceanographic Institution - Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME) in Tissue Homogenates.
• PerkinElmer - Fatty Acid Methyl Ester Contamination of Aviation Fuel by GC/MS.

Sources

• 1. Methyl (11Z,14Z,17Z)-eicosatrienoate | C21H36O2 | CID 14122962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. FAME Analysis Guide: Workflow, Sample Prep, Platform Selection, and QC Tips - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 5. gcms.cz [gcms.cz]

Technical Support Center: Internal Standard Selection for 11,14,17-Eicosatrienoic Acid-Methyl Ester (ETA-ME) Analysis

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals conducting quantitative lipidomics. Here, we address the critical selection, troubleshooting, and implementation of internal standards (IS) for the analysis of 11,14,17-Eicosatrienoic acid (ETA, 20:3n-3) as a fatty acid methyl ester (FAME).

Logical Framework for IS Selection

Choosing the correct IS is a balancing act between analytical platform capabilities, matrix complexity, and budget.

Caption: Logical decision tree for selecting an internal standard for ETA-ME analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary criteria for selecting an IS for ETA-ME analysis? A1: The IS must mimic the physicochemical properties of ETA during lipid extraction and transesterification, yet remain analytically distinct from the target analyte and matrix background. For GC-MS, (e.g., deuterium-labeled d5-ETA) are the gold standard. They co-elute with the target analyte and share identical ionization efficiencies, perfectly correcting for matrix-induced ion suppression[1]. For GC-FID, odd-chain fatty acids like nonadecanoic acid (C19:0) or heneicosanoic acid (C21:0) are preferred because mammalian biology predominantly synthesizes even-chain fatty acids, minimizing the risk of endogenous overlap[2].

Q2: How do I determine the optimal concentration of the IS to spike into my samples? A2: The IS concentration should fall near the median expected concentration of the endogenous ETA in your specific sample matrix. As a general rule of thumb, spiking the IS at approximately 10-20% of the total lipid mass ensures the peak area remains within the linear dynamic range of the detector[2]. If you are analyzing trace levels of ETA, the IS must be scaled down proportionally to prevent signal cross-talk or detector saturation[3].

Q3: Can I use a single IS for an entire FAME profile? A3: While common in routine screening, using a single IS (like C19:0) for a broad range of FAMEs (C14 to C24) introduces quantitative bias. Extraction efficiencies and derivatization kinetics vary by chain length and degree of unsaturation. For rigorous drug development assays, a multi-standard approach—pairing ETA-ME with a closely related long-chain polyunsaturated IS—is highly recommended[1].

Troubleshooting Guide

Issue 1: Co-elution of the IS with sample matrix peaks.

• Causality: In highly complex biological matrices (e.g., brain tissue or marine samples), rare odd-chain fatty acids or branched-chain fatty acids may naturally occur and chromatographically co-elute with standard odd-chain IS choices like C19:0 or C21:0[4].

• Solution: Transition to a stable isotope-labeled IS (e.g., d5-ETA-ME) and utilize GC-MS in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode. This isolates the specific mass-to-charge (m/z) ratio, completely bypassing chromatographic overlap[3][5].

Issue 2: Isotope scrambling or loss of deuterated signal during derivatization.

• Causality: Harsh derivatization conditions—such as prolonged heating with strong acidic catalysts (e.g., BF3)—can induce hydrogen-deuterium exchange, leading to a loss of the heavy isotope signal and inaccurate quantitation.

• Solution: Strictly control the derivatization parameters. Limit exposure to 14% BF3 in methanol at 100°C to exactly 20 minutes, and quench the reaction rapidly with distilled water and hexane to preserve isotope integrity[6].

Issue 3: Poor recovery of ETA-ME relative to the IS.

• Causality: If the IS is added after the lipid extraction step, it cannot account for extraction losses.

• Solution: The IS must be spiked directly into the raw biological sample (homogenate or plasma) before any solvent is introduced. This ensures the IS acts as a self-validating system for the entire workflow[1].

Experimental Methodologies: Self-Validating Protocol

Below is the standardized workflow for the extraction, derivatization, and quantitation of ETA-ME.

Caption: Step-by-step workflow for the extraction, derivatization, and GC-MS analysis of ETA-ME.

Step-by-Step Protocol: ETA-ME Preparation and GC-MS Analysis

Step 1: IS Spiking and Homogenization

• Aliquot 50 mg of tissue or 100 µL of plasma into a glass centrifuge tube.

• Spike the sample with 10 µL of the chosen IS working solution (e.g., 50 µg/mL of d5-ETA or C19:0 in methanol)[3].

• Homogenize the sample briefly to ensure uniform distribution of the IS within the biological matrix.

Step 2: Lipid Extraction (Modified Folch)

• Add 2 mL of Chloroform:Methanol (2:1, v/v) to the homogenate.

• Vortex vigorously for 2 minutes and incubate at room temperature for 15 minutes.

• Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

• Centrifuge at 3000 x g for 10 minutes.

• Carefully extract the lower organic phase (containing the lipids and IS) and transfer it to a clean glass vial. Evaporate to dryness under a gentle stream of nitrogen.

Step 3: Transesterification (Derivatization)

• Reconstitute the dried lipid extract in 1 mL of 14% Boron Trifluoride (BF3) in methanol[6].

• Seal the vial tightly and heat at 100°C in a water bath for exactly 20 minutes to convert esterified lipids and free fatty acids into FAMEs.

• Remove from heat and cool to room temperature.

• Quench the reaction by adding 1 mL of distilled water and 1 mL of HPLC-grade hexane.

• Vortex and centrifuge to separate the phases. The upper hexane layer contains the newly formed ETA-ME and IS-ME.

Step 4: GC-MS Acquisition

• Transfer the hexane layer to an autosampler vial.

• Inject 1 µL into the GC-MS equipped with a high-polarity capillary column (e.g., DB-WAX or DB-23)[6].

• Operate the MS in SIM mode, targeting specific m/z ions for ETA-ME (e.g., m/z 306 for the molecular ion, or specific fragments) and the corresponding ions for your IS[3].

Data Presentation: IS Comparison Matrix

IS Category	Example Compound	Optimal Platform	Relative Cost	Matrix Effect Compensation	Co-elution Risk (Endogenous)
Stable Isotope	d5-11,14,17-Eicosatrienoic acid	GC-MS / LC-MS	High	Excellent	Negligible
Odd-Chain (Long)	Heneicosanoic acid (C21:0)	GC-FID / GC-MS	Low	Moderate	Low
Odd-Chain (Mid)	Nonadecanoic acid (C19:0)	GC-FID / GC-MS	Low	Moderate	Low to Moderate
Even-Chain	Margaric acid (C17:0)	GC-FID	Low	Moderate	High (in specific tissues)

Table 1: Quantitative and qualitative comparison of internal standard options for ETA-ME analysis.

References

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry Source: National Institutes of Health (PMC) URL:[Link]

• Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability Source: National Institutes of Health (PMC) URL:[Link]

• How much quantity of internal standard should we add for Fame analysis in GC? Source: ResearchGate URL:[Link]

• Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME) in Tissue Homogenates and Blubber Source: Woods Hole Oceanographic Institution (WHOI) URL: [Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source Source: Shimadzu Application Notes URL:[Link]

• Wide-ranging alterations in the brain fatty acid complement of subjects with late Alzheimer's disease as detected by GC-MS Source: American Journal of Translational Research (via PMC) URL:[Link]

Sources

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. e-century.us [e-century.us]
• 5. shimadzu.com [shimadzu.com]
• 6. dmoserv3.whoi.edu [dmoserv3.whoi.edu]

Reference Data & Comparative Studies

A Comparative Analysis of 11,14,17-Eicosatrienoic Acid-Methyl Ester and Arachidonic Acid Methyl Ester: A Guide for Researchers

In the landscape of lipid research and drug development, the nuanced differences between structurally similar fatty acids can dictate their ultimate biological function, shifting their roles from homeostatic signaling to potent inflammatory modulation. This guide provides an in-depth comparative analysis of two C20 polyunsaturated fatty acid (PUFA) methyl esters: Arachidonic Acid Methyl Ester, the ubiquitous omega-6 precursor to pro-inflammatory eicosanoids, and 11,14,17-Eicosatrienoic Acid-Methyl Ester, a rarer omega-3 analogue with a distinct and comparatively subdued inflammatory profile.

This document moves beyond a simple catalog of properties, offering a mechanistic exploration of their divergent metabolic fates and providing detailed experimental frameworks for their analysis. The insights and protocols herein are designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical tools required to investigate these critical lipid mediators.

Part 1: Structural and Physicochemical Properties

The fundamental difference between these two molecules lies in their classification and the position of their double bonds. Arachidonic acid (AA) is an omega-6 (n-6) fatty acid, meaning its first double bond from the methyl end is at the sixth carbon. In contrast, 11,14,17-Eicosatrienoic acid (ETrA) is an omega-3 (n-3) fatty acid. This seemingly small structural variance has profound implications for enzyme recognition and the nature of their metabolic products. The methyl ester forms are commonly used in research for their increased volatility, making them suitable for analytical techniques like gas chromatography.

Property	11,14,17-Eicosatrienoic Acid-Methyl Ester	Arachidonic Acid Methyl Ester
Synonyms	Methyl (11Z,14Z,17Z)-eicosatrienoate	Methyl (5Z,8Z,11Z,14Z)-eicosatetraenoate
CAS Number	55682-88-7[1][2]	2566-89-4[3]
Molecular Formula	C₂₁H₃₆O₂[1][2][4]	C₂₁H₃₄O₂[5][6]
Molecular Weight	320.51 g/mol [4][7]	318.5 g/mol [6]
Chemical Structure	20-carbon chain, 3 cis double bonds (n-3)	20-carbon chain, 4 cis double bonds (n-6)
Physical Form	Liquid[4][7]	Liquid[3]
Storage Temp.	-20°C[3][7]	-20°C[3]
Key Feature	Omega-3 fatty acid ester	Omega-6 fatty acid ester

Part 2: The Biochemical Crossroads: Divergent Eicosanoid Cascades

The biological significance of AA and ETrA is realized upon their release from membrane phospholipids by phospholipase A₂ (PLA₂) and subsequent metabolism by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. Here, their paths diverge, leading to the generation of distinct families of signaling molecules known as eicosanoids.

The Arachidonic Acid (n-6) Pro-Inflammatory Cascade: Arachidonic acid is the primary substrate for the synthesis of potent, pro-inflammatory mediators.[8][9]

• Cyclooxygenase (COX) Pathway: Both COX-1 (constitutively expressed for homeostatic functions) and COX-2 (inducible during inflammation) convert AA into the unstable intermediate Prostaglandin H₂ (PGH₂).[2][10] PGH₂ is then rapidly converted by specific synthases into:

  • Series-2 Prostaglandins (e.g., PGE₂, PGD₂): These are powerful mediators of inflammation, causing vasodilation, increased vascular permeability, pain, and fever.[10][11]

  • Series-2 Thromboxanes (e.g., TXA₂): Produced primarily by platelets, TXA₂ is a potent vasoconstrictor and promoter of platelet aggregation.[11]

• Lipoxygenase (LOX) Pathway: LOX enzymes (e.g., 5-LOX, 12-LOX) convert AA into:

  • Series-4 Leukotrienes (e.g., LTB₄): These are potent chemoattractants for neutrophils and other immune cells, playing a critical role in recruiting inflammatory cells to sites of injury.[8][10]

  • Hydroxyeicosatetraenoic Acids (HETEs): These molecules also possess various pro-inflammatory and cell-signaling functions.[10]

The 11,14,17-Eicosatrienoic Acid (n-3) Modulatory Cascade: ETrA, as an n-3 PUFA, interacts with the same enzymatic machinery but yields products with significantly different biological activities. The primary mechanism is twofold: competitive inhibition and the generation of less inflammatory mediators.

• Competitive Inhibition: ETrA can compete with AA for the active sites of COX and LOX enzymes.[12] Because n-3 PUFAs like eicosapentaenoic acid (EPA) are generally poorer substrates for COX enzymes than AA, the presence of ETrA can effectively reduce the overall production of pro-inflammatory series-2 prostaglandins and series-4 leukotrienes.[13]

• Generation of "Weaker" Mediators: When ETrA is metabolized, it is presumed to follow a path similar to other C20 n-3 PUFAs, leading to the production of:

  • Series-3 Prostaglandins (e.g., PGE₃): These are generally much less inflammatory than their series-2 counterparts.

  • Series-5 Leukotrienes (e.g., LTB₅): These are significantly less potent as chemoattractants compared to LTB₄. Furthermore, studies on similar n-3 fatty acids show that metabolism by platelet COX and LOX can yield non-cyclic hydroxy fatty acids rather than the potent cyclic prostanoids derived from AA.[14] This represents a crucial shift from generating potent inflammatory signals to producing weaker or even anti-inflammatory molecules.

Sources

• 1. 11,14,17-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 2. COX-1 vs COX-2 Pathway: Mechanistic Differences and Analytical Strategies - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]
• 5. Effect of polyunsaturated fatty acids on the reactive oxygen and nitrogen species production by raw 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. interchim.fr [interchim.fr]
• 7. An in vitro modelling of resolving macrophage with Raw 264.7 macrophage cell line | bioRxiv [biorxiv.org]
• 8. mdpi.com [mdpi.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Lipoxygenase and cyclooxygenase metabolism: new insights in treatment and chemoprevention of pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. diglib.globalcollege.edu.et:8080 [diglib.globalcollege.edu.et:8080]
• 12. caymanchem.com [caymanchem.com]
• 13. Interactions of fatty acids, nonsteroidal anti-inflammatory drugs, and coxibs with the catalytic and allosteric subunits of cyclooxygenases-1 and -2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metabolism of 8,11,14,17-eicosatetraenoic acid by human platelet lipoxygenase and cyclooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Resolution Gas Chromatography Column Comparison for 11,14,17-Eicosatrienoic Acid Methyl Ester (C20:3n-3) Separation

The analysis of polyunsaturated fatty acids (PUFAs) is a cornerstone of lipidomics, nutritional profiling, and pharmaceutical quality control. Among these, 11,14,17-Eicosatrienoic acid (an omega-3 fatty acid, often abbreviated as ETA) presents a unique analytical challenge. When derivatized into its volatile form—11,14,17-Eicosatrienoic acid methyl ester (C20:3n-3 FAME)—it must be chromatographically resolved from a complex matrix of structurally similar positional isomers (e.g., C20:3n-6), geometric isomers (cis/trans), and adjacent chain lengths (C21:0)[1].

As an Application Scientist, selecting the correct Gas Chromatography (GC) column is not merely a matter of following a standard operating procedure; it requires a mechanistic understanding of stationary phase chemistry and its interaction with the analyte's molecular structure.

Mechanistic Grounding: The Role of Stationary Phase Polarity

In their free, underivatized form, fatty acids possess highly polar carboxyl groups that form hydrogen bonds, leading to severe column adsorption and peak tailing. To mitigate this, lipids are esterified into FAMEs, neutralizing the carboxyl group and allowing the GC column to separate molecules based on boiling point, chain length, and the degree and position of unsaturation.

The separation of C20:3n-3 FAME relies heavily on the dipole moment of the stationary phase:

• Dispersion Forces: Separate FAMEs by carbon chain length (boiling point).

• Dipole-Induced Dipole Interactions: The stationary phase interacts with the polarizable π -electrons of the carbon-carbon double bonds. Because cis and trans double bonds, as well as different positional alignments (n-3 vs. n-6), present different spatial geometries and polarizabilities, highly polar functional groups (like cyano groups) can selectively retard these isomers, achieving baseline resolution[2].

Stationary Phase Comparison: Causality & Performance

Polyethylene Glycol (PEG) Phases (e.g., DB-WAX, FAMEWAX, Omegawax)

PEG columns are the traditional workhorses for general FAME profiling. They possess medium-to-high polarity. On a PEG column, FAMEs elute primarily by carbon number, followed by the degree of unsaturation (e.g., C20:0 → C20:1 → C20:2 → C20:3 → C20:4)[2].

• The Verdict: While PEG columns offer relatively fast run times (often <10 to 40 minutes) and excellent peak shapes for polyunsaturated FAMEs[3], they lack the strong dipole interactions required to fully resolve complex cis/trans mixtures or closely eluting positional isomers[2]. They are best suited for general profiling where detailed isomeric breakdown is not strictly required.

Highly Polar Cyanopropyl Phases (e.g., HP-88, SP-2560, CP-Sil 88)

These columns are coated with cyanopropyl polysiloxane, making them extremely polar. The strongly electronegative cyano groups (-C ≡ N) interact aggressively with the π -electrons of the C20:3n-3 double bonds.

• The Verdict: This is the gold standard for regulatory compliance (e.g., AOAC 996.06)[3]. They provide exquisite baseline separation of C20:3n-3 from its omega-6 counterpart (C20:3n-6) and arachidonic acid (C20:4n-6)[1]. However, this extreme selectivity comes at a cost: to achieve sufficient theoretical plates, these columns are typically 100 meters long, resulting in run times exceeding 60 minutes[4].

Optimized High-Cyano "Fast FAME" Phases (e.g., Zebron ZB-FAME, DB-FastFAME)

Recent advancements in column chemistry have yielded optimized high-cyanopropyl phases designed specifically to break the throughput bottleneck. By tuning the polymer cross-linking and film thickness, these columns deliver targeted selectivity on much shorter column lengths (20 to 30 meters).

• The Verdict: These columns maintain the critical resolution ( Rs​≥1.0 ) necessary for cis/trans and positional isomer separation while reducing overall run times by up to 75% (down to 11–15 minutes)[4]. They represent the modern compromise between the speed of PEG columns and the resolving power of traditional 100m cyanopropyl columns.

Quantitative Performance Comparison

The following table summarizes the expected performance metrics when analyzing a complex PUFA mixture containing C20:3n-3 FAME across the three primary column architectures.

Column Phase Type	Example Brands	Polarity	Isomer Resolution (n-3 vs n-6)	Cis/Trans Separation	Typical Run Time	Best Use Case
Polyethylene Glycol (PEG)	DB-WAX, FAMEWAX	Medium-High	Moderate	Poor	25–40 min	General PUFA profiling without complex cis/trans mixtures.
Cyanopropyl Polysiloxane	HP-88, SP-2560	Extremely High	Excellent	Excellent	60–100 min	Regulatory compliance (AOAC/AOCS), complex food matrices.
High-Cyano "Fast FAME"	ZB-FAME, DB-FastFAME	Extremely High	Excellent	Excellent	11–20 min	High-throughput laboratories requiring strict isomer resolution.

Column Selection Logic

Caption: Decision matrix for selecting the optimal GC column for FAME analysis.

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, the analytical workflow must be treated as a self-validating system. The protocol below utilizes an Acetyl Chloride-Methanol esterification method[1], followed by a strict System Suitability Test (SST) to verify column integrity before sample analysis.

Caption: Workflow for FAME preparation and GC analysis.

Step 1: Sample Derivatization (Esterification)

• Solubilization: Dissolve the extracted lipid sample in 5 mL of anhydrous toluene in a glass reaction tube[1].

• Reagent Addition: Add 6 mL of a 10% acetyl chloride-methanol solution[1]. Causality: Acetyl chloride reacts with methanol to generate anhydrous HCl, which acts as a potent acid catalyst for the transesterification of triglycerides and the esterification of free fatty acids.

• Incubation: Seal the tube and incubate in a water bath at 80 °C for exactly 2 hours, then cool to room temperature[1].

• Neutralization & Extraction: Transfer the mixture to a 50-mL centrifuge tube. Wash with 6% Na2​CO3​ solution to neutralize the acid. Centrifuge at 5,000 rpm for 5 minutes[1].

• Collection: Carefully extract the clear upper organic layer (containing the C20:3n-3 FAME) into an autosampler vial.

Step 2: System Suitability Test (SST)

Do not inject unknown samples until the system is validated. Cyanopropyl phases are highly sensitive to oxygen and moisture at elevated temperatures, which can cause stationary phase bleed and a sudden drop in resolving power.

• Inject 1 µL of a certified 37-component FAME standard mix (e.g., Supelco 37 Mix).

• Validation Criteria: Calculate the chromatographic resolution ( Rs​ ) between critical pairs. The system is only validated for use if the Rs​ between C20:3n-3 and C20:4n-6 (Arachidonic acid FAME) is ≥1.0 [4]. If Rs​<1.0 , perform inlet maintenance (replace liner/septum) or trim the front end of the GC column.

Step 3: GC-FID Instrumental Setup (Example for High-Cyano Fast FAME)

• Column: Zebron ZB-FAME (30 m × 0.25 mm ID × 0.20 µm df)[4].

• Carrier Gas: Helium at a constant linear velocity of 30 cm/sec.

• Injection: 1 µL, Split ratio 50:1, Inlet temperature 250 °C.

• Oven Program: 100 °C (hold 2 min) → ramp at 10 °C/min to 160 °C → ramp at 3 °C/min to 220 °C → ramp at 15 °C/min to 260 °C (hold 2 min).

• Detector: Flame Ionization Detector (FID) at 260 °C.

References

• Phenomenex.
• Agilent Technologies. "Analysis of Fatty Acids in Infant Formulas Using an Agilent J&W HP-88 Capillary GC Column". Agilent.
• Agilent Technologies.
• Restek. "High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs)". Restek Resource Hub.
• Sigma-Aldrich. "GC Analyses of FAMEs by Boiling Point Elution". Sigma-Aldrich.

Sources

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]
• 4. gcms.cz [gcms.cz]

Method validation for the analysis of 11,14,17-Eicosatrienoic acid-methyl ester in plasma.

Method Validation for the Analysis of 11,14,17-Eicosatrienoic Acid-Methyl Ester in Plasma: A Comparative Guide

Executive Summary

11,14,17-Eicosatrienoic acid (ETE, 20:3n-3) is a critical intermediate in the omega-3 polyunsaturated fatty acid (PUFA) metabolic pathway. Accurate quantification of ETE in human plasma is essential for lipidomic profiling, nutritional studies, and the pharmacokinetic evaluation of metabolic drugs. However, analyzing ETE presents a profound bioanalytical challenge: plasma contains multiple isobaric isomers, most notably 8,11,14-Eicosatrienoic acid (DGLA, an omega-6 PUFA) and 5,11,14-Eicosatrienoic acid (Sciadonic acid)[1]. Because these isomers share identical molecular weights and highly similar fragmentation patterns, achieving absolute analytical selectivity requires rigorous chromatographic separation and method validation.

Mechanistic Context: The Challenge of Isobaric PUFAs

In human metabolism, 11,14,17-ETE is synthesized via the elongation of alpha-linolenic acid (ALA). To accurately quantify this specific target, the analytical method must isolate it from its omega-6 and omega-9 counterparts. If an assay lacks sufficient resolving power, the co-elution of these endogenous isomers will artificially inflate the reported concentration of 11,14,17-ETE, invalidating the pharmacokinetic data.

Metabolic synthesis pathway of 11,14,17-Eicosatrienoic acid (ETE) from Alpha-Linolenic Acid.

Analytical Strategy: GC-MS vs. LC-MS/MS

When developing a bioanalytical assay for 11,14,17-ETE, scientists typically choose between Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of the free fatty acid and Gas Chromatography-Mass Spectrometry (GC-MS) of the Fatty Acid Methyl Ester (FAME) derivative.

• LC-MS/MS (Free Fatty Acid): While LC-MS/MS offers high-throughput capabilities and avoids derivatization steps, standard reverse-phase chromatography struggles to baseline-resolve 20:3 positional isomers[2]. Without complex interventions like silver-ion chromatography or solvent plasmatization[1], LC-MS/MS is susceptible to isobaric interference and severe ion suppression in the electrospray ionization (ESI) source.

• GC-MS (FAME Derivatization): GC-MS remains the gold standard for isomer-specific PUFA quantification. Free fatty acids exhibit poor peak shape in GC due to their polar carboxyl groups; therefore, they are derivatized into non-polar methyl esters[3]. When paired with a highly polar cyanopropyl capillary column, the stationary phase interacts directly with the pi-electrons of the double bonds, cleanly resolving 11,14,17-ETE-ME from 8,11,14-ETE-ME[4].

Table 1: Performance Comparison for 11,14,17-ETE Analysis

Analytical Feature	GC-MS (FAME Derivatization)	LC-MS/MS (Free Fatty Acid)
Isomer Resolution	Excellent (Baseline separation of 20:3 isomers)	Poor (Requires specialized stationary phases)
Sample Preparation	Extensive (Extraction + Derivatization)	Minimal (Protein precipitation)
Matrix Effects	Low (Hexane partition removes polar suppressants)	High (Vulnerable to ESI ion suppression)
Throughput	Low (30–45 minute run time)	High (10–15 minute run time)
Target Specificity	Definitive structural confirmation	Prone to overestimation from co-eluting isomers

Self-Validating Experimental Protocol: FAME GC-MS Workflow

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By introducing a stable-isotope-labeled internal standard (IS) at the very first step, all downstream volumetric losses and derivatization inefficiencies are mathematically normalized[3].

Self-validating extraction and FAME derivatization workflow for plasma 11,14,17-ETE analysis.

Step-by-Step Methodology:

• Internal Standard Spiking: Aliquot 100 µL of human plasma. Immediately spike with 10 µL of a stable isotope-labeled standard (e.g., 11,14,17-ETE-d5). Causality: Early IS addition acts as an internal control. Because the IS shares the exact physicochemical properties of the analyte, it experiences identical extraction recovery and derivatization kinetics, ensuring the final MS ratio is highly accurate.

• Lipid Extraction (Modified Folch): Add 1 mL of Chloroform:Methanol (2:1, v/v). Vortex vigorously and centrifuge at 3000 x g for 10 minutes. Causality: This biphasic system denatures plasma proteins (precipitating them at the interface) while quantitatively partitioning highly lipophilic PUFAs into the lower organic chloroform layer.

• FAME Derivatization: Transfer the lower organic layer to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen. Add 500 µL of 14% Boron Trifluoride (BF3) in Methanol and heat at 80°C for 30 minutes. Causality: BF3 acts as a potent Lewis acid catalyst. It efficiently methylates the carboxylic acid to form 11,14,17-Eicosatrienoic acid-methyl ester without inducing double-bond migration (isomerization)—a critical risk when using strong base catalysts on polyunsaturated species[3].

• Reconstitution & Cleanup: Cool to room temperature. Add 500 µL of MS-grade hexane and 500 µL of LC-MS water. Vortex and collect the upper hexane layer. Causality: Hexane selectively extracts the newly formed, non-polar FAMEs. Residual polar salts, unreacted methanol, and BF3 remain in the aqueous phase, protecting the GC column from rapid degradation.

• GC-MS Acquisition: Inject 1 µL onto a cyanopropyl capillary column (e.g., SP-2380) using Electron Ionization (EI). Operate in Selected Ion Monitoring (SIM) mode to maximize sensitivity for the target FAME[4].

Bioanalytical Method Validation (ICH M10 Standards)

Because 11,14,17-ETE is an endogenous molecule, standard bioanalytical validation protocols must be adapted according to the FDA/ICH M10 guidelines for endogenous compounds[5].

The most critical adaptation is the Surrogate Matrix Approach . Native human plasma contains basal, fluctuating levels of 11,14,17-ETE, making it impossible to create a "true blank" for calibration curves. Therefore, a surrogate matrix (such as charcoal-stripped, delipidated plasma) must be used to establish the calibration curve, while Quality Control (QC) samples are prepared by spiking known amounts of the analyte into the authentic matrix and calculating the additive concentration[5].

Table 2: ICH M10 Validation Parameters for Endogenous 11,14,17-ETE

Validation Parameter	ICH M10 Acceptance Criteria	Method-Specific Implementation
Calibration Range	R² ≥ 0.99, ≥ 6 non-zero standards	Constructed in surrogate matrix (charcoal-stripped plasma)[5].
Accuracy	±15% of nominal (±20% at LLOQ)	Evaluated across 4 QC levels (LLOQ, LQC, MQC, HQC) using standard addition.
Precision	CV ≤ 15% (≤ 20% at LLOQ)	5 independent replicates per QC level per run.
Selectivity	Response < 20% of LLOQ in blanks	Must demonstrate baseline chromatographic resolution from 8,11,14-ETE-ME.
Matrix Effect	IS-normalized MF CV ≤ 15%	Evaluated across 6 independent lots of human plasma to ensure consistent derivatization and ionization[5].

References

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Inter-laboratory study for the measurement of 11,14,17-Eicosatrienoic acid-methyl ester.

An Inter-Laboratory Comparison for the Quantitative Analysis of 11,14,17-Eicosatrienoic Acid-Methyl Ester by GC-FID and GC-MS

Introduction: The Critical Role of Polyunsaturated Fatty Acid Measurement

Polyunsaturated fatty acids (PUFAs) are integral components of cellular structures and serve as precursors for a multitude of signaling molecules that regulate inflammation, cellular function, and lipid metabolism.[1][2] Among these, 11,14,17-Eicosatrienoic acid, an omega-3 fatty acid, is of significant interest to researchers in nutrition, pharmacology, and drug development for its role in various physiological processes.[3] Accurate and precise quantification of its derivatized form, 11,14,17-Eicosatrienoic acid-methyl ester (ETE-ME), is paramount for ensuring the validity and comparability of scientific findings.

The analysis of fatty acid methyl esters (FAMEs) is a routine yet complex task.[4] To establish the reliability and equivalence of analytical methods across different facilities, an inter-laboratory study is the gold standard. Such studies are fundamental to method validation and are a core requirement for laboratories seeking to demonstrate technical competence under standards like ISO/IEC 17025.[5][6][7][8]

This guide presents a comparative analysis of two predominant analytical techniques for FAMEs analysis—Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS)—within the framework of a designed inter-laboratory study. We will delve into the experimental protocols, compare performance metrics, and provide expert guidance on selecting the appropriate methodology for your research needs.

Designing a Robust Inter-Laboratory Study

The primary objective of this study is to assess the accuracy, precision, and sensitivity of GC-FID and GC-MS for the quantification of ETE-ME. The design ensures a comprehensive evaluation of method performance across multiple competent laboratories.

Key Components of the Study:

• Participants: A consortium of ten accredited laboratories with demonstrated experience in chromatographic analysis of lipids.

• Test Material: A certified reference material (CRM) of fish oil was selected and fortified with a precise concentration (2.50 mg/g) of a high-purity 11,14,17-Eicosatrienoic acid-methyl ester standard.[9] The homogeneity and stability of the test material were rigorously confirmed prior to distribution.

• Internal Standard: Methyl Tricosanoate (C23:0) was provided to all participating laboratories to be used as an internal standard (IS) to correct for variations in sample preparation and injection volume.

• Protocols: Laboratories were instructed to perform the analysis using both their in-house, validated GC-FID and GC-MS methods. Detailed protocols for sample preparation (esterification) were provided to minimize variability from this critical step.

Figure 1: Workflow of the Inter-Laboratory Study.

Experimental Protocols: A Step-by-Step Guide

The conversion of fatty acids and their glycerides into volatile FAMEs is a prerequisite for gas chromatographic analysis.[10][11] A standardized acid-catalyzed esterification protocol was provided to all participants.

Part 1: Sample Preparation - Acid-Catalyzed Esterification

This protocol is designed for the efficient conversion of lipids in the oil matrix to FAMEs.[12]

• Weighing: Accurately weigh approximately 25 mg of the homogenized test material into a 10 mL screw-cap glass tube with a PTFE-lined cap.

• Internal Standard Addition: Add 1.0 mL of the internal standard solution (Methyl Tricosanoate in Toluene, 1 mg/mL).

• Esterification: Add 2.0 mL of 2% methanolic sulfuric acid. Cap the tube tightly.

• Heating: Vigorously vortex the mixture for 30 seconds and then heat in a heating block at 80°C for 60 minutes.

• Cooling: Remove the tube from the heat and allow it to cool to room temperature.

• Extraction: Add 2.0 mL of saturated sodium chloride solution and 2.0 mL of n-hexane. Vortex for 1 minute.

• Phase Separation: Centrifuge at 2000 rpm for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a 2 mL autosampler vial for analysis.

Part 2: Analytical Methodologies

GC-FID is a robust and widely adopted technique for quantitative analysis of FAMEs, known for its wide linear range and reliability.[5][13]

• Instrumentation: Gas Chromatograph equipped with a Flame Ionization Detector, autosampler, and split/splitless injector.

• Column: Agilent J&W HP-88, 100 m x 0.25 mm, 0.20 µm film thickness (or equivalent highly polar column).[14]

• Carrier Gas: Helium or Hydrogen, constant flow mode (e.g., 1.2 mL/min).

• Temperatures:

  • Inlet: 250°C

  • Detector: 260°C

  • Oven Program: Hold at 140°C for 5 min, ramp to 240°C at 4°C/min, hold for 15 min.

• Injection: 1 µL, split ratio 50:1.

• Quantification: The concentration of ETE-ME is calculated based on the ratio of its peak area to the peak area of the internal standard (Methyl Tricosanoate), using a multi-point calibration curve.

GC-MS provides superior selectivity and definitive identification, which is particularly advantageous in complex biological matrices.[15][16] Quantification is typically performed in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

• Instrumentation: Gas Chromatograph coupled to a single quadrupole Mass Spectrometer with an Electron Ionization (EI) source.

• Column & GC Conditions: Same as GC-FID method.

• MS Parameters:

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions Monitored:

    • ETE-ME (Quantifier/Qualifier): m/z 79, 91, 320 (Molecular Ion).[17][18][19]

    • Methyl Tricosanoate (IS): m/z 74, 87, 370.

  • Dwell Time: 100 ms per ion.

• Quantification: The concentration of ETE-ME is calculated based on the ratio of the peak area of its quantifier ion (m/z 79) to the quantifier ion of the internal standard, using a multi-point calibration curve.

Figure 2: Comparison of GC-FID and GC-MS analytical workflows.

Comparative Data Analysis

The data submitted by the ten participating laboratories were statistically analyzed according to ISO 5725 guidelines. The table below summarizes the key performance metrics for both methods. The true concentration of ETE-ME in the test material was 2.50 mg/g.

Performance Metric	GC-FID	GC-MS (SIM Mode)	Causality and Field Insights
Mean Measured Concentration (mg/g)	2.54	2.51	Both methods demonstrate high accuracy, with the GC-MS mean being slightly closer to the true value, likely due to its higher selectivity reducing potential minor interferences.
Accuracy (% Recovery)	101.6%	100.4%	Excellent recovery for both. GC-MS's ability to isolate specific ions minimizes the risk of overestimation from co-eluting compounds that would be detected by FID.
Precision (Repeatability, RSDr)	1.8%	1.5%	Both methods show excellent intra-laboratory precision. The slightly better RSDr for GC-MS reflects the stability of monitoring specific, high-abundance ions.
Precision (Reproducibility, RSDR)	4.5%	3.2%	GC-MS demonstrates superior inter-laboratory reproducibility. This is a key advantage, as its selectivity makes the method less susceptible to variations in column performance or matrix complexity between labs.
Linearity (Mean R²)	0.9985	0.9992	Both techniques exhibit excellent linearity.
Limit of Quantification (LOQ, µg/g)	5.0	0.5	GC-MS is demonstrably more sensitive. Its ability to filter out background noise and focus on specific ions allows for a significantly lower quantification limit, which is critical for trace-level analysis.

Expert Insights & Recommendations

The results of this inter-laboratory study confirm that both GC-FID and GC-MS are highly capable and reliable methods for the quantification of 11,14,17-Eicosatrienoic acid-methyl ester. The choice between them is driven by the specific requirements of the application.

• GC-FID is the Workhorse for Routine Analysis: For quality control applications where the matrix is relatively clean (e.g., refined oils) and analyte concentrations are well above the limit of quantification, GC-FID is an excellent choice.[10] It is cost-effective, robust, and provides the accuracy and precision needed for routine assays.[13][20]

• GC-MS is Essential for Selectivity and Sensitivity: When analyzing complex biological samples (e.g., plasma, tissue extracts) where the risk of co-eluting interfering compounds is high, GC-MS is the superior method.[15][16] Its ability to provide spectrometric confirmation of the analyte is invaluable.[20] Furthermore, for applications requiring trace-level quantification, the significantly lower LOQ of GC-MS makes it the only viable option.

References

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A Researcher's Guide to Comparative FAME Profiling: Focusing on 11,14,17-Eicosatrienoic Acid-Methyl Ester

For researchers, scientists, and professionals in drug development, the precise identification and quantification of fatty acids are critical for unraveling complex biological processes and developing novel therapeutics. Fatty Acid Methyl Ester (FAME) analysis, particularly by Gas Chromatography (GC), is a cornerstone technique in lipidomics.[1][2] This guide provides an in-depth comparison of methodologies for FAME profiling, with a specific focus on the omega-3 polyunsaturated fatty acid, 11,14,17-Eicosatrienoic acid. This fatty acid, a key intermediate in the omega-3 metabolic pathway, plays a significant role in nutrition and biochemistry, influencing a variety of physiological processes.[3]

This document moves beyond a simple recitation of protocols. It is designed to provide a deep, causal understanding of the experimental choices you make, ensuring that your FAME analysis is not only accurate and reproducible but also scientifically sound.

The Critical Role of Sample Preparation: A Comparative Analysis of Transesterification Methods

The journey to accurate FAME analysis begins with the quantitative conversion of fatty acids in various lipid classes to their corresponding methyl esters. This process, known as transesterification, is a pivotal step that can significantly influence the accuracy of your results.[4] The choice of method is dictated by the nature of your sample, particularly the content of free fatty acids (FFAs).

Method	Principle	Advantages	Disadvantages	Best Suited For
Acid-Catalyzed Transesterification	Uses an acid catalyst (e.g., methanolic HCl, H₂SO₄, or Boron Trifluoride-Methanol) to simultaneously esterify free fatty acids and transesterify esterified fatty acids.[5]	Effective for all lipid classes, including samples with high free fatty acid content.[4] Considered a robust, general-purpose method.[5]	Can be time-consuming due to the need for refluxing.[5] Boron trifluoride is a toxic reagent requiring careful handling.	Complex biological matrices with a mix of lipid classes and potentially high FFA content.
Base-Catalyzed Transesterification	Employs a base catalyst (e.g., sodium methoxide or potassium hydroxide in methanol) for a rapid transesterification of glycerolipids.[4][6]	Very rapid reaction, often completed in minutes at room temperature.[4]	Not effective for esterifying free fatty acids. Can lead to soap formation if water is present.	Samples with low free fatty acid content, such as purified triacylglycerols.
Direct (In-Situ) Transesterification	A one-step method that combines lipid extraction and transesterification, eliminating a separate extraction step.[7][8] This approach often involves heating the sample directly with a reagent mixture like methanol/acetyl chloride and hexane.[7]	Reduces sample handling, saving time and reagents, and minimizes potential for sample loss.[7][8] Can result in higher recovery of total FAMEs compared to two-step methods.[6][8]	Method optimization may be required for different sample matrices to ensure complete reaction.	High-throughput analysis of a large number of samples, including microalgae and other biological materials.[7][8]

Expert Insight: For comprehensive profiling of total fatty acids, including 11,14,17-Eicosatrienoic acid, from complex biological samples, direct acid-catalyzed transesterification is often the method of choice. It ensures the conversion of fatty acids from all major lipid classes, including FFAs, providing a more complete picture of the fatty acid profile. The improved adaptation of the direct transesterification method by Lepage and Roy offers a notable saving of time and reagents.[7]

Analytical Showdown: GC-FID vs. GC-MS for FAME Analysis

Once the FAMEs are prepared, the next critical decision is the analytical platform. Gas chromatography is the most widely used technique for FAME analysis.[1][7] The two most common detectors are the Flame Ionization Detector (FID) and the Mass Spectrometer (MS).

Technique	Principle	Advantages	Disadvantages
Gas Chromatography-Flame Ionization Detection (GC-FID)	Separates volatile FAMEs based on their boiling point and polarity. The FID generates a current proportional to the amount of organic analyte combusting in a hydrogen flame.	Highly sensitive to hydrocarbons, robust, and provides a wide linear range. Considered the gold standard for quantification.[9]	Provides no structural information for peak identification, relying solely on retention time matching with standards.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates FAMEs similarly to GC-FID. The MS detector ionizes the eluted compounds and separates the ions based on their mass-to-charge ratio, providing a unique mass spectrum for each compound.	Provides definitive identification of FAMEs through their mass spectra, which can be compared to spectral libraries.[10] Offers high selectivity and sensitivity, especially in complex matrices.[9]	Can be more complex to operate and maintain than GC-FID. Quantification can be influenced by ionization efficiency and matrix effects.

Expert Insight: While GC-FID is a workhorse for routine quantification of known FAMEs, GC-MS is indispensable for the unambiguous identification of components in complex mixtures and for method development. For the specific identification of 11,14,17-Eicosatrienoic acid-methyl ester, especially in a sample where it may be a minor component, the mass spectral data from GC-MS provides an essential layer of confidence. Furthermore, modern GC-MS systems offer excellent quantitative performance that is comparable to GC-FID.[9]

A Validated Workflow for the Analysis of 11,14,17-Eicosatrienoic Acid-Methyl Ester

The following protocol details a robust and validated workflow for the quantification of 11,14,17-Eicosatrienoic acid-methyl ester and other FAMEs in a biological matrix. This protocol integrates a direct acid-catalyzed transesterification with GC-MS analysis for confident identification and accurate quantification.

Experimental Workflow Diagram

Caption: A typical experimental workflow for FAMEs analysis.

Step-by-Step Protocol

Materials:

• 11,14,17-Eicosatrienoic acid-methyl ester standard: (e.g., from Sigma-Aldrich or LGC Standards)[11][12]

• Internal Standard (IS): Methyl heptadecanoate (C17:0) or other odd-chain FAME not present in the sample.

• Transesterification Reagent: Freshly prepared methanol/acetyl chloride (20:1 v/v).[7]

• Hexane (GC grade)

• Distilled water

• Screw-cap glass test tubes with PTFE-lined caps

• Heating block or water bath

• Centrifuge

• GC-MS system with a suitable capillary column (e.g., a highly polar column like a biscyanopropyl or a wax-type column)[13][14]

Procedure:

• Sample Preparation:

  • Accurately weigh 10-20 mg of the lyophilized biological sample into a screw-cap glass test tube.

  • Add a known amount of the internal standard (e.g., 100 µL of a 1 mg/mL C17:0 solution in hexane). The IS is crucial for correcting for variations in extraction and derivatization efficiency.

• Direct Transesterification:

  • Add 1 mL of the freshly prepared methanol/acetyl chloride (20:1 v/v) methylation mixture and 0.5 mL of hexane to the sample tube.[7]

  • Securely cap the tubes and heat at 100°C for 10 minutes in a heating block or boiling water bath.[7] This single methanol/hexane phase ensures efficient reaction.

• Extraction of FAMEs:

  • Cool the tubes to room temperature.

  • Add 1 mL of distilled water to induce phase separation.[7]

  • Vortex the tubes vigorously for 30 seconds and then centrifuge at 2000 x g for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

• GC-MS Analysis:

  • Inject 1 µL of the hexane extract into the GC-MS system.

  • Chromatographic Conditions (Example):

    • Column: HP-88 or similar high-polarity column (e.g., 100 m x 0.25 mm, 0.20 µm film thickness)[2]

    • Oven Program: Initial temperature of 140°C, hold for 5 min, then ramp to 240°C at 4°C/min.

    • Carrier Gas: Helium at a constant flow rate.

    • Injector Temperature: 250°C

    • MS Transfer Line Temperature: 250°C

    • Ion Source Temperature: 230°C

    • Acquisition Mode: Full scan (e.g., m/z 50-550) for peak identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

• Data Analysis and Quantification:

  • Identify the 11,14,17-Eicosatrienoic acid-methyl ester peak by comparing its retention time and mass spectrum with that of the pure standard.

  • Prepare a calibration curve using the 11,14,17-Eicosatrienoic acid-methyl ester standard at a range of concentrations, with the internal standard added at a constant concentration to each.

  • Calculate the concentration of 11,14,17-Eicosatrienoic acid-methyl ester in the sample based on the peak area ratio to the internal standard and the calibration curve.

Method Validation: The Key to Trustworthy Data

Method validation is a critical process that ensures your analytical procedure is accurate, reproducible, and fit for its intended purpose.[15] Key validation parameters include:

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy	The closeness of the test results to the true value.	Recovery of 80-120% for spiked samples.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) < 15%
Limit of Detection (LOD)	The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio (S/N) ≥ 3
Limit of Quantification (LOQ)	The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio (S/N) ≥ 10[15]
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	Chromatographic resolution (Rs) ≥ 1.5 between the analyte and potentially interfering peaks.[15]

The Biological Context: Why 11,14,17-Eicosatrienoic Acid Matters

11,14,17-Eicosatrienoic acid is an omega-3 fatty acid that serves as a precursor to other important long-chain polyunsaturated fatty acids.[16] Its metabolism is intertwined with that of omega-6 fatty acids, and the balance between these pathways is crucial for regulating inflammation and other physiological processes.[16][17] For instance, eicosanoids derived from omega-3 fatty acids generally exhibit less inflammatory activity compared to those derived from omega-6 fatty acids like arachidonic acid.[16] Accurate measurement of 11,14,17-Eicosatrienoic acid can therefore provide valuable insights into metabolic status and the potential for therapeutic intervention.

Caption: Simplified overview of the omega-3 fatty acid metabolic pathway.

Conclusion and Future Perspectives

The accurate profiling of FAMEs, including less common species like 11,14,17-Eicosatrienoic acid-methyl ester, is achievable with a well-designed and validated analytical strategy. The combination of direct transesterification and GC-MS analysis offers a robust, sensitive, and specific workflow for researchers in various scientific disciplines. As analytical technologies continue to advance, we can anticipate further improvements in sensitivity and throughput, enabling a deeper understanding of the intricate roles of fatty acids in health and disease.

References

• A Comparative Guide to Method Validation for FAME Analysis in Complex Biological Matrices - Benchchem. (n.d.).
• Carrapiso, A. I., & García, C. (2000). Rapid simultaneous lipid extraction and transesterification for fatty acid analyses. Grasas y Aceites, 51(4), 266-269.
• Eicosatrienoic acid - Grokipedia. (n.d.).
• 2.8. Fatty Acid Methyl Ester (FAME) Analysis by Gas Chromatography/Mass Spectrometry. (n.d.).
• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source - Shimadzu. (n.d.).
• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS | LCGC International. (2023, December 5).
• Li, Y., & Watkins, B. A. (2019). Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples.
• Comparison of critical methods developed for fatty acid analysis: A review - ResearchGate. (n.d.).
• Christie, W. W. (2019, July 23). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS.
• Dodds, E. D., McCoy, M. R., Rea, L. D., & Kennish, J. M. (2005). Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry. Lipids, 40(4), 419–428.
• Lewis, T., Nichols, P. D., & McMeekin, T. A. (2000). Evaluation of extraction methods for recovery of fatty acids from lipid-producing microheterotrophs. Journal of microbiological methods, 43(2), 107–116.
• Recovery of fatty acids using different transesterification methods - ResearchGate. (n.d.).
• Van Wychen, S., & Laurens, L. M. L. (2013). Determination of Total Lipids as Fatty Acid Methyl Esters (FAME) by in situ Transesterification.
• CAS 17046-59-2: 11,14,17-eicosatrienoic acid | CymitQuimica. (n.d.).
• Eicosatetraenoic Acid - Metabolon. (n.d.).
• A Researcher's Guide to Fatty Acid Methyl Ester (FAMEs) Standards: A Comparative Analysis - Benchchem. (n.d.).
• Patterson, B. W., Zhao, G., & Klein, S. (1999). Validation of a new procedure to determine plasma fatty acid concentration and isotopic enrichment. Lipids, 34(10), 1113–1119.
• Fatty Acid Methyl Esters (FAMEs) Analysis on an Agilent 8890 GC and Its Application to Real Samples | LabRulez GCMS. (n.d.).
• (PDF) Comparative analysis of eight esterification methods in the quantitative determination of vegetable oil fatty acid methyl esters (FAME) - ResearchGate. (n.d.).
• Eicosatrienoic Acid (11Z,14Z,17Z) | CAS 17046-59-2 | SCBT. (n.d.).
• cis-11,14,17-Eicosatrienoic acid methyl ester - Sigma-Aldrich. (n.d.).
• Comprehensive comparison of fatty acid methyl ester profile in different food matrices using microwave-assisted extraction and d - ORBi. (2024, August 18).
• 11,14,17-Eicosatrienoic acid-methyl ester - LGC Standards. (n.d.).
• Comparison of methods for determining the fatty acid composition of photosynthetic tissues - WUR eDepot. (n.d.).
• SLB-IL111 for Fatty Acid Methyl Ester (FAME) Applications. (n.d.).
• Wörmer, L., Griese, M., & Ecker, J. (2021). A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry. ACS Omega, 6(1), 859–868.
• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (n.d.).
• EICOSATRIENOIC ACID - Ataman Kimya. (n.d.).
• Optimization of a fatty acid methyl ester protocol for quantification of odd - PMC - NIH. (2026, February 9).
• Methyl cis-11,14,17-eicosatrienoate CAS # 55682-88-7 - AccuStandard. (n.d.).
• Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME) in Tissue Homogenates and Blubber by ASE and Gas Chromatography. (2007, October 15).
• Determination of Fatty Acid Methyl Esters (FAMEs) in Milk Matrix Using an Agilent 5977E GC/MS. (n.d.).
• 11,14,17-Eicosatrienoic acid, methyl ester - the NIST WebBook. (n.d.).
• CIS-11,14,17-EICOSATRIENOIC ACID METHYL ESTER | 55682-88-7 - ChemicalBook. (2026, January 13).

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Assessing the accuracy and precision of 11,14,17-Eicosatrienoic acid-methyl ester quantification.

As a Senior Application Scientist, I approach the quantification of rare polyunsaturated fatty acids (PUFAs) not merely as a routine assay, but as a complex analytical system requiring rigorous validation. 11,14,17-Eicosatrienoic acid (ETE, 20:3n-3) is a critical, often transient intermediate in the alternative Δ8-desaturase pathway of Omega-3 metabolism. Accurate quantification of its derivatized form, 11,14,17-Eicosatrienoic acid-methyl ester (11,14,17-ETE-ME), is paramount for researchers evaluating elongase (ELOVL5) kinetics, lipidomic profiling, and the efficacy of novel metabolic drugs.

This guide objectively compares the analytical methodologies available for 11,14,17-ETE-ME quantification, providing field-proven, self-validating protocols to ensure absolute scientific integrity.

The Biological Context of 11,14,17-Eicosatrienoic Acid

Before quantifying the molecule, we must understand its origin. 11,14,17-ETE is synthesized via the direct elongation of Alpha-Linolenic Acid (ALA) before being desaturated to Eicosatetraenoic Acid (ETA) and eventually Eicosapentaenoic Acid (EPA).

Omega-3 metabolic pathway highlighting 11,14,17-Eicosatrienoic acid synthesis.

Analytical Platform Comparison: GC-FID vs. GC-MS vs. GC-MS/MS

Because free fatty acids exhibit active carboxyl groups that cause severe hydrogen bonding and peak tailing, they must be derivatized into Fatty Acid Methyl Esters (FAMEs) prior to gas chromatography[1]. The choice of detector dictates the sensitivity, dynamic range, and structural confidence of your 11,14,17-ETE-ME quantification.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID remains the2[2].

• The Causality of Performance: The FID response is strictly proportional to the number of oxidizable carbon atoms in the molecule. Because 11,14,17-ETE-ME has a stable effective carbon number, its response factor is highly predictable, yielding exceptional accuracy (98-102%) and precision (RSD < 5%)[3].

• Limitation: FID relies entirely on chromatographic retention time. If 11,14,17-ETE-ME co-elutes with an isomer (e.g., 5,8,11-ETE or 8,11,14-ETE), FID cannot distinguish between them, leading to false-positive overestimations.

Gas Chromatography-Mass Spectrometry (GC-MS, EI-SIM)

GC-MS utilizing Electron Impact (EI) ionization provides the structural confirmation that FID lacks[4].

• The Causality of Performance: By monitoring specific mass-to-charge (m/z) fragments (such as the McLafferty rearrangement ion m/z 74, or specific hydrocarbon cleavages), GC-MS can deconvolute co-eluting peaks. Furthermore, it enables the use of stable isotope dilution (spiking deuterated FAMEs), which perfectly compensates for matrix effects and injection variations[1].

• Limitation: Hard ionization (70 eV) causes extensive fragmentation of the FAME molecular ion. This depletion of the intact molecular mass reduces the absolute limit of detection (LOD) compared to FID[1].

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS, MRM)

For trace-level quantification in complex biological matrices (e.g., brain tissue or plasma), GC-MS/MS using Multiple Reaction Monitoring (MRM) is required.

• The Causality of Performance: By isolating a precursor ion in the first quadrupole, fragmenting it in a collision cell, and isolating a specific product ion in the third quadrupole, baseline noise is virtually eliminated. This provides the highest signal-to-noise ratio and absolute selectivity.

Quantitative Data Summary

Performance Metric	GC-FID	GC-MS (EI-SIM)	GC-MS/MS (MRM)
Primary Analytical Advantage	Unmatched linearity; uniform carbon response	Structural confirmation; isotope dilution capability	Ultimate selectivity in complex biological matrices
Linear Dynamic Range	105 to 107	103 to 104	104 to 105
Limit of Detection (LOD)	~1 - 5 ng	~50 - 100 pg	~1 - 10 pg
Precision (RSD%)	< 2%	3 - 5%	2 - 4%
Matrix Interference Susceptibility	High (Requires baseline resolution)	Moderate	Low

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following workflow ensures that extraction efficiency, derivatization yield, and instrument performance are continuously monitored.

Self-validating sample preparation workflow for FAME quantification.

Step-by-Step Methodology

Step 1: Aliquoting & Surrogate Spiking

• Action: Aliquot 100 µL of plasma or 50 mg of homogenized tissue. Immediately spike with 10 µg of Trinonadecanoin (Tri-C19:0)[5].

• Causality: Tri-C19:0 is a non-endogenous triglyceride. Adding it before any manipulation allows you to calculate the absolute extraction efficiency of complex lipids from the biological matrix.

Step 2: Biphasic Lipid Extraction (Folch Method)

• Action: Add 2 mL of Chloroform:Methanol (2:1, v/v) and vortex vigorously. Add 0.4 mL of 0.9% aqueous NaCl and centrifuge at 3000 x g for 10 minutes[6].

• Causality: The 6 disrupts lipid-protein complexes. The saline addition induces a sharp biphasic separation, driving non-polar lipids (including 11,14,17-ETE) into the lower organic phase while precipitating proteins and trapping water-soluble metabolites in the upper phase[6]. Extract the lower phase and evaporate under a gentle stream of nitrogen.

Step 3: Internal Standard Addition

• Action: Reconstitute the dried lipid extract in 500 µL of hexane. Spike with 10 µg of Heneicosanoic acid methyl ester (C21:0 FAME) or a deuterated 11,14,17-ETE-ME standard[5].

• Causality: Adding the internal standard post-extraction but pre-derivatization corrects for volumetric losses during the heating phase and accounts for any variations in GC injection volumes.

Step 4: Acid-Catalyzed Esterification

• Action: Add 1 mL of 14% Boron Trifluoride ( BF3​ ) in methanol. Seal the vial tightly and heat at 100°C for 15 minutes[5].

• Causality: BF3​ acts as a potent Lewis acid, 5 into highly volatile FAMEs[5]. This step is non-negotiable for achieving sharp, symmetrical chromatographic peaks.

Step 5: Liquid-Liquid Back Extraction

• Action: Allow the vial to cool. Add 1 mL of hexane and 1 mL of deionized water. Vortex and centrifuge. Extract the upper hexane layer.

• Causality: This step isolates the newly formed 11,14,17-ETE-ME into the hexane layer while washing away the highly corrosive BF3​ and residual methanol. Injecting unwashed BF3​ will rapidly strip the stationary phase of your GC capillary column.

Step 6: GC Analysis

• Action: Inject 1 µL into the GC system using a high-polarity capillary column (e.g., DB-FATWAX or HP-88) optimized for resolving cis/trans isomers and positional isomers of PUFAs.

Sources

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• 3. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
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• 6. jfda-online.com [jfda-online.com]

A Researcher's Guide to Certified Reference Materials for 11,14,17-Eicosatrienoic Acid-Methyl Ester: Navigating Availability and Ensuring Purity

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the bedrock of quality assurance, providing a benchmark for method validation, instrument calibration, and ensuring the traceability of measurement results. This guide provides an in-depth comparison of the availability and purity of commercial-grade 11,14,17-Eicosatrienoic acid-methyl ester and offers a comprehensive protocol for its verification, empowering you to establish a robust, self-validating system for your analytical workflows.

The Landscape of Available 11,14,17-Eicosatrienoic Acid-Methyl Ester Standards

A thorough market analysis reveals that while several reputable suppliers offer 11,14,17-Eicosatrienoic acid-methyl ester, its availability as a formally designated Certified Reference Material (CRM) produced under an ISO 17034 accredited quality system is limited. Most suppliers provide this compound as a high-purity analytical standard. For applications requiring the highest metrological rigor, this necessitates a user-led verification to establish its suitability as an in-house reference material.

Below is a comparative summary of offerings from prominent suppliers. It is crucial to obtain the lot-specific Certificate of Analysis (CoA) for the most accurate and current data.

Supplier	Product Name	Stated Purity	Format	Availability of CoA
Sigma-Aldrich	cis-11,14,17-Eicosatrienoic acid methyl ester	≥98%	Liquid[1]	Lot-specific CoAs are available online[1][2][3]
Cayman Chemical	11(Z),14(Z),17(Z)-Eicosatrienoic Acid methyl ester	≥98%	Solution in ethanol[4][5]	Batch-specific data and CoAs can be requested[6]
AccuStandard	Methyl cis-11,14,17-eicosatrienoate	Certified Reference Standard	Solution in Heptane	Lot-specific CoAs are available[7]
A Chemtek	cis-11,14,17-Eicosatrienoic acid methyl ester	98+%	Solution in Hexane/Toluene[8]	CoA can be requested with catalog and lot number[8]
Santa Cruz Biotechnology	cis-11,14,17-Eicosatrienoic acid methyl ester	Not specified	Not specified	Lot-specific data available on CoA[9]

Establishing a Self-Validating System: In-House Purity Verification

Given the landscape, the establishment of a rigorous in-house protocol to verify the purity of a commercially procured standard is a critical step. This not only validates the supplier's specifications but also ensures the material's fitness for its intended use in your specific analytical method. The most widely accepted and robust method for the analysis of fatty acid methyl esters (FAMEs) is Gas Chromatography with Flame Ionization Detection (GC-FID).[10][11][12][13]

The following experimental protocol is grounded in established methodologies such as the AOAC Official Method 996.06 and guidelines from the European Pharmacopoeia.[14][15]

Experimental Protocol: Purity Determination of 11,14,17-Eicosatrienoic Acid-Methyl Ester by GC-FID

1. Objective: To determine the purity of a commercial standard of 11,14,17-Eicosatrienoic acid-methyl ester using GC-FID and to establish it as a qualified in-house reference material.

2. Materials and Reagents:

• 11,14,17-Eicosatrienoic acid-methyl ester standard (from supplier)

• High-purity heptane (or other suitable non-polar solvent)

• Internal Standard (IS): Methyl heptadecanoate or another suitable FAME that is well-resolved from the analyte peak.

• FAME mixture standard (e.g., Supelco 37-Component FAME Mix) for system suitability and identification confirmation.[16]

• Class A volumetric flasks and pipettes

• Autosampler vials with inserts

3. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Capillary GC column suitable for FAME analysis (e.g., a highly polar cyanopropyl siloxane or polyethylene glycol stationary phase column).[12][15]

4. Workflow for Purity Verification:

Caption: Logical flow of a self-validating analytical system.

Conclusion

For a specialized compound like 11,14,17-Eicosatrienoic acid-methyl ester, the path to a reliable reference material often involves in-house qualification. By selecting a high-purity commercial standard and implementing a rigorous verification protocol based on established methods like GC-FID, researchers can establish a high degree of confidence in their analytical measurements. This approach not only ensures the quality of experimental data but also aligns with the principles of good scientific practice and regulatory compliance.

References

• European Directorate for the Quality of Medicines & HealthCare. European Pharmacopoeia.
• AOAC Intern

• SCION Instruments. FAME Analysis by GC - GOED Recommended Equipment. [Link]

• Restek. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]

• PubMed. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry. [Link]

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• 16. scribd.com [scribd.com]

Safety & Regulatory Compliance

11,14,17-Eicosatrienoic acid-methyl ester proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories overlooking the specific handling and disposal nuances of polyunsaturated fatty acid methyl esters (FAMEs). While 11,14,17-Eicosatrienoic acid methyl ester (CAS: 55682-88-7) is not broadly classified as a severe acute human hazard, its chemical instability and environmental toxicity profile dictate strict operational and disposal workflows[1].

This guide provides a self-validating, step-by-step protocol for the safe handling, spill containment, and disposal of this compound, designed specifically for researchers and drug development professionals.

Chemical Profile & Causality in Handling

Understanding the physicochemical properties of 11,14,17-Eicosatrienoic acid methyl ester is critical for anticipating its behavior during a spill or disposal event. The presence of three cis double bonds makes this molecule highly susceptible to auto-oxidation when exposed to air and light, necessitating storage under inert gas at -20°C[2].

When exposed to ambient conditions during a spill, it can rapidly oxidize, potentially generating heat or forming reactive byproducts. Furthermore, it is classified as a Combustible Liquid (Storage Class 10) and carries a Water Hazard Class (WGK) of 3, meaning it is highly hazardous to aquatic environments and must be kept out of municipal water systems at all costs[3],[4].

Table 1: Quantitative Safety & Logistics Data

Property	Value	Operational Implication (Causality)
CAS Number	55682-88-7	Essential unique identifier for accurate waste manifesting.
Molecular Weight	320.51 g/mol	Determines molarity for downstream biological assays.
Storage Temperature	-20°C	Requires cold-chain logistics; spills will warm and oxidize rapidly.
Storage Class	10 (Combustible Liquids)	Keep away from ignition sources; do not autoclave this waste[3].
Water Hazard Class	WGK 3 (Highly hazardous)	Strictly prohibit drain disposal; requires specialized incineration[3],[4].

Spill Containment and Disposal Workflow

To ensure absolute clarity during an emergency or routine clean-up, the following diagram illustrates the logical progression of containment and disposal.

Logical workflow for the containment and disposal of 11,14,17-Eicosatrienoic acid methyl ester.

Step-by-Step Methodologies

Protocol A: Immediate Spill Response and Containment

Causality: Because this substance is a combustible liquid and highly toxic to aquatic life, immediate physical containment is prioritized over chemical neutralization. Allowing it to enter the sewage system violates environmental regulations and causes long-lasting aquatic damage[1],[2].

• Evacuate and Assess: Evacuate non-essential personnel from the immediate area. Verify that no open flames or ignition sources are active, as the substance can develop hazardous combustion gases (carbon oxides)[1].

• Don PPE: Equip standard laboratory PPE: chemical-resistant gloves (nitrile or neoprene), safety goggles/eyeshields, and a lab coat. If the spill occurs outside a fume hood and aerosolization is suspected, don a multi-purpose combination respirator cartridge[3],[4].

• Drain Protection (Critical Step): Immediately place spill mats or physical barriers over any nearby sinks or floor drains.

• Application of Absorbent: Cover the spill with a liquid-binding material. Recommended agents include1[1], diatomaceous earth, or clean sand[4]. Do not use combustible materials like paper towels for large spills, as the absorbed ester increases the flammability of the paper.

• Validation & Cleaning: Ensure the surface is completely dry and lacks any slick residue. A secondary wipe with a mild solvent (like hexane or ethanol, depending on lab protocols) followed by re-absorption is required to remove residual lipid films.

Protocol B: Routine Laboratory Waste Disposal

Causality: FAMEs are prone to auto-oxidation. Mixing them with incompatible chemical waste (like strong oxidizers) can lead to exothermic reactions. Therefore, strict waste segregation is paramount[1].

• Waste Segregation: Collect the absorbed spill material or expired liquid aliquots into a dedicated, chemically compatible, tightly closed waste container[2]. Do not mix with acidic, basic, or highly oxidative waste streams.

• Inerting the Container: If disposing of pure liquid aliquots, purge the headspace of the waste container with an inert gas (Nitrogen or Argon) before sealing. This prevents the formation of volatile oxidation byproducts during temporary storage[2].

• Labeling: Clearly label the container with the chemical name, CAS Number (55682-88-7), and hazard warnings: "Combustible Liquid" and "Environmental Hazard (WGK 3)"[3].

• Transfer to EHS: Transfer the sealed containers to your Environmental Health and Safety (EHS) department for final incineration. The product must be disposed of as an unused product in accordance with national and local environmental regulations[1],[2].

Trustworthiness and Self-Validation System

To ensure these protocols are functioning correctly, laboratories should implement the following self-validating checklist:

• Inventory Check: Are all aliquots accounted for, stored at -20°C, and blanketed under inert gas to prevent degradation?

• Spill Kit Audit: Does the lab's spill kit contain non-combustible liquid binders (e.g., sand, Chemizorb) rather than relying solely on combustible paper pads?

• Waste Manifest Review: Are all FAME wastes explicitly flagged for hazardous incineration rather than standard aqueous drain disposal?

By adhering to these causally-driven steps, research facilities can handle 11,14,17-Eicosatrienoic acid methyl ester safely, protecting both laboratory personnel and the broader ecosystem.

References

• Sigma-Aldrich - SAFETY DATA SHEET: cis-11,14,17-Eicosatrienoic acid methyl ester - 1

• Aladdin via AWS - SAFETY DATA SHEET - AWS - 2

• Sigma-Aldrich - cis-11,14,17-Eicosatrienoic acid methyl ester Product Page -3

• Chemdor Chemicals - MATERIAL SAFETY DATA SHEET: cis-11,14,17-Eicosatrienoic acid methyl ester - 4

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• 4. chemdor.com [chemdor.com]

Personal protective equipment for handling 11,14,17-Eicosatrienoic acid-methyl ester

Comprehensive Safety and Handling Guide: cis-11,14,17-Eicosatrienoic Acid Methyl Ester

cis-11,14,17-Eicosatrienoic acid methyl ester (CAS 55682-88-7) is the methyl-esterified form of a 20-carbon omega-3 polyunsaturated fatty acid (PUFA)[1]. Widely utilized as a reference standard in lipidomics and a precursor in drug development, this compound is not classified as a severe health hazard under standard GHS criteria. However, its highly unsaturated chemical structure makes it exceptionally vulnerable to oxidative degradation[2]. Therefore, laboratory safety and handling protocols must be designed with a dual mandate: protecting the operator from combustible hazards and protecting the high-value chemical from environment-induced degradation.

Causality-Driven Risk Assessment & PPE Matrix

When handling high-purity lipid standards, Personal Protective Equipment (PPE) is not just about human safety; it is a critical component of sample integrity. Human skin is rich in lipases, squalene, and moisture, all of which can rapidly degrade fatty acid methyl esters (FAMEs) upon contact.

Table 1: Required Personal Protective Equipment (PPE)

Equipment	Specification	Causality / Rationale
Hand Protection	Nitrile Gloves (≥0.11 mm thickness)	Prevents contamination of the lipid by epidermal enzymes; protects skin from prolonged exposure and potential lipid absorption[3].
Eye Protection	Safety Glasses with side shields	Protects against accidental splashes during pipetting or when pressurizing vials with inert gas[3].
Body Protection	Standard Cotton/Poly Lab Coat	Mitigates static discharge (crucial for combustible liquids) and prevents cross-contamination from clothing[4].
Respiratory	Multi-purpose respirator cartridge	Only required if the lipid is aerosolized (e.g., via intense sonication or vortexing). Standard vapor pressure is low.

Table 2: Physicochemical & Safety Parameters

Parameter	Value	Operational Implication
Molecular Weight	320.51 g/mol [3]	Heavy lipid; low volatility at room temperature, minimizing inhalation risk under normal conditions.
Storage Temperature	-20 °C[4]	Slows kinetic energy to prevent autoxidation and thermal degradation.
Hazard Class	Combustible Liquid[3]	Keep away from open flames, hot plates, and static discharge.
Aquatic Toxicity	High (Long-lasting)[5]	Absolute prohibition on drain disposal; requires organic waste segregation.

The Mechanism of Degradation (The "Why")

To understand the strict handling requirements for cis-11,14,17-Eicosatrienoic acid methyl ester, one must understand its primary vulnerability: lipid peroxidation [6]. The carbon chain of this omega-3 fatty acid contains bis-allylic methylene groups—carbon atoms flanked by two double bonds[2].

The hydrogen atoms at these bis-allylic positions are weakly bound. When exposed to ambient oxygen, ultraviolet light, or ambient heat, these hydrogens are easily abstracted, initiating a free-radical chain reaction[2]. Once initiated, the propagation phase rapidly converts the lipid into hydroperoxides and secondary degradation products (aldehydes), rendering the standard useless for quantitative analysis[7].

Figure 1: Autoxidation pathway of polyunsaturated fatty acid methyl esters driven by free radicals.

Standard Operating Procedure (SOP): Handling & Aliquoting

To prevent the autoxidation pathway outlined above and ensure experimental reproducibility, the following self-validating protocol must be strictly adhered to[3].

Step 1: Thermal Equilibration (Crucial)

• Action: Remove the vial from -20°C storage and let it sit unopened in a dark environment for 15–30 minutes until it reaches room temperature.

• Causality: Opening a cryo-chilled vial immediately exposes the cold interior to ambient air, causing atmospheric moisture to condense directly onto the lipid. Water introduces dissolved oxygen and can catalyze the hydrolysis of the methyl ester bond[6].

Step 2: Aliquoting under Inert Atmosphere

• Action: Perform all transfers within a fume hood or a glove box to mitigate inhalation risks if aerosols are generated.

• Causality: While the vapor pressure is low, mechanical agitation (e.g., vigorous pipetting) can create inhalable combustible aerosols[3].

Step 3: Headspace Purging (The Argon Advantage)

• Action: Before resealing the master vial, gently blow a stream of inert gas (Argon or Nitrogen) into the headspace for 5–10 seconds.

• Causality: Argon is highly recommended over Nitrogen. Because Argon is denser than air (1.78 kg/m ³ vs. 1.20 kg/m ³), it sinks and creates a stable, protective "blanket" directly over the liquid lipid, efficiently displacing reactive oxygen species (ROS)[4].

Step 4: Sealing and Storage

• Action: Seal the vial tightly using a PTFE-lined cap and immediately return it to -20°C storage.

• Causality: PTFE (Teflon) prevents the leaching of plasticizers (like phthalates) into the lipid, which commonly occurs with standard rubber or polyethylene septa[3].

Figure 2: Step-by-step operational workflow for handling air- and light-sensitive lipid standards.

Spill Response and Disposal Plan

Despite its non-toxic GHS classification, cis-11,14,17-Eicosatrienoic acid methyl ester is a combustible liquid and a severe environmental hazard if introduced into public waterways[3].

Immediate Spill Response:

• Isolate: Eliminate all nearby ignition sources (open flames, hot plates, sparking equipment)[5].

• Contain: Do not use standard paper towels for large spills, as they increase the combustible surface area. Instead, cover the spill with a chemically inert, liquid-absorbent material such as diatomaceous earth, sand, or a commercial binder (e.g., Chemizorb®).

• Collect: Use non-sparking tools to scoop the absorbed mixture into a clearly labeled, sealable hazardous waste container[4]. Clean the affected area with a mild detergent to remove residual lipid slick, which poses a slip hazard.

Disposal Protocol:

• Drain Prohibition: Never dispose of lipid esters down the sink. They are toxic to aquatic life with long-lasting effects and will saponify or congeal in plumbing infrastructure, causing severe blockages[5].

• Waste Segregation: Classify and dispose of the material as "Halogen-Free Organic Solvent Waste" in strict accordance with local, state, and federal environmental regulations. Leave residual chemicals in their original containers and do not mix with incompatible oxidative waste.

Sources

• 1. Omega−3 fatty acid - Wikipedia [en.wikipedia.org]
• 2. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 3. chemdor.com [chemdor.com]
• 4. aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com [aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com]
• 5. bg.cpachem.com [bg.cpachem.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. mdpi.com [mdpi.com]